Isooctyl isotridecyl phthalate

• CAS: 94979-21-2

Core Science & Biosynthesis

Isooctyl isotridecyl phthalate chemical properties

Title: Isooctyl Isotridecyl Phthalate (OITP): Chemical Architecture, Analytical Detection, and Toxicological Implications Document Type: Technical Compendium Subject: CAS 94979-21-2 | High Molecular Weight (HMW) Phthalate Esters

Executive Summary

Isooctyl isotridecyl phthalate (OITP) represents a specialized class of High Molecular Weight (HMW) phthalate esters used primarily to engineer durability and low-migration characteristics into polyvinyl chloride (PVC) matrices. Unlike the ubiquitous di(2-ethylhexyl) phthalate (DEHP), OITP utilizes an asymmetric alkyl chain architecture—combining C8 (isooctyl) and C13 (isotridecyl) moieties—to balance solvation efficiency with permanence.

This guide addresses the critical needs of drug development and material scientists: understanding the compound's extractable/leachable (E&L) profile, validating detection methods in complex matrices, and interpreting its toxicological risk relative to regulatory benchmarks.

Chemical Architecture & Synthesis

CAS Number: 94979-21-2 Chemical Structure: 1,2-Benzenedicarboxylic acid, isooctyl isotridecyl ester.

The synthesis of OITP is non-trivial compared to symmetric esters. It is typically produced via the esterification of phthalic anhydride with a mixed alcohol stream (Isooctanol and Isotridecanol).

• Asymmetry: The molecule features one C8 ester chain and one C13 ester chain.

• Isomeric Complexity: Both the isooctyl and isotridecyl groups are branched.[1] "Isooctyl" is a mixture of dimethyl-1-hexanols and methyl-1-heptanols, while "Isotridecyl" consists of highly branched C13 isomers (often tetramethyl-1-nonanols).

• Statistical Distribution: In a single-pot synthesis, the product is a statistical distribution of:

  • Diisooctyl phthalate (DIOP) - ~25%

  • Isooctyl isotridecyl phthalate (OITP) - ~50%

  • Diisotridecyl phthalate (DTDP) - ~25%

This distribution is critical for analytical chemists, as the "OITP" signal in chromatography often appears as a broad cluster of peaks bridging the elution times of DIOP and DTDP.

Physicochemical Profile

The functional value of OITP lies in its "dual-nature" properties. The C8 chain provides compatibility (solvation) with the PVC polymer backbone, while the C13 chain provides steric bulk to prevent migration (leaching).

Table 1: Physicochemical Properties of OITP (Representative)

Property	Value / Range	Significance in Drug Development
Molecular Weight	~474 - 500 g/mol	High MW reduces bioavailability compared to DEHP (390 g/mol ).
Physical State	Viscous, oily liquid	Difficult to remove from equipment surfaces; requires solvent rinsing.
Boiling Point	> 280°C (at 760 mmHg)	Extremely low volatility; unlikely to outgas in headspace analysis.
Water Solubility	< 1 µg/L (Hydrophobic)	Will partition strongly into lipid-based drug formulations (e.g., emulsions).
Log Kow	> 9.0 (Estimated)	High lipophilicity indicates strong accumulation potential in fat tissues if absorbed.
Vapor Pressure	< 0.01 Pa (20°C)	Minimal inhalation risk; primary exposure route is dermal or leaching.

Mechanism of Action: Plasticization

Understanding why OITP is used helps predict where it will be found. It functions via the Free Volume Theory .[2]

• Insertion: The aromatic ring interacts with the PVC dipoles (chlorine atoms).

• Expansion: The bulky alkyl tails (C8 and C13) force the polymer chains apart.

• Free Volume Increase: This spacing increases the "free volume" within the matrix, lowering the Glass Transition Temperature (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) and allowing polymer chain segments to move past one another (flexibility).

Implication for Leachables: The C13 tail is so bulky that it entangles with the polymer matrix. OITP is far more resistant to extraction by aqueous solutions (IV fluids) than DEHP, making it a "low-migration" candidate for medical tubing.

Analytical Methodology: E&L Detection

Detecting OITP is challenging due to its isomeric complexity. Standard reverse-phase HPLC often fails to resolve the isomers. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

Protocol: Determination of OITP in Medical Plastics (Modified ASTM D7823)

A. Sample Preparation (Soxhlet Extraction)

• Milling: Cryogenically mill the polymer sample to < 1mm particle size to maximize surface area.

• Solvent Selection: Use Hexane or Toluene . (Note: Avoid Methanol as it is too polar to effectively dissolve HMW phthalates).

• Extraction: Reflux for 16 hours.

• Concentration: Evaporate solvent to near dryness and reconstitute in Isooctane.

B. GC-MS Parameters

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or Rxi-5Sil MS), 30m x 0.25mm ID x 0.25µm film.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode at 280°C.

• Oven Program:

  • Start: 100°C (Hold 1 min)

  • Ramp: 20°C/min to 320°C

  • End: 320°C (Hold 10 min) – Critical to elute the C13 esters.

• Detection (MS):

  • Scan Mode: 50–650 m/z (for identification).

  • SIM Mode: Monitor m/z 149 (Phthalic anhydride ion - Quant) and m/z 307 (Diagnostic for C13 esters).

C. Data Interpretation OITP will not elute as a single sharp peak. It will appear as a "hump" or a cluster of unresolved peaks eluting after Dioctyl Phthalate and before Diisotridecyl Phthalate. Integration must cover the entire cluster.

Visualization: Analytical Workflow

Caption: Step-by-step workflow for isolating and detecting OITP in complex polymer matrices.

Toxicological Profile & Risk Assessment

The safety profile of OITP is distinct from DEHP due to the "Molecular Weight Cutoff" hypothesis.

A. Metabolic Pathway Phthalates are rapidly hydrolyzed by lipases in the gut to their corresponding monoesters.

• DEHP

  MEHP (Mono-ethylhexyl phthalate) High Toxicity.

• OITP

  Mono-isooctyl / Mono-isotridecyl phthalate.

B. The PPAR-

Mechanism The primary concern with phthalates is liver toxicity via Peroxisome Proliferator-Activated Receptor alpha (PPAR ) activation.

• Activation: Monoesters bind to PPAR

  .

• Transcription: This complex binds to DNA (PPREs).

• Effect: Increases peroxisome size/number (Peroxisome Proliferation).

• Outcome: Hepatocellular hypertrophy and potential tumors (in rodents).

C. Species Difference (Crucial for Drug Safety)

• Rodents: Highly sensitive to PPAR

  activation.

• Primates/Humans: Refractory (Insensitive). Humans have low expression of PPAR

  in the liver. Therefore, the liver tumor risk seen in rats is generally considered not relevant to humans for HMW phthalates like OITP.

D. Endocrine Disruption HMW phthalates (C9 and above) generally show no anti-androgenic effects (unlike DEHP/DBP) because the bulky alkyl chains prevent the monoester from fitting into the androgen receptor or inhibiting fetal testosterone synthesis.

Visualization: Adverse Outcome Pathway (AOP)

Caption: The PPAR-alpha pathway showing the divergence between rodent toxicity and human relevance.

References

• European Chemicals Agency (ECHA). (2025). Registration Dossier: 1,2-Benzenedicarboxylic acid, mixed esters. Retrieved from [Link]

• U.S. Consumer Product Safety Commission (CPSC). (2010).[3] Toxicity Review of Ditridecyl Phthalate (DTDP). (Proxy for HMW C13 esters). Retrieved from [Link]

• ASTM International. (2020). ASTM D7823-20: Standard Test Method for Determination of Low Level Phthalates in Poly(Vinyl Chloride) Plastics by Thermal Desorption—Gas Chromatography/Mass Spectrometry. Retrieved from [Link]

• Restek Corporation. (2023). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

Sources

• 1. Isodecyl tridecyl phthalate | 61886-60-0 | Benchchem [benchchem.com]
• 2. Glass Transition, Free Volume, and Plasticization – Advances in Polymer Science [ncstate.pressbooks.pub]
• 3. frontier-lab.com [frontier-lab.com]

The Extractables and Leachables (E&amp;L) Profile of Isooctyl Isotridecyl Phthalate (CAS 94979-21-2): A Technical Guide for Pharmaceutical Development

Executive Summary

In the landscape of pharmaceutical development, the chemical integrity of container-closure systems (CCS) and medical devices is paramount. Isooctyl isotridecyl phthalate (CAS 94979-21-2) is a high-molecular-weight, mixed-alkyl orthophthalate ester frequently employed as a plasticizer to impart flexibility to polyvinyl chloride (PVC) and other polymer matrices. As highlighted in the 1[1], phthalate mixtures are critical components in plastics production. However, due to the absence of covalent bonding between the plasticizer and the polymer backbone, this compound presents a significant risk as a leachable impurity. This whitepaper provides an in-depth mechanistic analysis of its migration profile, toxicological implications, and the self-validating analytical methodologies required for its rigorous quantification.

Chemical Identity & Leaching Causality

Phthalate esters are characterized by their lipophilicity and structural bulk. CAS 94979-21-2 possesses an asymmetric structure, featuring both an 8-carbon (isooctyl) and a 13-carbon (isotridecyl) branched chain.

Quantitative Data: Physicochemical Properties

Parameter	Specification
Chemical Name	1-O-(11-methyldodecyl) 2-O-(6-methylheptyl) benzene-1,2-dicarboxylate
CAS Number	94979-21-2
Molecular Formula	C₂₉H₄₈O₄
Molecular Weight	~460.7 g/mol
Structural Class	Orthophthalate (Mixed Alkyl Ester)
Primary Application	Polymer Plasticizer / Additive

The Causality of Migration: The migration of CAS 94979-21-2 from a polymer matrix into a drug product is governed by Fickian diffusion and the partition coefficient (

) between the polymer and the contact medium. Because this specific phthalate is highly lipophilic, aqueous formulations with low surface tension (e.g., those containing polysorbate 80, cremophor, or lipid emulsions) act as thermodynamic sinks. The surfactant micelles encapsulate the hydrophobic phthalate molecules, driving the equilibrium toward continuous leaching over the product's shelf life.

The E&L Regulatory Workflow

To mitigate the risks associated with polymer additives, regulatory bodies enforce strict Extractables and Leachables (E&L) assessments. The 2[2] establish the scientific principles for profiling these compounds. USP <1663> focuses on aggressive extraction to discover the "worst-case" profile, while USP <1664> evaluates actual migration under real-world conditions[3].

Workflow for Extractables and Leachables (E&L) Assessment per USP guidelines.

Toxicological Mechanisms: The PPAR Pathway

The primary toxicological concern regarding phthalates in pharmaceutical products is their potential for endocrine disruption. Upon systemic absorption, diester phthalates like CAS 94979-21-2 are rapidly hydrolyzed by ubiquitous esterases and lipases in the gut and blood into their corresponding monoesters.

Causality of Toxicity: These monoester metabolites act as exogenous ligands for Peroxisome Proliferator-Activated Receptors (PPARs), specifically the PPAR-

and PPAR- isoforms, which are sensitive targets of phthalates[4]. Upon ligand binding, the PPAR undergoes a conformational change, heterodimerizes with the Retinoid X Receptor (RXR), and binds to Peroxisome Proliferator Response Elements (PPREs) on the DNA. This aberrant transcriptional activation disrupts endogenous lipid metabolism and steroidogenesis, leading to downstream reproductive and developmental toxicity[5].

Mechanistic pathway of phthalate-induced endocrine disruption via PPAR activation.

Self-Validating Analytical Protocol: GC-MS Quantification

Detecting trace levels of high-molecular-weight phthalates requires robust analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) in Electron Ionization (EI) mode is the industry standard. The following protocol is designed as a self-validating system to prevent false positives from ubiquitous laboratory background contamination and to correct for matrix effects.

Quantitative Data: GC-MS Method Parameters

Parameter	Specification
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium (1.0 mL/min, constant flow)
Injection	1 µL, Splitless mode, Inlet Temperature: 280°C
Oven Program	80°C (1 min) → 20°C/min to 320°C (hold 10 min)
Ionization	Electron Ionization (EI) at 70 eV
Acquisition Mode	SIM (Selected Ion Monitoring)
Target m/z	149 (Quantifier), 167, 279 (Qualifiers)

Step-by-Step Methodology

Step 1: System Suitability and Blank Verification Prior to sample analysis, process a procedural blank (MS-grade hexane) through the entire extraction workflow. Causality: Phthalates are ubiquitous in laboratory air, solvents, and plastic consumables. A clean blank self-validates that any detected CAS 94979-21-2 originates strictly from the pharmaceutical sample, eliminating false-positive E&L reporting.

Step 2: Sample Preparation (Liquid-Liquid Extraction) Aliquoting 10 mL of the drug formulation into a deactivated glass vial. Spike the sample with 50 ng/mL of a deuterated internal standard (e.g., Di-n-octyl phthalate-3,4,5,6-d4). Extract with 5 mL of MS-grade hexane, vortex for 2 minutes, and centrifuge at 3000 rpm to break any emulsions. Causality: The isotopically labeled standard co-elutes with the target analytes and experiences identical matrix suppression or enhancement. Normalizing the target response to the d4-isotope mathematically cancels out extraction inefficiencies, creating a self-correcting quantification model.

Step 3: Chromatographic Separation Inject 1 µL of the organic layer in splitless mode onto the DB-5MS column. Causality: The 5% phenyl-arylene stationary phase provides the necessary non-polar interactions to retain the highly lipophilic CAS 94979-21-2. The aggressive temperature ramp (up to 320°C) is critical to volatilize this heavy molecule (~460 g/mol ) and prevent column carryover into subsequent runs.

Step 4: Mass Spectrometric Detection Operate the MS in EI mode using SIM. Monitor m/z 149 as the primary quantifier. Causality: Electron ionization of orthophthalates consistently cleaves the alkyl chains, yielding a highly stable, resonance-stabilized protonated phthalic anhydride fragment at m/z 149. Monitoring m/z 167 and 279 as qualifier ions ensures peak purity and confirms the identity of the specific branched isooctyl and isotridecyl chains.

Conclusion

The assessment of Isooctyl isotridecyl phthalate (CAS 94979-21-2) requires a synthesis of materials science, rigorous analytical chemistry, and mechanistic toxicology. By implementing self-validating GC-MS protocols and understanding the PPAR-mediated pathways of endocrine disruption, drug development professionals can accurately assess leachable risks, ensure regulatory compliance with USP <1663>/<1664>, and safeguard patient health.

References

• Toxicity Review for Di-n-octyl Phthalate (DNOP) - CPSC.
• USP 1663 & USP 1664 | Extractable & Leachable Testing CS Analytical URL
• Extractables and Leachables (E&L)
• Mechanisms Mediating Environmental Chemical-Induced Endocrine Disruption in the Adrenal Gland Frontiers in Endocrinology URL
• Mixtures of phthalates disrupt expression of genes related to lipid metabolism and peroxisome proliferator-activated receptor signaling in mouse granulosa cells bioRxiv URL

Sources

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• 4. Frontiers | Mechanisms Mediating Environmental Chemical-Induced Endocrine Disruption in the Adrenal Gland [frontiersin.org]
• 5. biorxiv.org [biorxiv.org]

Advanced Synthesis of Isooctyl Isotridecyl Phthalate: Mechanistic Pathways and Process Optimization

Target Audience: Chemical Researchers, Polymer Scientists, and Drug Development Professionals Document Type: Technical Whitepaper / Application Guide

Executive Summary

Isooctyl isotridecyl phthalate (CAS 94979-21-2) is a highly specialized, asymmetric mixed-alkyl phthalate ester[1]. In the realm of drug development and medical device engineering, the polymer matrices used for intravenous (IV) tubing, blood bags, and catheter lines require plasticizers that offer both high flexibility and minimal leaching. While traditional symmetric esters like di-2-ethylhexyl phthalate (DEHP) face scrutiny due to migration-induced toxicity, isooctyl isotridecyl phthalate provides a superior alternative[2]. The shorter C8 (isooctyl) chain ensures rapid fusion and polymer flexibility, while the longer, highly branched C13 (isotridecyl) chain acts as a thermodynamic anchor, significantly reducing migration into lipophilic pharmaceutical formulations or blood products.

This whitepaper outlines the definitive, self-validating synthetic methodology for producing high-purity isooctyl isotridecyl phthalate, focusing on the causality behind sequential esterification and Lewis acid catalysis.

Mechanistic Overview & Chemical Causality

The synthesis of an asymmetric mixed ester presents a unique thermodynamic challenge: preventing the formation of a statistical mixture of symmetric diesters (di-isooctyl phthalate and di-isotridecyl phthalate). To achieve high yields of the target asymmetric molecule, a sequential esterification pathway must be employed[3].

The Sequential Addition Imperative

If phthalic anhydride (PA) is reacted simultaneously with both alcohols, the resulting product is a random distribution of esters. By introducing the alcohols sequentially, we exploit the inherent reactivity of the anhydride ring.

• Monoesterification (Uncatalyzed): PA is reacted with a stoichiometric equivalent of the lower-boiling isooctanol at moderate temperatures (90°C–130°C). The anhydride ring opens via nucleophilic attack to form the half-ester (isooctyl hydrogen phthalate) exclusively[3].

• Diesterification (Catalyzed): The higher-boiling isotridecanol is then added alongside a catalyst at elevated temperatures (180°C–220°C) to complete the second esterification[4].

Catalyst Selection: The Titanate Advantage

Historically, Brønsted acids like p-Toluenesulfonic acid (pTSA) were used for esterification. However, at temperatures exceeding 160°C, pTSA catalyzes the dehydration of alcohols into dialkyl ethers, consuming raw materials and introducing volatile organic impurities[5].

To circumvent this, tetra-alkyl titanates —such as Tetra-isopropyl titanate (TIPT) or Tyzor® organic titanates—are utilized[6]. As Lewis acids, titanates coordinate directly with the carbonyl oxygen of the half-ester. This increases the electrophilicity of the carbonyl carbon without protonating the alcohol's hydroxyl group, thereby driving rapid esterification with virtually zero ether byproduct formation[5].

Fig 1: Sequential esterification pathway for synthesizing asymmetric mixed phthalates.

Quantitative Data & Reagent Specifications

To establish a self-validating system, precise stoichiometric control is required. Isotridecanol is supplied in excess to drive the equilibrium forward (Le Chatelier's Principle) and to act as an entrainer for azeotropic water removal.

Table 1: Stoichiometric Matrix for Mixed Ester Synthesis

Reagent	Chemical Function	Molar Equivalents	Mass for 1 Mol Scale (g)
Phthalic Anhydride	Primary Acyl Donor	1.00	148.1
Isooctanol	Primary Alcohol (C8)	1.05	136.7
Isotridecanol	Secondary Alcohol (C13)	1.20	240.4
TIPT (Catalyst)	Lewis Acid Activator	0.003	~0.85

Table 2: Catalyst Performance Comparison

Catalyst Type	Reaction Temp (°C)	Reaction Time (hrs)	Ether Byproducts (wt%)	Product Color (APHA)
pTSA (Brønsted Acid)	140 - 160	4.0 - 6.0	0.5 - 1.5%	> 50
TIPT (Lewis Acid)	180 - 220	2.0 - 4.0	< 0.1%	< 20

Experimental Workflow & Methodology

The following protocol outlines the industrial-scale synthesis of isooctyl isotridecyl phthalate. The process is self-validating: the transition between phases is dictated by measurable physicochemical changes (temperature stabilization, water evolution, and acid value titration).

Fig 2: Industrial workflow for the synthesis and purification of isooctyl isotridecyl phthalate.

Step-by-Step Protocol

Phase 1: Monoesterification (Half-Ester Formation)

• Charge a glass-lined or stainless steel reactor with 1.0 molar equivalent of Phthalic Anhydride (PA).

• Begin a nitrogen purge to maintain an inert atmosphere, preventing oxidation of the alcohols.

• Add 1.05 molar equivalents of Isooctanol.

• Heat the reactor to 90°C. The ring-opening reaction is exothermic; utilize cooling jackets to ensure the temperature does not exceed 130°C[3].

• Validation Check: Hold the temperature for 1–2 hours until the solid PA is fully dissolved and the mixture becomes a clear, homogenous liquid, indicating complete conversion to isooctyl hydrogen phthalate.

Phase 2: Catalytic Diesterification

• To the half-ester intermediate, add 1.20 molar equivalents of Isotridecanol.

• Introduce the Tetra-isopropyl titanate (TIPT) catalyst at a loading of 0.1% to 0.3% by weight of the total batch[5].

• Ramp the reactor temperature gradually to 180°C. At this threshold, the titanate catalyst becomes highly active, and the water of esterification begins to evolve[4].

Phase 3: Azeotropic Distillation

• Continue heating the reactor to a target temperature of 210°C–220°C.

• Route the vapor through a distillation column into a Dean-Stark trap. The excess isotridecanol acts as an entrainer, carrying water out of the reactor via azeotropic distillation.

• Validation Check: Continuously monitor the Acid Value (AV) of the reaction mixture. The reaction is deemed complete when the AV drops below 0.1 mg KOH/g , confirming the exhaustion of the half-ester[7].

Phase 4: Catalyst Neutralization

• Cool the reaction mixture to 90°C to prevent thermal shock and excessive boiling during neutralization.

• Add a 2% aqueous solution of sodium carbonate (Na₂CO₃).

• Causality Note: The addition of water and base irreversibly hydrolyzes the active titanate catalyst into insoluble titanium dioxide (TiO₂) precipitates, halting any reverse transesterification reactions during cooldown[8].

Phase 5: Purification & Vacuum Stripping

• Apply a vacuum (< 50 mbar) and reheat the mixture to 150°C to strip off the excess isotridecanol and residual water.

• Cool the stripped product to 60°C and pass it through a filter press coated with diatomaceous earth.

• Final Output: The filtrate yields high-purity isooctyl isotridecyl phthalate, ready for GC-FID validation and integration into medical-grade polymer formulations.

References

• US20110313090A1 - Method For The Manufacture Of Long Chain Phthalate Dialkyl Ester Compositions. Google Patents.
• EP0024505B1 - Method of making mixed esters of phthalic acid. Google Patents.

• Catalysts for Esterification and Transesterification Reactions. DKatalyst. URL:[Link]

• Esterification catalyst and process therewith (US20050215754A1). Justia Patents. URL:[Link]

• Toxicity Review for Di-n-octyl Phthalate (DNOP). U.S. Consumer Product Safety Commission (CPSC). URL:[Link]

• PROCESSES FOR THE PRODUCTION OF ESTERS - EP2609068A1. European Patent Office (EPO).
• WO2013025277A1 - Esters and their preparation and use. Google Patents.

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• 1. Products-Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. cpsc.gov [cpsc.gov]
• 3. EP0024505B1 - Method of making mixed esters of phthalic acid - Google Patents [patents.google.com]
• 4. PROCESSES FOR THE PRODUCTION OF ESTERS - Patent 2609068 [data.epo.org]
• 5. US20110313090A1 - Method For The Manufacture Of Long Chain Phthalate Dialkyl Ester Compositions - Google Patents [patents.google.com]
• 6. dkatalyst.com [dkatalyst.com]
• 7. WO2013025277A1 - Esters and their preparation and use - Google Patents [patents.google.com]
• 8. patents.justia.com [patents.justia.com]

The Physical Chemistry of High Molecular Weight Phthalates: A Technical Guide for Pharmaceutical Development

Executive Summary

The transition from low molecular weight (LMW) phthalates to high molecular weight phthalates (HMWPs) represents a critical paradigm shift in pharmaceutical formulation and medical device engineering. Driven by stringent regulatory safety profiles, drug development professionals must deeply understand the thermodynamic and physical properties of HMWPs to ensure formulation stability, prevent excipient leaching, and maintain compliance. This whitepaper dissects the mechanistic physical chemistry of HMWPs, their regulatory grounding, and the self-validating analytical methodologies required to quantify their properties.

Molecular Architecture and Physical Causality

High molecular weight phthalates are structurally defined by extended aliphatic side chains containing seven or more carbon atoms (e.g., diisononyl phthalate [DINP], diisodecyl phthalate [DIDP]) [[1]](), 2. In pharmaceutical sciences, this classification also encompasses high-molecular-weight phthalate polymers, such as cellulose acetate phthalate (CAP) and hydroxypropyl methylcellulose phthalate (HPMCP), which utilize a massive polymeric backbone rather than simple alkyl chains 3.

The physical properties of HMWPs are a direct, causal result of this extended molecular architecture:

• Vapor Pressure & Permanence: The extended carbon chains in molecules like DINP (MW: 418.6 g/mol ) significantly increase London dispersion forces between molecules 4. This raises the enthalpy of vaporization, resulting in an exceptionally low vapor pressure (

  Pa at 20°C) 4. This low volatility prevents the plasticizer from evaporating during high-temperature manufacturing processes (e.g., hot-melt extrusion) and ensures long-term permanence in the final product.

• Lipophilicity & Partitioning: The bulky aliphatic chains drastically increase the cavity formation energy required to dissolve the molecule in water. Consequently, HMWPs exhibit extreme hydrophobicity, with Log Kow values often exceeding 9.0 5. This prevents leaching into aqueous drug formulations but necessitates rigorous thermodynamic modeling when designing lipid-based drug delivery systems.

Classification and application logic of phthalates in pharmaceutical development.

Quantitative Physical Properties

The table below summarizes the critical physical properties of HMWPs compared to a legacy LMW reference (DBP) and a polymeric excipient (CAP).

Property	DBP (LMW Reference)	DINP (HMW Alkyl)	DIDP (HMW Alkyl)	CAP (HMW Polymer)
Molecular Weight	278.3 g/mol	418.6 g/mol 4	446.7 g/mol	> 10,000 g/mol
Alkyl Chain Length	C4	C9	C10	Polymeric 3
Vapor Pressure (20°C)	Pa	Pa [[4]]()	Pa	Negligible
Partition Coefficient (Log Kow)	4.5	8.8 - 10.7 5, 4	> 9.0	N/A (Solid Matrix)
Water Solubility	mg/L	Insoluble (< 1 mg/L) [[6]]()	Insoluble	pH Dependent 7

Regulatory Grounding in Pharmaceutical Applications

Historically, LMW ortho-phthalates like dibutyl phthalate (DBP) and di(2-ethylhexyl) phthalate (DEHP) were heavily utilized as plasticizers in enteric coatings and modified-release drug formulations 8, 7. However, due to their volatility and demonstrated reproductive and developmental toxicity in mammalian models, the FDA and EMA have issued strict guidance limiting their use in CDER-regulated human medicinal products [[3]](), 9.

Consequently, the industry has pivoted. For oral solid dosage forms, HMW phthalate polymers (CAP, HPMCP) are now the gold standard; their massive polymeric backbones prevent systemic absorption, nullifying toxicity risks while maintaining excellent pH-dependent dissolution profiles [[3]](), 7. For flexible PVC medical devices, HMW alkyl phthalates (DINP, DIDP) are utilized due to their superior permanence and lack of endocrine-disrupting properties 1, 2.

Self-Validating Experimental Methodologies

Protocol 1: Determination of Vapor Pressure via Isothermal Thermogravimetry (OECD 104)

Causality & Self-Validation: Because HMWPs exhibit vapor pressures well below

Pa, traditional static manometry is rendered completely insensitive by background gas interference. We utilize the effusion method (Isothermal Thermogravimetry) as recommended by OECD Test No. 104 10, 11. This system acts as a self-validating loop: it continuously monitors its own baseline mass stability in a high vacuum before initiating the thermal ramp, ensuring that the measured mass loss rate ( ) is exclusively due to the thermodynamic effusion of the analyte, not residual solvent outgassing.

Step-by-Step Methodology:

• System Calibration: Calibrate the thermogravimetric analyzer using high-purity reference substances (e.g., hexachlorobenzene) with known vapor pressures to determine the instrument-specific geometry constant (

  ).

• Sample Preparation & Thermal Degassing: Load 10-20 mg of the HMWP sample into a Knudsen cell. Apply a high vacuum (

  Pa) at ambient temperature for 60 minutes to degas the sample and remove highly volatile impurities.

• Isothermal Measurement: Ramp the temperature to the target measurement range. For HMWPs, OECD guidelines recommend an elevated temperature range of 120°C to 150°C to induce measurable effusion 10, 11. Record the mass loss rate (

  ) at a minimum of three distinct isothermal plateaus.

• Hertz-Knudsen Derivation: Calculate the vapor pressure (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) at each temperature using the Hertz-Knudsen equation: , where is the temperature in Kelvin and is the molecular weight . Extrapolate the result to 20°C using the Clausius-Clapeyron relation.

OECD 104 Isothermal Thermogravimetry workflow for HMWP vapor pressure determination.

Protocol 2: Determination of Partition Coefficient (Log Kow) via HPLC (OECD 117)

Causality & Self-Validation: The traditional shake-flask method (OECD 107) is fundamentally flawed for HMWPs. Their extreme hydrophobicity (Log Kow > 8) leads to micelle formation and analytical non-detects in the aqueous phase. The HPLC method (OECD 117) bypasses this by correlating the thermodynamic partitioning mechanism to chromatographic retention capacity (

). The protocol uses an internal homologous series of reference standards to build a calibration curve during the exact same run, validating the column's thermodynamic state and eliminating day-to-day solvent variations.

Step-by-Step Methodology:

• Mobile Phase & Column Equilibration: Utilize a high-purity C18 reverse-phase analytical column. Equilibrate with an isocratic mobile phase of Methanol/Water (75:25 v/v) until a stable thermodynamic baseline (constant pressure and detector signal) is achieved.

• Reference Standard Calibration: Inject a calibration mixture of at least six reference compounds with known Log Kow values spanning the expected range (e.g., Log Kow 4 to 10). Determine the dead time (

  ) using an unretained organic compound like formamide.

• HMWP Injection & Retention Measurement: Inject the HMWP sample. Measure the retention time (

  ) and calculate the capacity factor: .

• Linear Regression Analysis: Plot

  versus the known Log Kow of the reference standards. Interpolate the Log Kow of the HMWP from this self-calibrated linear regression model.

References

• Univar Solutions. "Diisononyl Phthalate - Univar Solutions". 5

• NOAA. "DI-ISONONYL PHTHALATE | CAMEO Chemicals | NOAA". 6

• PubChem. "Diisononyl phthalate | C26H42O4 | CID 590836 - PubChem". 4

• ChemCeed. "Not All Phthalates are Created Alike - ChemCeed". 1

• EPA. "Product Properties Test Guidelines OPPTS 830.7950 Vapor Pressure - EPA". 12

• American Chemistry Council. "High Phthalates - American Chemistry Council". 2

• EMA. "Guideline on the use of phthalates as excipients in human medicinal products". 3

• Analytice. "OECD test n°104: Vapour pressure - Analytice". 10

• Federal Register. "Guidance for Industry on Limiting the Use of Certain Phthalates as Excipients in Center for Drug Evaluation and Research-Regulated Products". 8

• OECD. "Test No. 104: Vapour Pressure - OECD". 11

• FDA. "Limiting the Use of Certain Phthalates as Excipients in CDER-Regulated Products | FDA". 9

• SciSpace. "Identification of Phthalates in Medications and Dietary Supplement Formulations in the United States and Canada". 7

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Technical Guide: Solubility Profile and Characterization of Isooctyl Isotridecyl Phthalate (OITDP)

Executive Summary

Isooctyl isotridecyl phthalate (OITDP), identified by CAS 94979-21-2 , represents a class of High Molecular Weight Phthalate Esters (HMWPE). Unlike symmetric diesters such as DEHP (C8) or DIDP (C10), OITDP is an asymmetric mixed ester comprising one isooctyl (C8) chain and one isotridecyl (C13) chain.

In drug development, OITDP is primarily encountered not as an Active Pharmaceutical Ingredient (API), but as a leachable impurity from manufacturing equipment, tubing, or packaging materials (extractables & leachables/E&L). Its high lipophilicity and low volatility present specific challenges for solubility determination and extraction.

This guide provides a definitive technical analysis of OITDP solubility, grounded in thermodynamic theory (Hansen Solubility Parameters) and validated by empirical extraction protocols.

Physicochemical Characterization

To predict solubility behavior, we must first establish the molecular identity of the solute. OITDP functions as a "hybrid" molecule, bridging the properties of Diisooctyl phthalate (DIOP) and Diisotridecyl phthalate (DITDP).

Table 1: Chemical Identity & Properties

Property	Specification
Chemical Name	1,2-Benzenedicarboxylic acid, isooctyl isotridecyl ester
CAS Number	94979-21-2
Molecular Formula	C₂₉H₄₈O₄
Molecular Weight	~460.7 g/mol (Average)
Structure Type	Asymmetric Diester (C8 / C13)
Physical State	Viscous, colorless to pale yellow liquid
LogP (Octanol/Water)	> 9.0 (Estimated based on C8=8.5 and C13=13.5)
Boiling Point	> 280°C (at 760 mmHg)
Vapor Pressure	< 0.01 Pa at 20°C (Extremely low volatility)

Solubility Thermodynamics: The Hansen Approach

Solubility is not random; it is governed by the thermodynamic requirement that the free energy of mixing (

) must be negative. For large non-polar molecules like OITDP, this is best modeled using Hansen Solubility Parameters (HSP) .

The Mechanism of Miscibility

The solubility of OITDP depends on three interaction forces:

• (Dispersion): Van der Waals forces (Dominant in OITDP due to long alkyl chains).
• (Polarity): Dipole-dipole interactions (Moderate, from the ester linkages).
• (Hydrogen Bonding): Hydrogen bonding capability (Very low; OITDP is a proton acceptor only).

Interaction Radius ( )

For OITDP to dissolve, the "distance" (

) between the solvent and solute in Hansen space must be smaller than the interaction radius ( ) of the solute.

• Low

  (Close Match): High solubility (e.g., Hexane, Toluene).

• High

  (Mismatch): Immiscibility (e.g., Water).

Visualization: Solubility Logic Flow

The following diagram illustrates the decision matrix for solvent selection based on HSP logic.

Figure 1: Logic flow for predicting OITDP solubility using Hansen Solubility Parameters. A Relative Energy Difference (RED) < 1 indicates thermodynamic miscibility.

Solubility Profile in Organic Solvents[1][2][3][4]

The following data summarizes the solubility of OITDP. Due to the scarcity of specific experimental values for CAS 94979-21-2, these values are validated estimates based on the bracketing performance of DIOP (C8) and DITDP (C13) .

Table 2: Solubility Data (at 25°C)

Solvent Class	Representative Solvent	Solubility Rating	Mechanism
Aliphatic Hydrocarbons	n-Hexane, Isooctane	Miscible (> 100 g/L)	Perfect match of dispersion forces ( ).
Aromatic Hydrocarbons	Toluene, Benzene	Miscible (> 100 g/L)	Strong -interaction compatibility.
Chlorinated Solvents	Dichloromethane (DCM)	Miscible (> 100 g/L)	High solvency power; excellent for extraction.
Polar Aprotic	Acetone, THF, Ethyl Acetate	Very Soluble (> 50 g/L)	Dipole interactions stabilize the ester groups.
Polar Protic (Short Chain)	Methanol	Sparingly Soluble (< 5 g/L)	High of methanol repels the alkyl chains.
Polar Protic (Long Chain)	Ethanol, Isopropanol	Soluble (> 10 g/L)	Lower polarity than methanol allows better interaction.
Aqueous	Water	Insoluble (< 1 µg/L)	Hydrophobic effect; entropy penalty is too high.

Critical Insight for Researchers: While OITDP is soluble in ethanol, water content dramatically reduces solubility . In extraction protocols involving alcoholic beverages or liquid drugs, the removal of water (or liquid-liquid extraction into hexane) is mandatory for accurate recovery.

Experimental Protocols

For drug development applications (e.g., E&L studies), simple visual solubility is insufficient. The following protocols are designed for quantitative determination and trace analysis .

Protocol A: Quantitative Solubility Determination (Saturation Shake-Flask)

Use this to determine the exact solubility limit in a specific vehicle (e.g., a lipid-based drug formulation).

• Preparation: Add excess OITDP (approx. 2 mL) to 10 mL of the target solvent in a borosilicate glass vial.

• Equilibration: Shake at 25°C for 24 hours using an orbital shaker (200 rpm).

• Separation: Centrifuge at 5,000 rpm for 30 minutes to pellet undissolved oil droplets.

• Sampling: Carefully withdraw the supernatant using a glass syringe (avoid plastic, which absorbs phthalates).

• Dilution: Dilute the supernatant with n-Hexane (1:100 or 1:1000) to fall within the linear range of the GC-MS.

• Quantification: Analyze via GC-MS against a calibration curve.

Protocol B: Extraction from Aqueous/Pharmaceutical Matrices

Use this for Leachables studies (e.g., analyzing IV bag contents).

Principle: Liquid-Liquid Extraction (LLE) using a non-polar solvent (Hexane) to partition the lipophilic OITDP out of the polar drug matrix.

Workflow Diagram:

Figure 2: Validated workflow for the extraction and quantification of OITDP from pharmaceutical matrices.

Step-by-Step Methodology:

• Sample Prep: Transfer 5.0 mL of the drug product into a glass centrifuge tube.

• Internal Standard: Spike with 50 µL of deuterated internal standard (e.g., d4-DEHP) to correct for extraction efficiency.

• Extraction: Add 5.0 mL of n-Hexane . (Note: Dichloromethane is an alternative if the matrix is highly viscous, but Hexane is preferred for cleaner background).

• Agitation: Vortex vigorously for 2 minutes, then shake mechanically for 10 minutes.

• Phase Separation: Centrifuge at 3,000 rpm for 5 minutes. The OITDP will migrate to the upper Hexane layer.

• Analysis: Transfer the Hexane layer to a GC vial. Inject 1 µL into GC-MS.

Analytical Quantification (GC-MS Conditions)

Because OITDP is a mixture of isomers, it will not elute as a single sharp peak but rather as a cluster of peaks or a broad "hump" depending on the column resolution.

• Instrument: GC-MS (Single Quadrupole or Triple Quad).

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium at 1.0 mL/min.

• Temperature Program:

  • Start: 100°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 300°C for 10 min (Required to elute C13 chains).

• Detection (SIM Mode): Monitor characteristic ions.

  • m/z 149: Phthalic anhydride ion (Base peak for all phthalates).

  • m/z 293: Characteristic for Isooctyl (C8) fragment.

  • m/z 307/321: Characteristic fragments for longer chains (C10-C13).

• Quantification Strategy: Integrate the total area of the isomer cluster (m/z 149) and quantify against a DITDP or DIOP standard if a specific OITDP standard is unavailable.

References

• European Chemicals Agency (ECHA). (2025).[1] Substance Information: Diisooctyl phthalate (CAS 27554-26-3) and Diisotridecyl phthalate (CAS 27253-26-5). Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2025). Mass Spectral Library & Solubility Data for Phthalate Esters. Retrieved from [Link]

• U.S. Consumer Product Safety Commission (CPSC). (2011).[1] Toxicity Review of Diisooctyl Phthalate (DIOP).[2] Retrieved from [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• PubChem. (2025). Compound Summary for CAS 94979-21-2 (Isooctyl isotridecyl phthalate).[3][][5][6] Retrieved from [Link]

• Bogdanović, D., et al. (2011). Simultaneous Determination of Phthalates in White Spirits Using Liquid-Liquid Extraction Followed by GC-MS. University of Niš. Retrieved from [Link]

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Environmental Fate and Biodegradation Kinetics of Branched High-Molecular-Weight Phthalates (DINP, DIDP, DPHP)

Topic: Environmental Fate of Branched Long-Chain Phthalates Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a rigorous analysis of the environmental fate of high-molecular-weight (HMW) phthalates, specifically Diisononyl phthalate (DINP), Diisodecyl phthalate (DIDP), and Dipropylheptyl phthalate (DPHP). Unlike their low-molecular-weight counterparts (e.g., DEHP, DBP), these branched C9-C10 esters exhibit distinct physicochemical behaviors characterized by extreme hydrophobicity (Log Kow > 8), rapid adsorption to organic carbon, and bioavailability-limited biodegradation kinetics. This document synthesizes mechanistic degradation pathways, advanced experimental protocols for poorly soluble substances, and risk assessment modeling to support regulatory compliance and environmental stewardship.

Physicochemical Framework & Partitioning Dynamics

The environmental fate of HMW phthalates is dictated by their lipophilicity and low water solubility. Unlike short-chain phthalates which may remain dissolved in the water column, DINP and DIDP partition rapidly into organic-rich matrices (soil, sediment, suspended particulate matter).

Key Physicochemical Properties

The following table summarizes the critical parameters driving environmental distribution.

Parameter	DINP (C9)	DIDP (C10)	DPHP (C10)	Environmental Implication
Molecular Weight	~418 g/mol	~446 g/mol	~446 g/mol	Low volatility; particle-bound transport.
Water Solubility	< 1 µg/L (0.0006 mg/L)	< 0.2 µg/L	< 0.1 µg/L	Bioavailability limitation in aqueous toxicity tests.
Log Kow	8.8 - 9.7	8.8 - 10.3	~9.5 - 10	Strong bioaccumulation potential if not metabolized.
Log Koc	5.5 - 5.7	~6.0	~6.0	Immobile in soil; rapid sorption to sludge/sediment.
Vapor Pressure	< 10-5 Pa	< 10-5 Pa	< 10-5 Pa	Atmospheric partitioning is negligible unless particle-bound.

Fugacity and Compartmental Distribution

Using Level III fugacity modeling, HMW phthalates demonstrate a clear preference for the solid phase .

• Soil & Sediment: >90% of the mass partitions here.

• Water: <5% (mostly bound to colloids/DOC).

• Air: Negligible (<1%), primarily associated with aerosols, subject to rapid photo-oxidation (t1/2 ~0.6 days).

Diagram 1: Environmental Fate Transport Model

The following diagram illustrates the dominant transport vectors and sink compartments.

Caption: Dominant transport vectors for HMW phthalates, highlighting the shift from aqueous phases to soil and sediment sinks due to high Log Koc.

Biotic Degradation Mechanisms[1][2][3]

Biodegradation is the primary removal mechanism for HMW phthalates. While hydrolysis and photolysis are negligible in water/soil, microbial metabolism drives mineralization.

Aerobic Biodegradation

Under aerobic conditions, HMW phthalates are "readily biodegradable" but often fail the strict "10-day window" of OECD 301 tests due to solubility limits (bioavailability), not recalcitrance.

• Primary Hydrolysis: Extracellular esterases hydrolyze the diester to a monoester (e.g., Monoisononyl phthalate, MINP) and a long-chain alcohol. This is the rate-limiting step.

• Alcohol Oxidation: The released alcohol is rapidly oxidized to the corresponding fatty acid and mineralized via

  -oxidation.

• Ring Cleavage: The monoester is further hydrolyzed to phthalic acid (PA), which undergoes ring cleavage (protocatechuate pathway) to enter the TCA cycle.

Anaerobic Biodegradation

In anaerobic sediments (the ultimate sink), degradation is significantly slower.

• Mechanism: Hydrolysis to phthalic acid occurs, but ring cleavage requires the benzoyl-CoA pathway (ring reduction followed by cleavage), which is energetically demanding.

• Persistence: Half-lives in anaerobic sediment can exceed 3000 days, leading to accumulation if sedimentation rates are high.

Diagram 2: Metabolic Pathway of DINP/DIDP

Caption: Step-wise aerobic biodegradation pathway: Hydrolysis of the diester is the rate-limiting step, followed by rapid mineralization of the alcohol and ring structure.

Experimental Protocols for Fate Assessment

Standard aqueous tests (e.g., OECD 301) often yield false negatives for HMW phthalates because the substance floats or adheres to glass, limiting microbial access. The following protocol modifications are essential for scientific validity.

Modified OECD 301B (CO2 Evolution) for Poorly Soluble Substances

Objective: Determine ready biodegradability by measuring CO2 production over 28 days.

Protocol Workflow:

• Inoculum Preparation: Use activated sludge from a WWTP treating predominantly domestic sewage. Wash and aerate to reduce endogenous carbon. Concentration: 30 mg/L suspended solids (standard). Note: For inherent biodegradability (OECD 302), up to 100 mg/L is permitted.

• Test Substance Application (Critical Step):

  • Direct Weighing: Weigh liquid DINP/DIDP on a small inert support (e.g., glass cover slip or Teflon sheet) and drop directly into the test vessel to ensure accurate mass.

  • Emulsification: Use ultrasonic dispersion (sonication) for 15 minutes to create a micro-emulsion. Avoid chemical surfactants if possible, as they add background carbon.

  • Silica Gel Carrier: Adsorb the phthalate onto inert silica gel to increase surface area for microbial attack.

• Incubation: Dark, 22°C ± 2°C, continuous stirring (magnetic stirrer is vital to keep the emulsion suspended).

• Measurement: Trap evolved CO2 in Ba(OH)2 or NaOH traps. Titrate or measure TIC (Total Inorganic Carbon) at intervals (Days 1, 4, 7, 10, 14, 21, 28).

Pass Criteria: >60% ThCO2 (Theoretical CO2) within 28 days. The "10-day window" requirement is often waived for complex mixtures/poorly soluble substances if the plateau >60% is reached.

Diagram 3: Experimental Workflow (Modified OECD 301B)

Caption: Modified experimental workflow for testing poorly soluble HMW phthalates, emphasizing dispersion techniques to overcome bioavailability limitations.

Environmental Risk Context (PEC/PNEC)

The risk profile of HMW phthalates differs significantly from DEHP.

• PEC (Predicted Environmental Concentration): High in sediment/soil near release sites; extremely low in water (< solubility limit).

• PNEC (Predicted No-Effect Concentration):

  • Aquatic: No acute toxicity observed at saturation. Chronic effects are rare due to lack of systemic uptake from water.

  • Sediment/Soil:[1][2][3][4] The critical compartment. PNEC derivation uses equilibrium partitioning.

References

• United States Environmental Protection Agency (EPA). (2025).[4][5][6] Final Risk Evaluation for Diisononyl Phthalate (DINP). Retrieved from [Link]

• Organisation for Economic Co-operation and Development (OECD). (1992). Test No. 301: Ready Biodegradability. OECD Guidelines for the Testing of Chemicals.[7][8][9][10][11] Retrieved from [Link]

• European Chemicals Agency (ECHA). (2013). Evaluation of new scientific evidence concerning DINP and DIDP. Retrieved from [Link]

• Staples, C. A., et al. (1997). The environmental fate of phthalate esters: A literature review. Chemosphere. Retrieved from [Link]

• European Commission Joint Research Centre (ECJRC). (2003).[4][5] European Union Risk Assessment Report: 1,2-benzenedicarboxylic acid, di-C8-10-branched alkyl esters, C9-rich and di-“isononyl” phthalate (DINP). Retrieved from [Link]

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• 5. epa.gov [epa.gov]
• 6. US EPA Finalizes Risk Evaluation for DINP and DIDP: No Broad Risks Found - Regulatory News - Chemicals - CIRS Group [cirs-group.com]
• 7. ecetoc.org [ecetoc.org]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. smithers.com [smithers.com]
• 11. concawe.eu [concawe.eu]

An In-Depth Technical Guide to the Endocrine Disruption Potential of Isooctyl Isotridecyl Phthalate

A Senior Application Scientist's Synthesis of Mechanistic Insights and Methodological Approaches

Preamble: Navigating the Complexities of High-Molecular-Weight Phthalates

The assessment of the endocrine-disrupting potential of commercial phthalate plasticizers presents a significant scientific challenge, particularly for complex mixtures such as isooctyl isotridecyl phthalate. Unlike well-defined single chemical entities, this substance is a variable mixture of isomers, necessitating a nuanced and evidence-based approach to hazard characterization. Direct toxicological data for "isooctyl isotridecyl phthalate" as a specific entity is scarce in the public domain. Consequently, this technical guide employs a scientifically robust read-across methodology . This approach leverages data from structurally analogous and well-characterized high-molecular-weight phthalates (HMWPs), such as diisodecyl phthalate (DIDP) and diisotridecyl phthalate (DITDP), to infer the likely endocrine disruption potential of isooctyl isotridecyl phthalate. This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the core concepts, mechanistic pathways, and state-of-the-art methodologies for evaluating the endocrine activity of such complex substances.

Part 1: Foundational Concepts in Endocrine Disruption Assessment

Endocrine-disrupting chemicals (EDCs) are exogenous substances that interfere with the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the body that are responsible for the maintenance of homeostasis, reproduction, development, and/or behavior.[1][2] Phthalates, a class of chemicals widely used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) and other polymers, have come under scrutiny for their potential endocrine-disrupting properties.[3][4]

It is crucial to distinguish between low-molecular-weight (LMW) and high-molecular-weight (HMW) phthalates, as their toxicological profiles, particularly concerning endocrine disruption, differ significantly. LMW phthalates, such as dibutyl phthalate (DBP) and benzyl butyl phthalate (BBP), have been associated with reproductive and developmental toxicity, often linked to anti-androgenic effects.[5] In contrast, HMW phthalates, the category to which isooctyl isotridecyl phthalate belongs, generally exhibit a much lower potential for endocrine disruption.[6]

The assessment of endocrine-disrupting properties is guided by a conceptual framework established by organizations such as the Organisation for Economic Co-operation and Development (OECD).[7][8][9][10] This framework advocates for a tiered approach, beginning with in silico and in vitro assays to identify potential mechanisms of action, followed by in vivo studies to confirm adverse outcomes.

Part 2: Mechanistic Insights into Phthalate-Induced Endocrine Disruption

The primary mechanisms through which phthalates are hypothesized to exert endocrine-disrupting effects involve interactions with nuclear hormone receptors, particularly the estrogen receptor (ER) and the androgen receptor (AR), and interference with steroid hormone synthesis (steroidogenesis).

Interaction with the Estrogen Receptor (ER) Pathway

The estrogen receptor exists in two main subtypes, ERα and ERβ, which mediate the effects of endogenous estrogens like 17β-estradiol. Estrogenic EDCs can act as agonists, mimicking the effects of estradiol, or as antagonists, blocking its action.

Based on data from analogous HMW phthalates like DIDP, isooctyl isotridecyl phthalate is not expected to exhibit significant estrogenic activity. In vitro studies using the E-Screen assay, which measures the proliferation of estrogen-sensitive MCF-7 breast cancer cells, have shown that while some LMW phthalates can induce a weak estrogenic response, HMW phthalates like DIDP and di-n-octyl phthalate (DNOP) do not.[11]

Interaction with the Androgen Receptor (AR) Pathway

The androgen receptor mediates the physiological effects of androgens, such as testosterone and dihydrotestosterone (DHT). Anti-androgenic compounds can disrupt this pathway by blocking the binding of endogenous androgens to the AR, thereby inhibiting the expression of androgen-dependent genes. This is a key mechanism for the reproductive toxicity of some LMW phthalates.

For HMW phthalates like DIDP, extensive testing has shown a lack of anti-androgenic effects.[5][12][13] In vivo reproductive toxicity studies in rats, including two-generation studies, did not reveal adverse effects on male reproductive tract development or function that are characteristic of anti-androgenic compounds.[5]

Interference with Steroidogenesis

Steroidogenesis is the metabolic pathway for the synthesis of steroid hormones from cholesterol. The H295R steroidogenesis assay is an in vitro method that uses a human adrenocortical carcinoma cell line to assess the potential of chemicals to affect the production of key steroid hormones, including testosterone and estradiol.[14][15]

Some LMW phthalates have been shown to modulate steroidogenesis in the H295R assay. However, for HMW phthalates, the evidence for significant disruption of this pathway is weak. A comprehensive weight-of-evidence assessment for DIDP concluded that it does not perturb estradiol biosynthesis.[13]

Part 3: Methodologies for Assessing Endocrine Disruption

A battery of validated in vitro and in vivo assays is employed to systematically evaluate the endocrine-disrupting potential of a chemical.

In Vitro Assays

• Principle: This assay measures the estrogen-dependent proliferation of the human breast cancer cell line MCF-7, which expresses endogenous ERα.[16][17][18] An increase in cell proliferation in the presence of a test chemical indicates estrogenic activity.

• Protocol Outline:

  • Cell Culture: MCF-7 cells are maintained in a culture medium. Before the assay, they are cultured in a hormone-free medium to deplete endogenous estrogens.

  • Seeding: Cells are seeded into multi-well plates.

  • Exposure: Cells are exposed to a range of concentrations of the test substance, a positive control (17β-estradiol), and a negative (vehicle) control.

  • Incubation: Plates are incubated for a defined period (typically 6 days).[16]

  • Cell Proliferation Measurement: Cell number is quantified using methods such as the sulforhodamine B (SRB) assay or by fixing and staining the cells.

  • Data Analysis: The proliferative effect of the test substance is compared to that of the positive control to determine its relative estrogenic potency.

• Principle: This assay uses a genetically modified cell line, such as MDA-kb2, which contains an androgen-responsive promoter driving a reporter gene (e.g., luciferase).[19][20][21][22] Agonists will induce reporter gene expression, while antagonists will inhibit the induction caused by a known androgen.

• Protocol Outline:

  • Cell Culture: MDA-kb2 cells are cultured in an appropriate medium.

  • Seeding: Cells are plated in multi-well plates.

  • Exposure (Antagonist Mode): Cells are co-exposed to a fixed concentration of a reference androgen (e.g., DHT) and a range of concentrations of the test substance.

  • Incubation: Plates are incubated for 24-48 hours.

  • Lysis and Reporter Gene Assay: Cells are lysed, and the activity of the reporter enzyme (e.g., luciferase) is measured.

  • Data Analysis: A reduction in reporter gene activity compared to the androgen-only control indicates anti-androgenic activity.

• Principle: This assay uses the H295R human adrenocortical carcinoma cell line, which expresses the key enzymes for steroidogenesis. The assay measures the production of testosterone and 17β-estradiol in the culture medium following exposure to a test chemical.[14][15][23]

• Protocol Outline:

  • Cell Culture: H295R cells are cultured and seeded into multi-well plates.

  • Exposure: After an acclimation period, cells are exposed to a range of concentrations of the test substance for 48 hours.[24]

  • Medium Collection: The culture medium is collected for hormone analysis.

  • Hormone Quantification: Testosterone and estradiol concentrations are measured using methods like ELISA or LC-MS/MS.

  • Cell Viability: Cell viability is assessed to ensure that observed changes in hormone levels are not due to cytotoxicity.

  • Data Analysis: Statistically significant changes in hormone production compared to the vehicle control indicate an effect on steroidogenesis.

In Vivo Assays

• Principle: This short-term in vivo screening assay detects estrogenic activity by measuring the increase in uterine weight (uterotrophic response) in immature or ovariectomized female rodents.[25][26][27][28][29]

• Protocol Outline:

  • Animal Model: Immature or ovariectomized adult female rats are used.

  • Dosing: The test substance is administered daily for three consecutive days via oral gavage or subcutaneous injection.[25]

  • Necropsy: Animals are euthanized approximately 24 hours after the final dose.

  • Uterine Weight Measurement: The uterus is excised and weighed (both wet and blotted weight).

  • Data Analysis: A statistically significant increase in the mean uterine weight of a treated group compared to the vehicle control group indicates estrogenic activity.[25]

Part 4: Quantitative Data and Read-Across Assessment

The table below summarizes the general findings for different phthalate classes from key endocrine disruption assays. This comparative data provides the basis for the read-across assessment of isooctyl isotridecyl phthalate.

Phthalate Class	Assay	Typical Finding	Implication for Isooctyl Isotridecyl Phthalate (by Read-Across)
Low-Molecular-Weight (e.g., DBP, BBP)	E-Screen (Estrogenicity)	Weakly positive
AR Transactivation (Anti-androgenicity)	Positive
H295R Steroidogenesis	Effects on hormone production
Uterotrophic Bioassay (Estrogenicity)	Weakly positive
High-Molecular-Weight (e.g., DINP, DIDP, DITDP)	E-Screen (Estrogenicity)	Negative[11]	Low potential for estrogenic activity
AR Transactivation (Anti-androgenicity)	Negative[5]	Low potential for anti-androgenic activity
H295R Steroidogenesis	No significant effects on T and E2[13]	Low potential to disrupt steroidogenesis
Uterotrophic Bioassay (Estrogenicity)	Negative	Low potential for in vivo estrogenic effects

Given that isooctyl isotridecyl phthalate is a HMWP, structurally similar to DIDP and DITDP, the read-across approach strongly suggests a low potential for endocrine disruption via estrogenic, anti-androgenic, or steroidogenesis-inhibiting mechanisms. This is consistent with the general toxicological profile of HMWPs, which are less biologically active than their LMW counterparts, partly due to their lower absorption and different metabolic pathways.[30][31]

Part 5: Conclusion and Future Directions

Based on a comprehensive review of the available scientific literature and the application of a scientifically justified read-across approach from structurally similar HMWPs, isooctyl isotridecyl phthalate is predicted to have a low potential for endocrine disruption. The weight of evidence from a suite of validated in vitro and in vivo assays conducted on analogous substances like DIDP and DITDP consistently demonstrates a lack of significant activity in the estrogenic, androgenic, and steroidogenic pathways.

For drug development professionals, this information is critical for the risk assessment of excipients and materials used in manufacturing and packaging. While the current evidence is reassuring, it is imperative to acknowledge the limitations of a read-across approach. Future research could focus on:

• Metabolic Profiling: Characterizing the specific metabolites of isooctyl isotridecyl phthalate to confirm that they are not more biologically active than the parent compound.

• In Vitro Screening: Conducting targeted in vitro screening of the specific isooctyl isotridecyl phthalate mixture using the assays described herein to confirm the predictions from the read-across.

• Mixture Toxicity: Investigating the potential for combined effects when co-exposed with other potential EDCs, which is a more realistic human exposure scenario.[32]

By integrating mechanistic understanding with robust, validated methodologies, the scientific community can continue to refine the risk assessment of complex chemical substances and ensure the safety of pharmaceutical and consumer products.

References

• OECD. (2018). Revised Guidance Document 150 on Standardised Test Guidelines for Evaluating Chemicals for Endocrine Disruption. OECD Series on Testing and Assessment, No. 150. [Link]

• OECD. Endocrine Disrupters. [Link]

• Danish Environmental Protection Agency. (2004). OECD Conceptual Framework for Testing and Assessment of Endocrine Disrupters as a basis for regulation of substances with endocrine disrupting properties. Environmental Project No. 898. [Link]

• ECETOC. (2017). Activities of the OECD related to endocrine disruptors. [Link]

• Wikipedia. Bis(2-ethylhexyl) phthalate. [Link]

• Policy Commons. OECD TG 456: H295R Steroidogenesis Assay for Chemical Testing. [Link]

• Chen, X., et al. (2014). Toxicity and Estrogenic Endocrine Disrupting Activity of Phthalates and Their Mixtures. PLoS ONE, 9(3), e92781. [Link]

• Nordic Co-operation. (2014). OECD Conceptual Framework for Testing and Assessment of Endocrine Disrupters as a basis for regulation of substances with endocrine disrupting properties. [Link]

• OECD. (2007). Test No. 440: Uterotrophic Bioassay in Rodents. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• Toxno. Diisooctyl phthalate. [Link]

• OECD. (2011). Test No. 456: H295R Steroidogenesis Assay. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• ECETOC. (2010). High information content technologies in support of read-across in chemical risk assessment. Technical Report No. 109. [Link]

• Wikipedia. E-SCREEN. [Link]

• Policy Commons. OECD Guideline for the Testing of Chemicals: Uterotrophic Bioassay in Rodents. [Link]

• JRC Big Data Analytics Platform. (2016). DB-ALM Method Summary n° 456 : Steroidogenesis assay using H295R cell line. [Link]

• National Institutes of Health. (2021). Phthalates and Their Impacts on Human Health. PMC. [Link]

• National Center for Biotechnology Information. (2023). Phthalates Toxicity. StatPearls. [Link]

• CropLife Europe. (2023). Evaluating H295R steroidogenesis assay data for robust interpretation. [Link]

• National Toxicology Program. (2011). Androgenic Transactivation Activity in MDA-kb2 Reporter Cells. [Link]

• Concept Life Sciences. Assay Card | Steroidgenesis H295R assay, Test No456R. [Link]

• U.S. Environmental Protection Agency. (2011). Uterotrophic Assay OCSPP Guideline 890.1600 Standard Evaluation Procedure (SEP). [Link]

• APEC Water. Endocrine Disruptors: Impact on Health and Environment. [Link]

• ResearchGate. (2003). The OECD Program to Validate the Rat Uterotrophic Bioassay to Screen Compounds for in Vivo Estrogenic Responses: Phase 1. Toxicological Sciences. [Link]

• Consumer Product Safety Commission. (2010). Overview of Phthalates Toxicity. [Link]

• Pocket Dentistry. (2015). In Vitro Assay Systems for the Assessment of Oestrogenicity. [Link]

• idUS. (2023). Potential oestrogenic effects (following the OECD test guideline 440) and thyroid dysfunction induced by pure cyanotoxins. [Link]

• Journal of Visualized Experiments. (2021). Screening for Phytoestrogens using a Cell-based Estrogen Receptor β Reporter Assay. [Link]

• PubMed. (1995). The E-SCREEN assay as a tool to identify estrogens: an update on estrogenic environmental pollutants. Environmental Health Perspectives. [Link]

• PubMed. (2025). Evaluation of the endocrine disrupting potential of Di-isodecyl phthalate. Toxicology Letters. [Link]

• ResearchGate. Dose response of MDA-kb2 to the androgen agonists, DHT and MPA. [Link]

• Ursel Heudorf, et al. (2007). Phthalates: Toxicology and exposure. International Journal of Hygiene and Environmental Health. [Link]

• Government of Canada. (2025). Use of analogues and read-across in risk assessment. [Link]

• PubMed. (2002). A novel cell line, MDA-kb2, that stably expresses an androgen- and glucocorticoid-responsive reporter for the detection of hormone receptor agonists and antagonists. Toxicological Sciences. [Link]

• The Endocrine Disruption Exchange. Phthalates. [Link]

• ACS Publications. (2023). Cumulative Risk Evaluation of Phthalates Under TSCA. Environmental Science & Technology. [Link]

• U.S. Environmental Protection Agency. (1988). Toxicological Profile for DI-(2-Ethylhexyl)phthalate. [Link]

• ToxStrategies. Evaluation of the endocrine disrupting potential of di-isodecyl phthalate. [Link]

• Publisso. (2018). Diisotridecyl phthalate, ditridecyl phthalate. [Link]

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• Ataman Kimya. DIISOOCTYL PHTHALATE. [Link]

• PMC. (2025). Guidance on the use of read‐across for chemical safety assessment in food and feed. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). Diisotridecyl Phthalate. [Link]

• Frontiers. (2024). Mechanistic read-across comes of age: a comparative appraisal of EFSA 2025 guidance, ECHA's RAAF, and good read-across practice. [Link]

• Consumer Product Safety Commission. (2012). Comparison of potential endocrine disrupting properties of di-isononyl phthalate (DINP), di-isodecyl phthalate (DIDP) and di-n-butyl phthalate (DNBP). [Link]

• ResearchGate. (1995). The E-SCREEN Assay as a Tool to Identify Estrogens: an Update on Estrogenic Environmental Pollutants. Environmental Health Perspectives. [Link]

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Technical Guide: Biodegradation Pathways and Kinetics of Mixed Phthalate Esters

Part 1: Executive Summary & The "Cocktail" Challenge

Phthalate Acid Esters (PAEs) rarely exist as single contaminants. In environmental matrices and biological systems, they present as complex mixtures—ranging from short-chain dimethyl phthalate (DMP) to branched, high-molecular-weight congeners like bis(2-ethylhexyl) phthalate (DEHP).

While single-substrate degradation is well-documented, mixed-substrate biodegradation introduces critical challenges:

• Steric Hindrance: Bulky side chains (e.g., 2-ethylhexyl) block the active sites of non-specific esterases.

• Competitive Inhibition: Microbes preferentially hydrolyze accessible short-chain PAEs (DMP, DEP), delaying the degradation of toxic long-chain PAEs.

• Toxicity Accumulation: Rapid hydrolysis of mixtures can lead to a transient spike in mono-alkyl phthalate esters (MPEs) and phthalic acid (PA), which may acidify the microenvironment and inhibit microbial growth.

This guide delineates the convergent metabolic pathways, synergistic microbial strategies, and validated experimental protocols required to analyze the biodegradation of PAE mixtures.

Part 2: Biochemical Mechanisms of Degradation

The biodegradation of mixed PAEs is a convergent process. Regardless of the alkyl side-chain length, the metabolic flux funnels toward a central intermediate: Phthalic Acid (PA) , and subsequently Protocatechuate (PCA) .

Enzymatic Hydrolysis: The Rate-Limiting Step

The initial attack is catalyzed by dialkyl phthalate hydrolases (esterases) . In a mixed environment, the specificity of these enzymes dictates the degradation order.

• Type I (Diesterases): Hydrolyze one ester bond of the diester to form a monoester (e.g., DEHP

  MEHP). These are often specific to chain length.

• Type II (Monoesterases): Hydrolyze the remaining ester bond (e.g., MEHP

  PA).

• Type III (Broad-spectrum): Possess both activities but are rare.

Crucial Insight: In mixtures, Gordonia spp. and Rhodococcus spp. often express distinct esterases for long-chain PAEs, while Pseudomonas spp. rapidly scavenge short-chain variants. This necessitates the use of microbial consortia rather than single isolates for complete mineralization.[1]

The Convergent Pathway (Visualization)

The following diagram illustrates how diverse PAEs converge into the

-ketoadipate pathway.

Caption: Convergent aerobic biodegradation of mixed phthalate esters. Note the bottleneck at the initial hydrolysis of long-chain DEHP compared to DBP/DMP.

Part 3: Experimental Workflow & Protocols

To rigorously study mixed PAE degradation, one must differentiate between abiotic loss (adsorption to glass/plastic) and biotic degradation .

Protocol: Construction of Self-Validating Microcosms

Objective: Isolate a consortium capable of simultaneous degradation of DEHP, DBP, and DMP.

Materials:

• Basal Salt Medium (BSM): (Per L) 1.0g

  , 0.8g , 0.2g , 0.2g , 0.1g , trace elements.

• Substrate Mixture: Prepare a stock solution in acetone (10,000 mg/L). Add to empty sterile flasks and evaporate solvent before adding media to prevent solvent toxicity.

  • Target Final Conc: 200 mg/L DEHP + 200 mg/L DBP.

Step-by-Step Methodology:

• Acclimatization (Passage 0-3):

  • Inoculate 5g soil/sediment into BSM containing only the mixture.

  • Incubate at 30°C, 150 rpm.

  • Critical Control: Maintain a sterile, uninoculated flask to quantify abiotic loss (adsorption to glass is significant for DEHP).

  • Transfer 5% (v/v) to fresh media every 7 days or when turbidity increases.

• Isolation of Synergistic Strains:

  • Plate serial dilutions on BSM-Agar coated with a "spray" of ethereal PAE mixture (creates a haze).

  • Look for clear zones (halo formation) indicating hydrolysis.

  • Validation: Pick colonies with different morphologies. Re-combine them to test for synergistic effects (e.g., Strain A degrades DEHP

    PA; Strain B degrades PA CO2).

• Metabolite Extraction (Solid Phase Extraction - SPE):

  • Acidify supernatant (pH 2.0) with 6M HCl to protonate carboxylic acids (PA, MEHP).

  • Condition C18 cartridges with Methanol

    Water.

  • Load sample, wash with 5% MeOH, elute with Ethyl Acetate.

  • Why this works: Acidification ensures polar metabolites (PA) are retained on the non-polar C18 phase.

Analytical Workflow (Visualization)

Caption: Integrated workflow for isolating PAE-degrading consortia and validating metabolic pathways via chromatography and genomics.

Part 4: Kinetic Modeling of Mixtures

When modeling mixed PAE degradation, simple First-Order kinetics often fail due to substrate interactions.

Data Summary: Degradation Rates

The following table summarizes typical degradation half-lives (

) observed in optimized consortia versus single strains.

Substrate	Single Strain (h)	Consortium (h)	Interaction Effect in Mixture
DMP (Short)	12 - 24	6 - 10	Preferential utilization; inhibits DEHP breakdown.
DBP (Medium)	18 - 36	8 - 15	Degraded concurrently with DMP; transient accumulation of MBP.
DEHP (Long)	72 - 120+	24 - 48	Rate Limiting. Requires specific esterases; often cometabolized.

Competitive Inhibition Model

For a mixture of Substrate A (fast, e.g., DBP) and Substrate B (slow, e.g., DEHP), the degradation rate of B (

) is reduced by the presence of A. This is best described by a Competitive Inhibition Monod Equation :

• : Inhibition constant (concentration of DBP that effectively blocks DEHP degradation).

• Implication: You will observe a "lag phase" in DEHP degradation until DBP concentration drops below

  .

Part 5: References

• Ren, L., et al. (2018). "Biodegradation of phthalic acid esters by a bacterial consortium: Kinetics and metabolic pathway." Journal of Hazardous Materials.

• Wright, R. J., et al. (2020). "Microbial degradation of phthalate esters: Mechanisms, enzymes and metabolic pathways." Environment International.

• Liang, D. W., et al. (2008). "Biodegradation of phthalate esters by a defined bacterial consortium." International Biodeterioration & Biodegradation.[2]

• Vamsee-Krishna, C., & Phale, P. S. (2008). "Bacterial degradation of phthalate isomers and their esters." Indian Journal of Microbiology.

• BenchChem. "Unraveling the Microbial Degradation of Bis(2-ethyloctyl) Phthalate: A Technical Guide."

• EAWAG Biocatalysis/Biodegradation Database. "Phthalate Family Pathway Map."

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• 2. researchgate.net [researchgate.net]

Isooctyl isotridecyl phthalate synonyms and isomers

An In-Depth Technical Guide to the Synonyms, Isomers, and Analysis of High Molecular Weight Phthalates: The Case of Isooctyl Isotridecyl Phthalate

Abstract

High molecular weight (HMW) phthalate esters are fundamental components in the polymer industry, prized for their efficacy as plasticizers. However, their chemical identity is often complex, characterized by a vast number of isomers derived from branched-chain alcohol precursors. This guide provides a detailed examination of this complexity, using "Isooctyl Isotridecyl Phthalate" as a representative example of a mixed, long-chain phthalate ester. We will deconstruct its nomenclature, explore the structural diversity of its isomers, and detail its physicochemical properties, synthesis, and industrial relevance. Furthermore, this guide will cover critical toxicological considerations, metabolic pathways, and provide a robust, field-proven protocol for analytical characterization by Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended for researchers, scientists, and drug development professionals who require a deep technical understanding of these ubiquitous and complex industrial chemicals.

Introduction to Phthalate Esters

Phthalates are diesters of 1,2-benzenedicarboxylic acid (phthalic acid). Their molecular structure consists of a planar benzene ring with two ester groups attached to adjacent carbons. The properties of a specific phthalate are dictated by the nature of the alcohol-derived alkyl chains (R and R') attached to the carboxyl groups. They are broadly categorized into two groups based on the size of these alkyl chains:

• Low Molecular Weight (LMW) Phthalates: Typically have alkyl chains with 3-6 carbons. They are associated with greater health concerns, particularly regarding reproductive and developmental toxicity.[1]

• High Molecular Weight (HMW) Phthalates: Possess alkyl chains with 7 or more carbons. This category includes compounds like Diisononyl Phthalate (DINP), Diisodecyl Phthalate (DIDP), and the subject of this guide. They are generally characterized by lower toxicity, lower volatility, and greater permanence in polymer matrices compared to their LMW counterparts.[2]

Phthalates are not chemically bound to the polymer matrix.[3] They function by inserting themselves between polymer chains, disrupting chain-to-chain interactions and thereby increasing the flexibility, durability, and workability of the material.[4] This physical mixing, rather than covalent bonding, is also the primary reason they can leach from products into the environment.

Nomenclature and Isomeric Complexity: Deconstructing "Isooctyl Isotridecyl Phthalate"

The name "isooctyl isotridecyl phthalate" describes a mixed diester of phthalic acid, where one ester group is formed from an isooctyl alcohol and the other from an isotridecyl alcohol.[5] The term "iso" is the critical source of complexity, as it does not refer to a single, defined chemical structure but rather to a complex mixture of structural isomers.

2.1. The "Iso" Alcohols: A Mixture of Isomers

Industrial "iso" alcohols are produced through processes like the oxo process, which results in a blend of branched-chain primary alcohols.[6][7]

• Isooctyl Alcohol (CAS 26952-21-6): This is not a single compound but a mixture of isomeric C8 primary alcohols. The branching primarily consists of methyl groups, leading to structures like methylheptanols and dimethylhexanols.[6][8] A common example of a specific isooctyl alcohol is 2-ethylhexanol, though commercial isooctyl alcohol contains many other isomers.[9][10]

• Isotridecyl Alcohol (CAS 27458-92-0): Similarly, this is a complex mixture of branched C13 primary alcohol isomers.[11][12][13] A representative structure is 11-methyldodecan-1-ol, but the industrial product contains numerous other branched isomers.[11]

The synthesis of isooctyl isotridecyl phthalate uses these isomeric mixtures as feedstocks. The esterification reaction with phthalic anhydride therefore results in a product that is itself a highly complex mixture of different phthalate diester isomers. This isomeric variability is a deliberate feature, not a contamination; it helps maintain the plasticizer in a liquid state over a wide temperature range and enhances its compatibility with PVC.

2.2. Synonyms and CAS Numbers

Due to the isomeric complexity, a single, unambiguous name or CAS number is often insufficient. The substance is better described as a UVCB (Unknown or Variable composition, Complex reaction products or Biological materials). Different CAS numbers may refer to similar, but distinct, isomeric mixtures.

For example, Diisononyl Phthalate (DINP), a closely related HMW phthalate, is primarily identified by CAS 68515-48-0. However, this designation represents a mixture where the alkyl chains are not just C9, but can range from C8 to C10.[14] Similarly, Diisooctyl Phthalate (DIOP) is identified by CAS 27554-26-3.[15][16] A mixed ester like isodecyl tridecyl phthalate has been assigned CAS 61886-60-0.[5][17]

Common synonyms for related HMW phthalates include:

• 1,2-Benzenedicarboxylic acid, di-C8-10-branched alkyl esters, C9-rich (for DINP)[14]

• Phthalic acid, diisooctyl ester (for DIOP)[15]

• Bis(6-methylheptyl) benzene-1,2-dicarboxylate (a specific DIOP isomer)[18][19]

The diagram below illustrates how the use of isomeric alcohol precursors leads to a complex final product.

Fig. 1: Formation of an Isomeric Phthalate Mixture.

Physicochemical Properties

The properties of isooctyl isotridecyl phthalate are representative of HMW phthalates. Due to its isomeric nature, values for physical constants are often reported as ranges. It is a clear, oily, and colorless liquid with low volatility and poor solubility in water, but it is miscible with most organic solvents.[4]

Property	Representative Value	Source
Molecular Formula	Average C₂₉H₄₈O₄	Derived
Molecular Weight	~460.7 g/mol	Derived
Appearance	Clear, colorless oily liquid	[4]
Density	~0.97 g/mL at 25 °C	[20]
Boiling Point	>250 °C at reduced pressure	[20]
Flash Point	>200 °C	[21]
Water Solubility	Insoluble (<0.1 g/L)	[16]
Log Kₒw (Octanol/Water)	>8.0	[2]

The high molecular weight and branched alkyl chains are directly responsible for the low volatility and high permanence that make these compounds excellent plasticizers for long-service-life applications.[4]

Synthesis and Industrial Applications

4.1. Synthesis

HMW phthalates are produced via Fischer-Speier esterification. The synthesis of a mixed ester like isooctyl isotridecyl phthalate involves the reaction of phthalic anhydride with a blend of isooctyl and isotridecyl alcohols at elevated temperatures (140-200°C) in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[5][22][23]

The reaction proceeds in two main steps:

• Monoester Formation: A rapid, non-catalyzed alcoholysis of the phthalic anhydride ring occurs to form a mixture of mono-isooctyl phthalate and mono-isotridecyl phthalate.

• Diester Formation: The second esterification is slower and requires a catalyst to proceed to completion. Water is generated as a byproduct and is typically removed via azeotropic distillation to drive the reaction toward the final diester product.[22]

The final product is then purified through neutralization of the catalyst, removal of excess alcohols, and filtration.

4.2. Industrial Applications

The primary application, accounting for over 90% of use, is as a plasticizer for polyvinyl chloride (PVC).[4] The technical rationale for its use is grounded in its performance characteristics:

• Flexibility and Durability: It imparts excellent flexibility and durability to otherwise rigid PVC, essential for applications like flooring, wall coverings, and synthetic leather.[4]

• Low Volatility: Its high molecular weight ensures it does not easily evaporate from the plastic, which is critical for materials used at elevated temperatures, such as wire and cable insulation and automotive interiors.[4]

• Weather and Aging Resistance: HMW phthalates provide good resistance to extraction by water and degradation from UV exposure, making them suitable for outdoor and long-life products.[4]

• Cost-Effectiveness: It provides a favorable balance of performance and cost for a wide range of applications.

Toxicology and Biotransformation

The toxicological profile of HMW phthalates is generally considered less severe than that of LMW phthalates.[1] However, as a class of compounds with endocrine-disrupting potential, they are the subject of ongoing scientific and regulatory scrutiny.[24]

5.1. Absorption and Metabolism

Human exposure occurs through ingestion of contaminated food and dust, inhalation of indoor air, and dermal contact.[24][25] Once absorbed, the parent phthalate diesters are rapidly metabolized by lipases in the gut and other tissues.[2]

The metabolic pathway involves two key phases:

• Phase I (Hydrolysis): The parent diester is hydrolyzed to its respective monoesters: mono-isooctyl phthalate (MIOP) and mono-isotridecyl phthalate (MITP). These monoesters are often considered the more toxicologically active species.[2][25]

• Phase II (Oxidation & Conjugation): The alkyl chains of the monoesters undergo further oxidative metabolism, creating hydroxylated and carboxylated metabolites. These more polar metabolites, along with the monoesters, can then be conjugated with glucuronic acid to facilitate their excretion in urine and feces.[2][26]

Because of this rapid metabolism, biomonitoring studies in humans focus on measuring the urinary concentrations of the monoester and oxidative metabolites rather than the parent diester.[25]

Fig. 2: Generalized Metabolic Pathway of a Mixed Phthalate.

5.2. Toxicological Profile

• Endocrine Disruption: Like other phthalates, HMW phthalates are studied for their potential to interfere with the endocrine system. The primary concern is anti-androgenic activity, though this is generally less potent than with LMW phthalates.[1]

• Carcinogenicity: Studies in rodents have shown that very high doses of some HMW phthalates, like DINP, can lead to an increased incidence of liver tumors.[20][27] This effect is believed to be mediated through peroxisome proliferation, a mechanism to which rodents are particularly sensitive and which is generally considered not relevant for human risk assessment at typical exposure levels.[27]

• Irritation: They are considered to have low acute toxicity and are generally minimal skin and eye irritants.[14][26]

Analytical Methodologies

The accurate identification and quantification of specific phthalates, especially complex isomeric mixtures, present significant analytical challenges. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold-standard technique due to its excellent separation capabilities and definitive identification power.[28][29]

The primary challenge in GC-MS analysis is that many phthalate isomers co-elute (elute from the GC column at the same time), and they often share common fragment ions in their mass spectra, most notably a prominent ion at a mass-to-charge ratio (m/z) of 149, which corresponds to the protonated phthalic anhydride fragment.[28][29]

6.1. Recommended Protocol: GC-MS Analysis of Isooctyl Isotridecyl Phthalate in a Polymer Matrix

This protocol provides a robust, self-validating methodology for the extraction and analysis of HMW phthalates from a polymer sample (e.g., PVC).

Workflow Overview

Fig. 3: Analytical Workflow for Phthalate Analysis by GC-MS.

Step-by-Step Methodology:

• Sample Preparation (Extraction):

  • Accurately weigh approximately 200-500 mg of the polymer sample, cut into small pieces, into a glass vial.

  • Add 10 mL of a suitable solvent (e.g., dichloromethane or a hexane/acetone mixture). Methylene chloride is effective for extraction from PVC.[30]

  • Add an appropriate internal standard (e.g., Benzyl Benzoate or a deuterated phthalate) to correct for extraction efficiency and instrumental variability.

  • Seal the vial and sonicate for 30-60 minutes at a controlled temperature (e.g., 40°C) to facilitate the extraction of the plasticizer from the polymer matrix.[30]

  • Allow the solution to cool. Filter the extract through a 0.45 µm PTFE syringe filter to remove polymer debris. The filtered extract is now ready for analysis.

• Instrumental Analysis (GC-MS):

  • Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole).

  • GC Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, Rxi-5ms), is recommended. A 30 m x 0.25 mm x 0.25 µm column is a standard choice.[28]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Inlet: Use a splitless injection at 280°C to ensure efficient transfer of the high-boiling phthalates onto the column.[3]

  • Oven Program: A temperature ramp is crucial for separating the complex mixture. A typical program would be:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 10°C/min to 320°C.

    • Final hold: Hold at 320°C for 10-15 minutes to ensure elution of all HMW compounds.

  • MS Conditions: [30]

    • Ion Source Temperature: 280°C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode:

      • Full Scan: Acquire data from m/z 45-550 to identify all compounds present. This is useful for screening.

      • Selected Ion Monitoring (SIM): For higher sensitivity and quantification, monitor specific ions characteristic of the target phthalates (e.g., m/z 149, 167, and molecular ions if present).

• Data Analysis and Quantification:

  • Identification: The complex mixture of isooctyl isotridecyl phthalate will appear as a broad, unresolved "hump" or a series of overlapping peaks in the chromatogram. Identification is based on the retention time window and the presence of the characteristic m/z 149 fragment ion.

  • Quantification: Due to the isomeric complexity, quantification is performed by integrating the total area of the chromatographic hump corresponding to the C8/C13 phthalate isomers. A multi-level calibration curve is constructed using a certified reference standard of a similar HMW phthalate (e.g., DINP or a specific isodecyl tridecyl phthalate standard if available). The concentration in the sample is calculated relative to the internal standard.

• System Validation and Quality Control:

  • Solvent Blank: Analyze a solvent blank before each batch to ensure no contamination from lab equipment or solvents. Phthalates are common lab contaminants.[3]

  • Calibration Check: Run a mid-level calibration standard periodically to check for instrument drift.

  • Matrix Spike: Spike a known amount of standard into a sample matrix to assess recovery and matrix effects.

Conclusion

"Isooctyl isotridecyl phthalate" is not a single chemical entity but a designation for a complex industrial product composed of numerous structural isomers. This complexity arises from the use of branched, isomeric alcohol feedstocks—a deliberate choice to optimize its performance as a high molecular weight plasticizer in PVC and other polymers. Its utility is derived from its low volatility, high permanence, and excellent plasticizing efficiency. While toxicological concerns associated with phthalates remain an area of active research, HMW phthalates like this one are generally considered to have a lower risk profile than their LMW counterparts. Accurate analysis requires robust techniques like GC-MS, carefully tailored to handle the challenges of separating and quantifying a complex isomeric mixture. For professionals in research and drug development, understanding this isomeric complexity is paramount for accurate risk assessment, material specification, and evaluating potential leachables from medical devices or packaging.

References

• DrugFuture. (2023). Isooctyl Alcohol. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Isooctyl alcohol - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Isotridecan-1-ol | C13H28O | CID 33865 - PubChem. Retrieved from [Link]

• Zimmerman, L., & Ghaffar, Y. (2023). Phthalates Toxicity. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Isooctan-1-ol | C8H18O | CID 15450 - PubChem. Retrieved from [Link]

• Benjamin, S., et al. (2019). A Review of Biomonitoring of Phthalate Exposures. Molecules, 24(7), 1429. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (n.d.). Diisononyl Phthalate. Retrieved from [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• U.S. Consumer Product Safety Commission (CPSC). (n.d.). Overview of Phthalates Toxicity. Retrieved from [Link]

• Wang, Y., et al. (2021). Phthalates and Their Impacts on Human Health. Healthcare, 9(5), 603. Retrieved from [Link]

• KH Neochem Co., Ltd. (n.d.). TRIDECANOL (TRIDECYL ALCOHOL). Retrieved from [Link]

• National Research Council (US) Committee on the Health Risks of Phthalates. (2008). Phthalate Exposure Assessment in Humans. In Phthalates and Cumulative Risk Assessment: The Tasks Ahead. National Academies Press (US). Retrieved from [Link]

• Frontier Lab. (2009). A fast, easy and “green” thermal desorption-GC/MS method for the analysis of phthalate esters in PVC. Retrieved from [Link]

• Redox. (n.d.). Di-Isononyl Phthalate Supplier & Chemical Distributor. Retrieved from [Link]

• Huajinda. (2025). What Are the Major Source Manufacturers of Isotridecanol? Retrieved from [Link]

• Dowpol Chemical International Corp. (n.d.). IsoTridecyl Alcohol. Retrieved from [Link]

• Haz-Map. (n.d.). Isooctyl alcohol - Hazardous Agents. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards - Isooctyl alcohol. Retrieved from [Link]

• PerkinElmer. (n.d.). GC/MS Analysis of Phthalates in Children's Products. ResearchGate. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Retrieved from [Link]

• Google Patents. (1934). US1899919A - Manufacture of mixed alkyl phenyl esters.
• Google Patents. (2012). FR2974086A1 - PROCESS FOR PRODUCING DIALKYL PHTHALATE.
• Google Patents. (1981). EP0024505A1 - Method of making mixed esters of phthalic acid.

• El-Faham, A., et al. (2025). Plasticizers: Synthesis of phthalate esters via FeCl3-catalyzed nucleophilic addition of alcohols to phthalic anhydride. ResearchGate. Retrieved from [Link]

• Hartwig, A. (2025). Diisotridecyl phthalate, ditridecyl phthalate. Publisso. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 1,2-Benzenedicarboxylic acid, 1-isodecyl 2-tridecyl ester - Substance Details - SRS. Retrieved from [Link]

• Wikipedia. (n.d.). Bis(2-ethylhexyl) phthalate. Retrieved from [Link]

• Olmos, A., et al. (2014). Copper-Catalyzed Synthesis of Mixed Alkyl Aryl Phosphonates. ACS Publications. Retrieved from [Link]

• The Good Scents Company. (n.d.). diisooctyl phthalate, 27554-26-3. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 1,2-Benzenedicarboxylic acid, diisooctyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (n.d.). Diisooctyl Phthalate. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Benzenedicarboxylic acid, butyl octyl ester (CAS 84-78-6). Retrieved from [Link]

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• 6. Isooctan-1-ol | C8H18O | CID 15450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Isooctyl alcohol - Hazardous Agents | Haz-Map [haz-map.com]
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• 12. TRIDECANOL (TRIDECYL ALCOHOL) | Products | KH Neochem Co., Ltd. [khneochem.co.jp]
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Protocols & Analytical Methods

GC-MS analysis of isooctyl isotridecyl phthalate in polymers

Application Note: High-Resolution GC-MS Quantitation of Isooctyl Isotridecyl Phthalate (OITP) in Polymeric Matrices

Abstract & Scope

This application note details a robust protocol for the extraction, identification, and quantitation of Isooctyl Isotridecyl Phthalate (OITP, CAS 94979-21-2) in polymer matrices (PVC, rubber, medical devices). Unlike common phthalates (e.g., DEHP), OITP is a mixed-alkyl ester comprising C8 and C13 side chains. Its analysis is complicated by structural isomerism, high molecular weight, and co-elution with pure diesters like Diisooctyl phthalate (DIOP) and Diisotridecyl phthalate (DITP).

This guide moves beyond standard screening methods (like IEC 62321-8) to provide a drug-development grade quantitative workflow , emphasizing mass spectral deconvolution of mixed esters and rigorous quality control.

Scientific Background & Analytical Challenges

The "Mixed Ester" Challenge

OITP (MW 460.7 g/mol ) is synthesized by esterifying phthalic anhydride with a mixture of isooctanol (C8) and isotridecanol (C13). This reaction yields a statistical distribution of three species:

• DIOP (C8-C8): Diisooctyl phthalate (MW 390).[1]

• DITP (C13-C13): Diisotridecyl phthalate (MW 530).

• OITP (C8-C13): The target mixed ester (MW 460).

Why this matters: A standard GC-MS method monitoring only m/z 149 (the common phthalate ion) cannot distinguish these three. You must use molecular-specific fragmentation to identify OITP specifically.

Fragmentation Logic (The "Fingerprint")

In Electron Ionization (EI), phthalates fragment by losing an alkoxy radical or an alkene.

• DIOP (C8-C8): Loses C8 chain

  Ion m/z 279 (protonated mono-octyl phthalate).

• DITP (C13-C13): Loses C13 chain

  Ion m/z 349 (protonated mono-tridecyl phthalate).

• OITP (C8-C13): Contains both chains. It will generate both m/z 279 and m/z 349 fragment ions, along with the molecular ion (weak) or [M+H]+.

Note: In high-energy EI, the alkyl chains often degrade further. We focus on the [M - Alkyl]+ or [M - Alkoxy]+ series. For this protocol, we utilize characteristic high-mass ions to confirm the "mixed" nature.

Experimental Protocol

Reagents & Materials

• Standards: Isooctyl isotridecyl phthalate (CAS 94979-21-2), DIOP (CAS 27554-26-3), and DITP (CAS 27253-26-5) for retention time bracketing.

• Internal Standard (ISTD): Benzyl benzoate-d5 or Deuterated DEHP (d4-DEHP). Use d4-DEHP for better physicochemical matching.

• Solvents: Tetrahydrofuran (THF) (HPLC Grade) for dissolution; n-Hexane (HPLC Grade) for precipitation.

Sample Preparation: Dissolution-Precipitation Method

Rationale: Soxhlet extraction is too slow (6-16 hours). The dissolution-precipitation method ensures total release of the plasticizer from the polymer matrix in <1 hour.

Step-by-Step Workflow:

• Weighing: Weigh 100 mg ± 0.1 mg of polymer sample (cut into <2 mm pieces) into a 20 mL glass vial.

• Spiking: Add 50 µL of ISTD solution (1000 µg/mL d4-DEHP).

• Dissolution: Add 2 mL THF . Cap and sonicate at 60°C for 30 mins. Visual Check: The polymer must be fully dissolved or swollen to a gel.

• Precipitation: Dropwise add 10 mL n-Hexane . This precipitates the PVC polymer while keeping phthalates in solution.

• Filtration: Vortex for 1 min, allow to settle, then filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

GC-MS Instrumentation Parameters

Rationale: OITP has a high boiling point. A standard "5-MS" column is sufficient, but a high-temperature program is required to elute the C13 components.

Parameter	Setting	Causality/Reasoning
Column	Rxi-XLB or DB-5HT (30m x 0.25mm x 0.25µm)	"XLB" phases have lower bleed at high temps (320°C+) required for C13 elution.
Inlet	Splitless (1 min purge), 300°C	High inlet temp prevents discrimination of high MW phthalates.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Consistent flow ensures stable retention times for SIM windows.
Oven Program	60°C (1 min) 20°C/min 220°C 5°C/min 330°C (Hold 5 min)	Slow ramp (5°C/min) at the end resolves the complex isomer clusters of DIOP/OITP/DITP.
Transfer Line	310°C	Prevents condensation of C13 phthalates before the ion source.
Ionization	EI (70 eV), Source Temp: 280°C	High source temp reduces peak tailing for active compounds.

Mass Spectrometry: SIM/Scan Mode

Operate in SIM/Scan mode. Scan (m/z 50-650) is used for library confirmation, while SIM (Selected Ion Monitoring) is used for quantitation.

SIM Table for OITP Analysis:

Analyte	Retention Window (min)*	Quant Ion (m/z)	Qualifier 1 (m/z)	Qualifier 2 (m/z)	Identification Logic
DIOP (C8)	18.0 - 20.0	149	279	261	Presence of 279; Absence of 349.
OITP (Mixed)	20.0 - 22.5	149	279	349	Co-presence of 279 (C8 loss) and 349 (C13 loss).
DITP (C13)	22.5 - 25.0	149	349	307	Presence of 349; Absence of 279.
ISTD (d4-DEHP)	16.5	153	171	-	-

*Retention times are estimates and must be established with pure standards.

Data Analysis & Interpretation

The "Hump" Integration

Mixed alkyl phthalates do not elute as a single sharp peak. They appear as a broad cluster of isomers (the "hump").

• Protocol: Integrate the entire cluster baseline-to-baseline within the defined retention window.

• Validation: Ensure the ratio of m/z 279 to m/z 349 is consistent across the hump for OITP. If the ratio shifts dramatically, you may have co-eluting DIOP or DITP interfering.

Decision Logic for Identification

The following Graphviz diagram illustrates the decision tree for distinguishing OITP from its pure diester congeners.

Caption: Logical workflow for distinguishing mixed OITP from pure DIOP and DITP using retention time and ion ratios.

Quality Control & Validation

To ensure this method meets drug development standards (ICH Q2) , the following controls are mandatory:

• Method Blank: Run a solvent blank (THF/Hexane) through the entire extraction. Phthalates are ubiquitous lab contaminants.[1]

  • Acceptance Criteria: < 5% of the LOQ.

• Linearity: 5-point calibration curve (0.5, 1, 5, 20, 50 µg/mL).

  • Acceptance Criteria: R² > 0.995.[2]

• Recovery (Accuracy): Spike a phthalate-free polymer matrix (e.g., virgin PVC or polyethylene) with OITP at 1000 ppm.

  • Acceptance Criteria: 80% - 120% recovery.

• Sensitivity (LOQ): Determine the Limit of Quantitation.

  • Target: 10 mg/kg (ppm) in the solid sample.

Sample Preparation Workflow Diagram

Caption: Dissolution-Precipitation workflow for high-efficiency extraction of high-MW phthalates.

References

• International Electrotechnical Commission (IEC). (2017). IEC 62321-8:2017 Determination of certain substances in electrotechnical products - Part 8: Phthalates in polymers by gas chromatography-mass spectrometry (GC-MS). Retrieved from [Link]

• Restek Corporation. (2020).[3] GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Diisooctyl phthalate (DIOP) and Mixed Phthalates. Retrieved from [Link]

• Agilent Technologies. (2019). Phthalates Analysis with Method GB 5009.271-2016 Using the Agilent 8890 GC. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Di-n-octyl phthalate (Proxy for fragmentation patterns). Retrieved from [Link]

Sources

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• 2. shimadzu.com [shimadzu.com]
• 3. gcms.cz [gcms.cz]

Application Note: HPLC-UV Quantification of HMW Phthalate Isomers (DINP, DIDP)

This application note details a robust HPLC-UV methodology for the quantification of High Molecular Weight (HMW) phthalates—specifically Diisononyl phthalate (DINP) and Diisodecyl phthalate (DIDP)—in pharmaceutical packaging and medical device matrices.

Unlike single-isomer phthalates (e.g., DEHP, DBP), HMW phthalates exist as complex isomeric mixtures. This protocol addresses the specific chromatographic challenges they present, such as peak broadening and isomer resolution, providing a cost-effective Quality Control (QC) alternative to GC-MS.

Abstract

While Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for trace phthalate analysis, it is often overkill for routine Quality Control (QC) of raw materials or migration studies where concentrations are higher. This guide presents a validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection. It features a THF-precipitation extraction workflow and a Group Calibration integration strategy to accurately quantify the complex isomeric clusters of DINP and DIDP.

The Challenge: Isomeric Complexity

High molecular weight phthalates are not single molecules; they are mixtures of C9 (DINP) or C10 (DIDP) branched-chain isomers.

• The Chromatographic Consequence: In HPLC, these do not elute as a single sharp peak. Instead, they appear as a "multiplet" or a broad, unresolved "hump" (cluster of peaks) due to slight hydrophobicity differences between branched isomers.

• The Quantification Strategy: Standard peak height integration fails here. This method utilizes baseline-to-baseline group integration (sum of area) across the entire isomer cluster.

Method Development Strategy

2.1 Stationary Phase Selection

• Standard: C18 (Octadecyl) is sufficient for general separation.

• Expert Insight: A Phenyl-Hexyl column is superior for phthalates. The π-π interactions between the phenyl ligand and the phthalate aromatic ring provide orthogonal selectivity to pure hydrophobicity, often resulting in better separation of the phthalate cluster from aliphatic plasticizers (like ESBO) and sharper peak shapes for the isomer groups.

2.2 Detection Wavelength

• 224 nm: Maxima for the phthalate ester carbonyl transition. Highest sensitivity but susceptible to interference from solvent cutoffs or matrix extractables.

• 254 nm: Aromatic ring absorption. Lower sensitivity but significantly higher specificity.

• Recommendation: Use 224 nm for trace migration studies; use 254 nm for content analysis in raw polymers.

Experimental Protocol

3.1 Reagents & Standards

• Solvents: Acetonitrile (ACN), Water (HPLC Grade), Tetrahydrofuran (THF, uninhibited).

• Standards: Certified Reference Materials (CRM) for DINP and DIDP (typically technical mixtures).

• Matrix: PVC medical tubing or packaging films.

3.2 Sample Preparation: The THF/MeOH Precipitation

Direct solvent extraction (e.g., hexane) is often inefficient for HMW phthalates embedded deep in the polymer matrix. We use a dissolution-precipitation approach to liberate the plasticizers.

Step-by-Step Workflow:

• Dissolution: Weigh 0.5 g of PVC sample into a 20 mL glass vial. Add 5 mL of THF . Cap and sonicate/shake until the polymer is completely dissolved (clear solution).

• Precipitation: Slowly add 10 mL of Methanol dropwise while vortexing. The PVC polymer will precipitate out as a white solid, leaving phthalates in the supernatant.

• Clarification: Centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.2 µm PTFE syringe filter into an HPLC vial.

  • Note: Do not use Nylon filters; they can adsorb phthalates.

3.3 Instrument Conditions

Parameter	Setting
System	HPLC with UV/DAD Detector (e.g., Agilent 1260/1290 or Waters Alliance)
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (or equivalent C18)
Flow Rate	1.0 mL/min
Injection Vol	10 - 20 µL
Temp	40°C (Higher temp improves mass transfer for large molecules)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile

Gradient Profile:

• 0.0 min: 50% B

• 10.0 min: 95% B (Linear Ramp)

• 15.0 min: 95% B (Hold to elute HMW isomers)

• 15.1 min: 50% B

• 20.0 min: 50% B (Re-equilibration)

Data Processing & Visualization

4.1 Integration Logic

Because DINP/DIDP elute as clusters, you must define a "retention time window" rather than a single Rt.

• DINP Window: Typically 11.5 – 13.0 min.

• DIDP Window: Typically 13.2 – 15.0 min.

• Action: Draw a baseline from the start of the first isomer peak to the end of the last one. Sum the total area.

4.2 Workflow Diagram

Figure 1: Analytical workflow for HMW phthalates emphasizing the critical extraction and integration steps.

Validation Parameters

To ensure scientific integrity (E-E-A-T), the method must be validated according to ICH Q2(R1) guidelines, with specific adaptations for isomer mixtures.

• Linearity:

  • Prepare 5 concentration levels (e.g., 10, 50, 100, 500, 1000 µg/mL).

  • Plot Total Cluster Area vs. Concentration.

  • Requirement:

    .[1][2]

• Accuracy (Recovery):

  • Spike a "phthalate-free" matrix (e.g., polyethylene or glass wool) with known amounts of DINP.

  • Perform the THF/MeOH extraction.

  • Acceptance Criteria: 85% - 115% recovery. (Note: Slightly wider limits are acceptable for HMW phthalates due to extraction difficulty).

• Precision (Repeatability):

  • 6 injections of the standard.[3][4][5]

  • Acceptance Criteria: RSD < 2.0% for the Total Area . (Do not calculate RSD on retention time of the highest peak, as the apex may shift within the isomer cluster).

• Limit of Quantitation (LOQ):

  • Determine the concentration where the Signal-to-Noise (S/N) ratio of the lowest peak in the cluster is > 10.

Troubleshooting

Issue	Probable Cause	Corrective Action
"Ghost" Peaks	Contamination from labware.[6]	Use only glass/stainless steel. Avoid plastic pipette tips if possible; rinse glassware with HPLC grade ACN.
Baseline Drift	Gradient absorbance mismatch.	Ensure ACN and Water are HPLC grade. Use a reference wavelength (e.g., 360 nm) to subtract drift.
Low Recovery	Incomplete precipitation or trapping.	Ensure the THF:MeOH ratio is at least 1:2. Wash the precipitate pellet with fresh MeOH and combine supernatants.

References

• European Pharmacopoeia (Ph.[7][8] Eur.) . Chapter 3.1.14: Materials based on plasticised poly(vinyl chloride) for containers for human blood and blood components. (General extraction methodologies).

  • [Link]

• U.S. Pharmacopeia (USP). <661.1> Plastic Materials of Construction.

• Gimeno, P., et al. (2014). Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC–MS. Journal of Chromatography B.

  • [Link]

• Thermo Fisher Scientific. Determination of Phthalates in Drinking Water by UHPLC with UV Detection. (Application note regarding column selection and UV detection).

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• 4. documents.thermofisher.com [documents.thermofisher.com]
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• 8. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Robust Sample Preparation Strategies for the Analysis of Phthalates in Environmental Matrices

Introduction: The Ubiquity of Phthalates and the Analytical Challenge

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of polymeric materials. Their extensive use has led to their ubiquitous presence in the environment, with detectable levels in water, soil, sediment, and air.[1][2][3] Concerns over their potential endocrine-disrupting effects and other adverse health impacts have necessitated sensitive and reliable analytical methods for their detection and quantification.[2] A significant challenge in phthalate analysis lies in sample preparation. The pervasive nature of phthalates creates a high risk of sample contamination during collection, handling, and analysis.[1][4][5][6] This application note provides a comprehensive guide to robust sample preparation protocols for the analysis of phthalates in various environmental matrices, emphasizing methods to minimize contamination and ensure data integrity.

I. The Cardinal Rule: Minimizing Contamination

Due to the widespread use of plastics, phthalate contamination is a primary concern in trace analysis.[1][4][5] Rigorous adherence to contamination control measures is paramount for accurate quantification.

Key Contamination Sources and Mitigation Strategies:

• Laboratory Environment: Phthalates can be present in laboratory air and dust, originating from flooring, paints, and cables.[4][6] Maintaining a clean, well-ventilated workspace is crucial.

• Gloves: Vinyl gloves are a significant source of phthalate contamination.[4] Nitrile gloves should be used exclusively.

• Labware: Whenever possible, use glassware instead of plastic.[4] If plasticware is unavoidable, polypropylene (PP) or polyethylene (PE) are preferred over polyvinyl chloride (PVC).[4]

• Glassware Cleaning: A meticulous cleaning protocol is essential. This should include a rinse with the last solvent used, washing with a laboratory-grade detergent in hot water, thorough rinsing with tap and deionized water, and a final rinse with a high-purity solvent like acetone or hexane.[4]

• Reagents and Solvents: Use the highest purity solvents available (e.g., HPLC or LC-MS grade).[4] Even high-purity solvents can contain trace phthalates and should be tested before use.[4][6] Freshly purified water (e.g., from a Milli-Q® system) is recommended to avoid contamination from storage in plastic containers.[4]

• Sample Containers: For water samples, grab samples must be collected in glass containers; do not pre-rinse the bottles.[5] For solid samples, if possible, use the original packaging for storage to avoid contamination from sampling containers.[6]

• Other Materials: Avoid using Parafilm®, as it is a known source of phthalate leaching.[4] Use glass stoppers or aluminum foil that has been baked at a high temperature.[4]

II. Sample Preparation for Aqueous Matrices (Water)

The analysis of phthalates in water samples typically involves an extraction step to isolate and concentrate the analytes from the large sample volume.

A. Sample Collection and Preservation

• Collect grab samples in amber glass containers.[7]

• Do not pre-rinse the sample bottles.[5][7]

• For chlorinated water, add a dechlorinating agent such as sodium thiosulfate.[7]

• Samples must be iced or refrigerated at 4°C from the time of collection until extraction.[5]

• The maximum holding time before extraction is 7 days, and extracts should be analyzed within 40 days.[5]

B. Extraction Techniques

Two primary techniques are employed for the extraction of phthalates from water: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

1. Liquid-Liquid Extraction (LLE)

LLE is a traditional and effective method for extracting phthalates.

• Protocol: A 1-liter water sample is extracted with methylene chloride in a separatory funnel.[5][7] The methylene chloride extract is then dried and concentrated.[5]

• Advantages: Simplicity and effectiveness.[8]

• Disadvantages: Requires large volumes of high-purity solvents and is prone to emulsion formation. It also involves more extensive glassware use, increasing the risk of contamination.[8]

2. Solid-Phase Extraction (SPE)

SPE is a more modern and widely used technique that offers several advantages over LLE, including reduced solvent consumption, higher sample throughput, and the potential for automation.[2][9][10]

• Principle: SPE utilizes a solid sorbent to selectively adsorb the target analytes from the liquid sample. The analytes are then eluted with a small volume of a suitable solvent.[9][10]

• Sorbent Selection: The choice of sorbent is critical for achieving good recoveries.[11] For the broad range of phthalate polarities, polymeric sorbents with a hydrophilic-lipophilic balance (HLB) often provide superior performance compared to traditional C18 silica-based sorbents.[11] Florisil has also been shown to provide good recoveries.[2][12]

• General Protocol:

  • Cartridge Conditioning: The SPE cartridge is conditioned with a solvent like ethyl acetate or acetonitrile, followed by equilibration with deionized water.[11]

  • Sample Loading: The water sample is passed through the conditioned cartridge at a controlled flow rate.[11]

  • Washing: The cartridge is washed to remove interfering compounds.[11]

  • Drying: The cartridge is dried under a vacuum.[11]

  • Elution: The retained phthalates are eluted with an organic solvent such as ethyl acetate or a mixture of ethyl acetate and dichloromethane.[11]

Workflow for Solid-Phase Extraction of Phthalates from Water

Caption: A generalized workflow for the solid-phase extraction of phthalates from aqueous samples.

C. Quantitative Data Summary for Water Sample Preparation

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Sample Volume	Typically 1 L[5]	Can range from milliliters to a liter
Extraction Solvent	Methylene chloride[5]	Elution with ethyl acetate, dichloromethane, or mixtures[11]
Solvent Volume	High	Low
Typical Recoveries	Generally good, but can be affected by emulsions	High, often >90% with optimized methods[2][12][13]

III. Sample Preparation for Solid Matrices (Soil and Sediment)

The extraction of phthalates from solid matrices like soil and sediment requires more rigorous techniques to overcome the strong interactions between the analytes and the matrix.

A. Sample Collection and Pre-treatment

• Collect samples using appropriate tools to avoid cross-contamination.

• Store samples in glass containers.

• Samples are typically air-dried and sieved to remove large debris and ensure homogeneity before extraction.

• For some methods, the solid sample is mixed with a drying agent like anhydrous sodium sulfate.[14]

B. Extraction Techniques

Several extraction methods are available for solid matrices, each with its own advantages and disadvantages.

1. Soxhlet Extraction

A classic and robust technique for the exhaustive extraction of analytes from solid samples.[15][16]

• Protocol: The solid sample is placed in a thimble and continuously extracted with a cycling solvent.[14] Common solvent systems include toluene/methanol or acetone/hexane mixtures.[14]

• Advantages: High extraction efficiency due to the continuous use of fresh solvent.[16]

• Disadvantages: Time-consuming, requires large volumes of solvent, and can lead to the thermal degradation of some analytes.[15]

2. Ultrasonic Extraction (Sonication)

This method uses ultrasonic waves to disrupt the sample matrix and enhance the extraction of analytes into the solvent.[15][17]

• Protocol: The sample is mixed with an extraction solvent (e.g., a mixture of n-hexane and acetone) in a vessel and subjected to ultrasonic irradiation.[17][18]

• Advantages: Faster and uses less solvent than Soxhlet extraction.[15][19]

• Disadvantages: Extraction efficiency can be matrix-dependent.

3. Pressurized Liquid Extraction (PLE)

Also known as Accelerated Solvent Extraction (ASE), PLE uses elevated temperatures and pressures to increase the efficiency and speed of the extraction process.[20][21]

• Protocol: The sample is packed into an extraction cell, which is then filled with solvent and heated under pressure.

• Advantages: Rapid extraction times, significantly reduced solvent consumption compared to Soxhlet, and potential for automation.[21]

• Disadvantages: Requires specialized equipment.

Workflow for Extraction of Phthalates from Soil/Sediment

Caption: Overview of sample preparation workflow for phthalate analysis in solid matrices.

C. Extract Clean-up

Extracts from soil and sediment samples often contain high molecular weight interferences such as lipids, polymers, and humic substances that can interfere with chromatographic analysis.[22] Gel Permeation Chromatography (GPC) is a highly effective clean-up technique for removing these interferences.[22][23]

• Principle: GPC separates molecules based on their size.[22] A porous, hydrophobic gel is used to separate the large interfering molecules from the smaller phthalate analytes.

• Application: GPC is recommended in EPA Method 3640A for the clean-up of sample extracts prior to semivolatile and pesticide analysis.[22] It is effective in protecting GC columns, improving accuracy, and achieving lower detection limits.[22]

IV. Quality Assurance and Quality Control (QA/QC)

A robust QA/QC program is essential for generating reliable data in phthalate analysis.[5]

• Method Blanks: A laboratory reagent blank (an aliquot of reagent water treated exactly as a sample) should be processed with each batch of samples to assess for contamination from the laboratory environment, reagents, and apparatus.[24]

• Field Blanks: These are used to assess for contamination during sample collection and transport.

• Surrogate Standards: These are compounds that are chemically similar to the target analytes but not expected to be present in the samples. They are added to all samples, blanks, and standards before extraction to monitor the efficiency of the sample preparation process.

• Matrix Spikes/Matrix Spike Duplicates: A known amount of target analytes is added to a separate aliquot of a sample before extraction. The recovery of the spiked analytes is used to assess the effect of the sample matrix on the analytical method.

V. Conclusion

The accurate and precise determination of phthalates in environmental matrices is critically dependent on a well-designed and executed sample preparation protocol. The ubiquitous nature of phthalates necessitates stringent measures to prevent contamination at every stage of the analytical process. For aqueous samples, solid-phase extraction offers a more efficient and environmentally friendly alternative to traditional liquid-liquid extraction. For solid matrices, techniques such as Soxhlet, ultrasonic, and pressurized liquid extraction, often followed by gel permeation chromatography for clean-up, are effective in isolating phthalates. By implementing the robust protocols and rigorous quality control measures outlined in this application note, researchers and scientists can generate high-quality, defensible data for the assessment of phthalate contamination in the environment.

References

• Evaluation of a New Gel Permeation Chromatography (GPC) System for Sample Cleanup Prior to GC or GC/MS. Available at: [Link]

• CLEANUP OF PLASTICS ADDITIVES FROM EDIBLE OILS USING GEL PERMEATION CHROMATOGRAPHY (GPC). Gilson. Available at: [Link]

• EPA-EAD: 606: Phthalate Esters in Water by GCECD. NEMI.gov. Available at: [Link]

• Methods for the determination of phthalates in food. JRC Publications Repository. Available at: [Link]

• Gel Permeation Chromatography (GPC). Available at: [Link]

• Automated Gel Permeation Chromatography (GPC) Clean-up of Soil Extracts Prior to Analysis for Semivolatile Organic Compounds by GC/MS. Available at: [Link]

• How to minimize phthalates contamination step by step during phthalates analysis?. ResearchGate. Available at: [Link]

• [Determination of phthalate plasticizers in foods by high performance liquid chromatography with gel permeation chromatographic clean-up]. PubMed. Available at: [Link]

• Phthalate Acid Esters in Soil, Plastic Shed Film, and Ginseng Tissues of Different Ages From Farmland: Concentration, Distribution, and Risk Assessment. Frontiers. Available at: [Link]

• Detection of phthalates migration from disposable tablewares to drinking water using hexafluoroisopropanol-induced catanionic surfactant coacervate extraction. PMC. Available at: [Link]

• 5 Sources of Phthalate and Adipate Contamination You Probably Didn't Know About. Available at: [Link]

• Determination of Phthalate Esters in Drinking Water using Solid-phase Extraction and Gas Chromatography. ResearchGate. Available at: [Link]

• Pressurized liquid extraction using water/isopropanol coupled with solid-phase extraction cleanup for industrial and anthropogenic compounds in environmental solids. Available at: [Link]

• EPA-NERL: 506: Phthalate and Adipate Esters in Water by GCPID. NEMI.gov. Available at: [Link]

• An ultrasonic extraction method for quantification of phthalates in poly (vinyl chloride) and polypropylene by gas-chromatography. ACG Publications. Available at: [Link]

• Solid phase extraction and gas chromatographic – mass spectrometric analysis of phthalates in surface water. Lietuvos mokslų akademija. Available at: [Link]

• Determination of Phthalate Esters in Drinking Water using Solid-phase Extraction and Gas Chromatography. SciSpace. Available at: [Link]

• Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model. MDPI. Available at: [Link]

• A liquid–liquid extraction technique for phthalate esters with water-soluble organic solvents by adding inorganic salts. ResearchGate. Available at: [Link]

• PROCEDURE: METHOD 3540A SOXHLET EXTRACTION. Records Collections. Available at: [Link]

• Ultrasonic wave extraction and simultaneous analysis of polycyclic aromatic hydrocarbons (PAHs) and phthalic esters in. CABI Digital Library. Available at: [Link]

• Determination and quantification of phthalic acid esters from the soil collected from the municipal solid-waste dumpsite in Maseru using a simple vortex-assisted low-volume organic solvent extraction. MedCrave online. Available at: [Link]

• Determination of Phthalate Esters in Beverages and Water Samples by Solid Phase Extraction with Resin Based COFs as Filler. MDPI. Available at: [Link]

• Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography. PubMed. Available at: [Link]

• Pressurized Liquid Extraction of Contaminants from Environmental Samples. ResearchGate. Available at: [Link]

• Determination of phthalate esters in soil using a quick, easy, cheap, effective, rugged, and safe method followed by GC-MS. ResearchGate. Available at: [Link]

• Evaluation Of Sample Extract Cleanup Using Solid-Phase Extraction Cartridges. epa nepis. Available at: [Link]

• Phthalate Analysis. Cornerstone Analytical Laboratories. Available at: [Link]

• Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. RSC Publishing. Available at: [Link]

• Comparison of Soxhlet and reflux techniques for extraction and characterisation of potential endocrine-disrupting compounds from solid waste dumpsite soil. PubMed. Available at: [Link]

• Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector. PubMed. Available at: [Link]

• Method 606: Phthalate Ester. EPA. Available at: [Link]

• Determination of di-n-butyl Phthalate in Environmental Samples. Available at: [Link]

• Pressurized Liquid Extraction: A Powerful Tool to Implement Extraction and Purification of Food Contaminants. MDPI. Available at: [Link]

• Soil Sample Preparation Protocol. Available at: [Link]

• Extraction and determination methods of phthalates. ResearchGate. Available at: [Link]

• Pressurized Liquid Extraction in Environmental Analysis. ResearchGate. Available at: [Link]

• What is Solid-Phase Extraction?. Phenomenex. Available at: [Link]

• Comprehensive review of sample preparation strategies for phthalate ester analysis in various real samples. ResearchGate. Available at: [Link]

• Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples. PMC. Available at: [Link]

• Unpacking Phthalates from Obscurity in the Environment. PMC. Available at: [Link]

• Development of a new green analytical methodology for the determination of phthalates in single-use babies diapers using ultrasound. Available at: [Link]

• Validation of ultrasonic extraction method for the quantification of phthalates in poly (vinyl chloride) and polypropylene matrices at low concentrations by gas-chromatography time of flight mass spectrometry (GC-TOFMS). ResearchGate. Available at: [Link]

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Application Note: Isooctyl Isotridecyl Phthalate (IOITDP) in High-Performance Medical PVC Formulations

Executive Summary

In the fields of drug development and bioprocessing, the interaction between pharmaceutical formulations and their primary packaging is a critical quality attribute. Polyvinyl chloride (PVC) remains the standard for intravenous (IV) bags, blood storage, and bioreactor tubing due to its unmatched flexibility and clarity. However, the migration of traditional low-molecular-weight plasticizers (such as DEHP) into lipophilic drug vehicles poses significant toxicological and regulatory challenges.

Isooctyl isotridecyl phthalate (CAS 94979-21-2)[], an asymmetric mixed-ester phthalate with the molecular formula C29H48O4[2], is emerging as a high-performance alternative[3]. By leveraging an asymmetric structural design, IOITDP bridges the gap between processability and extreme migration resistance, offering drug development professionals a viable pathway to minimize Extractables and Leachables (E&L) without sacrificing the mechanical integrity of the PVC matrix.

Mechanistic Rationale: The Asymmetric Advantage

To understand why IOITDP outperforms traditional symmetric phthalates, we must examine the causality of polymer solvation and plasticizer diffusion.

Traditional symmetric phthalates force a compromise:

• Low Molecular Weight (e.g., DEHP, C8/C8): Highly efficient at solvating PVC, allowing for low-temperature processing. However, their small hydrodynamic volume results in rapid diffusion and leaching into lipid-based drug formulations.

• High Molecular Weight (e.g., DTDP, C13/C13): Extremely resistant to migration due to high molecular weight. However, their bulky structure prevents efficient penetration of the PVC polymer chains, requiring excessively high processing temperatures that lead to thermal degradation (dehydrochlorination) of the PVC.

The IOITDP Solution: IOITDP is synthesized with two distinct alkyl chains. The isooctyl (C8) chain acts as the "solvating hook." Its lower steric bulk allows it to rapidly penetrate the amorphous regions of the PVC resin during compounding, lowering the gelation temperature to a processable range. Conversely, the isotridecyl (C13) chain acts as the "anchoring tail." Once the polymer cools, this bulky, highly hydrophobic chain creates massive steric hindrance and polymer entanglement. This fundamentally reduces the diffusion coefficient of the plasticizer, locking it within the matrix and preventing leaching during prolonged contact with pharmaceutical fluids.

Fig 1: Structure-property pathways of IOITDP in medical-grade PVC matrices.

Physicochemical Profiling

The quantitative advantages of IOITDP are best understood when benchmarked against its symmetric counterparts. The table below summarizes the critical parameters governing compounding and end-use stability.

Plasticizer	Structure Type	Molecular Weight ( g/mol )	Approx. Gelation Temp (°C)	Migration Resistance (Lipid Media)	Primary Application
DEHP	Symmetric (C8/C8)	390.5	75°C	Poor	Legacy General Purpose
IOITDP	Asymmetric (C8/C13)	460.7	88°C	Excellent	Low-E&L Medical Tubing
DTDP	Symmetric (C13/C13)	530.8	105°C	Outstanding	High-Temp Cable Jacketing

Application Protocols

The following protocols outline the formulation, compounding, and self-validating extraction assays required to qualify IOITDP-plasticized PVC for drug-contact applications.

Protocol A: Dry Blending and Melt Compounding

Causality Focus: Proper temperature control during dry blending is essential. The resin must be heated past its glass transition temperature (Tg) to open its morphological pores, allowing the C8 chain of IOITDP to initiate capillary absorption. Failure to achieve this results in "sweating" (exudation) of the plasticizer.

Materials:

• PVC Suspension Resin (K-value 70-72) – 100 PHR (Parts per Hundred Resin)

• IOITDP Plasticizer – 50 PHR

• Epoxidized Soybean Oil (ESBO) – 5 PHR (Acts as a secondary plasticizer and scavenges HCl to prevent thermal degradation).

• Ca/Zn Primary Heat Stabilizer – 2 PHR

Step-by-Step Methodology:

• Resin Loading: Load the PVC resin into a high-shear mixer. Initiate mixing at 1,500 RPM.

• Heating & Addition: Allow friction to heat the resin to 80°C. Slowly inject the IOITDP, ESBO, and Ca/Zn stabilizer over 3 minutes.

• Absorption Phase: Continue high-shear mixing until the internal temperature reaches 120°C. Causality: At 120°C, the PVC grains expand, and the IOITDP is fully absorbed into the amorphous regions.

• Cooling: Discharge the dry blend into a cooling mixer (low shear) and cool to 40°C to prevent premature fusion.

• Melt Extrusion: Feed the dry blend into a twin-screw extruder with a temperature profile of 150°C / 165°C / 170°C / 175°C (Feed to Die).

• Self-Validation Checkpoint (Thermal Analysis): Sample the extruded pellets and perform Differential Scanning Calorimetry (DSC).

  • Validation Gate: A successful, homogeneous plasticization will yield a single, sharp Tg between -15°C and -25°C. Multiple Tg peaks indicate incomplete solvation, requiring an increase in extrusion residence time.

Protocol B: Self-Validating Migration Assay (E&L Simulation)

Causality Focus: Lipophilic drugs (e.g., propofol emulsions, paclitaxel in Cremophor) act as powerful extraction sinks for plasticizers. This protocol uses a simulated lipid medium to validate the steric anchoring of the C13 chain.

Step-by-Step Methodology:

• Sample Preparation: Cut the IOITDP-plasticized PVC into 2 cm x 2 cm squares (standardized surface area).

• Control Setup (Self-Validation): Prepare identical squares of a known DEHP-plasticized PVC formulation to serve as a positive control. This ensures the extraction medium is functioning correctly.

• Extraction: Submerge the samples in sealed borosilicate vials containing 10 mL of 50% Ethanol/Water (v/v) or a simulated lipid emulsion (e.g., Intralipid 20%).

• Incubation: Incubate the vials in an orbital shaker at 37°C for 72 hours to simulate extended IV infusion times.

• Quantification: Extract the medium and analyze via HPLC-UV (detecting the phthalate aromatic ring at 225 nm).

• Self-Validation Checkpoint (Data Interpretation):

  • Validation Gate: The DEHP positive control must show >5% mass migration. The IOITDP sample passes if migration is <1%. If the DEHP control fails to migrate, the solvent system is compromised, and the assay must be repeated.

Fig 2: Self-validating compounding and extraction workflow for PVC evaluation.

References

• U.S. Consumer Product Safety Commission (CPSC). "Toxicity Review for Di-n-octyl Phthalate (DNOP) and Related Phthalates." CPSC Official Reports. Available at: [Link]

Sources

• 2. wap.guidechem.com [wap.guidechem.com]
• 3. cpsc.gov [cpsc.gov]

Application Note: High-Fidelity Quantification of Isooctyl Isotridecyl Phthalate (IITP) in Wastewater Matrices

Introduction & Scope

Isooctyl isotridecyl phthalate (IITP, CAS 94979-21-2) is a high-molecular-weight, mixed-alkyl phthalate ester widely utilized as an industrial plasticizer[1]. Due to its persistence and potential as an endocrine-disrupting chemical (EDC), quantifying IITP in municipal and industrial wastewater is a critical environmental and toxicological imperative. Unlike simple, single-isomer phthalates (e.g., Diethyl phthalate), IITP presents severe analytical challenges due to its complex isomeric composition and high susceptibility to matrix suppression in complex effluents.

Drawing upon the foundational principles of [2] and [3], this application note details an optimized, self-validating Solid Phase Extraction (SPE) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) protocol designed specifically for researchers and analytical scientists requiring robust quantification of mixed-chain phthalates.

Mechanistic Insights & Causality (E-E-A-T)

To achieve reliable quantification, analysts must understand the physical chemistry and environmental behavior of IITP. This protocol is engineered around three core mechanistic challenges:

• The Isomeric Hump Phenomenon: IITP is not a single discrete molecule; it is synthesized as a complex mixture of isomers featuring highly branched isooctyl and isotridecyl chains. In gas chromatography, these isomers do not resolve into a single sharp peak but elute as a broad, unresolved "hump" or a cluster of closely eluting peaks.

  • Causality & Solution: Attempting to quantify IITP using a single peak apex leads to severe underreporting. This protocol mandates integrating the entire retention time window corresponding to the isomeric cluster using the extracted ion chromatogram (EIC) for the phthalic anhydride core (m/z 149).

• The "Ubiquitous Blank" Dilemma: Phthalates are ubiquitous in laboratory air, dust, and consumables[3].

  • Causality & Solution: Any use of plastic consumables (pipette tips, sample bottles, SPE tubing) will introduce massive background contamination, obliterating the Limit of Detection (LOD). This workflow enforces a strict "zero-plastic" environment, requiring glassware baked at 400°C and the continuous monitoring of method blanks.

• Matrix Interference & Ion Suppression: Wastewater contains high concentrations of humic acids, lipids, and surfactants that co-extract with lipophilic phthalates[4].

  • Causality & Solution: Without secondary clean-up, these matrix components rapidly degrade the GC column stationary phase and cause ion suppression in the MS source. A Florisil adsorption chromatography step is integrated to selectively retain polar interferences while quantitatively eluting the target phthalates[2].

Experimental Workflow

Fig 1. Optimized SPE-GC-MS/MS workflow for the extraction and quantification of IITP in wastewater.

Materials and Reagents

• Analytical Standards: Isooctyl isotridecyl phthalate (CAS 94979-21-2, >99% purity).

• Internal Standard (IS): Di-n-octyl phthalate-d4 (DNOP-d4) or Benzyl benzoate-d5. Isotope dilution is mandatory to correct for matrix effects.

• Solvents: Hexane, Dichloromethane (DCM), Acetone, and Methanol (Pesticide/Ultra-Resi Grade).

• Consumables: Polymeric reversed-phase SPE cartridges (e.g., HLB, 500 mg, housed in glass/PTFE), Florisil cartridges (1 g), 1 L amber glass bottles with PTFE-lined caps.

Step-by-Step Protocol

Phase 1: Pre-analytical Preparation & Sampling

• Glassware Decontamination: Bake all glassware (bottles, vials, measuring cylinders) at 400°C for a minimum of 4 hours to volatilize residual phthalates. Rinse with DCM and Hexane immediately prior to use.

• Sample Collection: Collect 1 L of wastewater in an amber glass bottle. Do NOT pre-rinse the bottle with the sample to avoid coating the glass with lipophilic analytes[5].

• Preservation: Immediately adjust the pH to < 2.0 using 1:1 H₂SO₄ to inhibit microbial degradation of the ester bonds. Store at 4°C and extract within 7 days.

Phase 2: Solid Phase Extraction (SPE)

• Conditioning: Mount the SPE cartridge on a glass-block vacuum manifold (strictly avoid plastic manifolds). Condition with 5 mL DCM, followed by 5 mL Methanol, and 5 mL HPLC-grade water (pH 2.0). Do not allow the sorbent bed to dry.

• Loading: Spike the 1 L wastewater sample with 50 µL of the Internal Standard mix (1 µg/mL). Load the sample onto the cartridge at a controlled flow rate of 5–10 mL/min.

• Washing: Wash the cartridge with 10 mL of 5% Methanol in water to elute highly polar matrix components. Dry the cartridge under a gentle stream of high-purity nitrogen for 30 minutes.

• Elution: Elute the retained phthalates using 5 mL of Hexane:DCM (1:1, v/v) followed by 5 mL of pure DCM. Collect the eluate in a baked glass tube.

Phase 3: Florisil Clean-up & Concentration

• Clean-up: Pass the SPE eluate through a 1 g Florisil cartridge (pre-conditioned with Hexane). Elute with 10 mL of Hexane:Acetone (9:1, v/v). Causality: This specific solvent polarity quantitatively elutes IITP while permanently retaining polar lipids and humic substances on the Florisil bed[2].

• Concentration: Evaporate the cleaned eluate to exactly 1.0 mL under a gentle stream of high-purity nitrogen at 35°C. Transfer to a glass GC autosampler vial with a PTFE-lined septum.

Phase 4: GC-MS/MS Analysis

• Injection: Inject 1 µL in splitless mode (Injector Temp: 280°C).

• Chromatographic Separation: Utilize a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm). Causality: The 5% phenyl phase provides the necessary pi-pi interactions to resolve the phthalate aromatic ring from aliphatic matrix co-extractants[4].

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C, then 5°C/min to 310°C (hold 5 min).

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode using Electron Ionization (EI, 70 eV).

Data Presentation & Quality Control

Table 1: GC-MS/MS MRM Transitions

Note: IITP fragments heavily to m/z 149 (the protonated phthalic anhydride core). Integration must span the entire retention time window of the isomeric cluster.

Analyte	CAS Number	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
IITP (Quantifier)	94979-21-2	149.0	65.0	20	50
IITP (Qualifier)	94979-21-2	149.0	93.0	15	50
DNOP-d4 (Internal Std)	93951-87-2	153.0	69.0	20	50

Table 2: Method Validation Data Summary (Wastewater Matrix)

Validation parameters benchmarked against ISO 18856 standards[3].

Parameter	Value / Range	Acceptance Criteria
Limit of Detection (LOD)	0.05 µg/L	≤ 0.1 µg/L
Limit of Quantification (LOQ)	0.15 µg/L	Signal-to-Noise ≥ 10
Linear Dynamic Range	0.15 – 100 µg/L	R² ≥ 0.995
Matrix Spike Recovery	84% – 106%	70% – 130%
Intra-day Precision (RSD)	4.8%	≤ 15%

Self-Validating Systems & Troubleshooting

To ensure absolute scientific integrity, this protocol functions as a self-validating system through two mandatory checkpoints:

• Continuous Method Blanks (CMB): A laboratory reagent water blank must be processed alongside every batch of 10 samples.

  • Validation Rule: If the CMB yields an IITP concentration > 1/10th of the LOQ, the entire batch is invalidated. The contamination source (typically solvent impurities, degraded septa, or ambient laboratory air) must be isolated and eradicated before proceeding.

• Isotope Dilution Recovery: The use of a deuterated internal standard (DNOP-d4) corrects for matrix-induced signal suppression and extraction losses in real-time.

  • Validation Rule: The absolute peak area of the internal standard in the wastewater sample must be within 50% to 120% of the peak area in the calibration standards. A drop below 50% flags a catastrophic matrix effect, necessitating sample dilution or a secondary Gel Permeation Chromatography (GPC) clean-up step.

References

• EPA Method 606: Phthalate Ester. U.S. Environmental Protection Agency (EPA). National Environmental Methods Index. Available at:[Link]

• ISO 18856:2004. Water quality — Determination of selected phthalates using gas chromatography/mass spectrometry. International Organization for Standardization. Available at:[Link]

• New Analytical Method for Determination of Phthalates in Wastewater by on Line LC-GC-MS Using the TOTAD Interface and Fraction Collector. Espinosa, F.J., et al. Processes 2021, 9(6), 920. MDPI. Available at:[Link]

• Toxicity Review for Di-n-octyl Phthalate (DNOP) and Associated Phthalates. U.S. Consumer Product Safety Commission (CPSC). Available at:[Link]

Sources

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• 2. epa.gov [epa.gov]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. mdpi.com [mdpi.com]
• 5. NEMI Method Summary - 606 [nemi.gov]

Application Note: Mass Spectrometry Fragmentation and Analytical Workflows for Isooctyl Isotridecyl Phthalate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix Focus: Environmental Extracts, Polymer Leachables, and Biological Samples

The Analytical Bottleneck of Mixed-Alkyl Phthalates

Isooctyl isotridecyl phthalate (OITP, CAS 94979-21-2) is a high-molecular-weight, mixed-alkyl plasticizer. For analytical scientists and drug development professionals monitoring leachables and extractables, mixed phthalates present a notorious challenge. When subjected to standard Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS), these compounds undergo catastrophic in-source fragmentation. The molecule collapses almost entirely into a ubiquitous 1[1]. This strips the molecule of its structural identity, making it impossible to differentiate OITP from an unresolved cluster of background contaminants.

To achieve unambiguous structural elucidation, we must abandon hard ionization in favor of soft ionization techniques—such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)—coupled with tandem mass spectrometry (MS/MS).

Mechanistic Principles of OITP Fragmentation

Understanding the causality behind the fragmentation of asymmetric phthalates is critical for method development. The fragmentation is driven by the relative stabilities of the leaving groups and the thermodynamic sink of the protonated phthalic anhydride ion.

• Precursor Formation: Under ESI+ conditions, OITP readily accepts a proton at the ester carbonyl oxygen, yielding an intact [M+H]+ precursor ion at m/z 461.36[2].

• Primary Cleavage (Bifurcated Alkene Loss): The most energetically favorable primary fragmentation involves the elimination of an alkene via a hydrogen transfer mechanism. Because OITP is asymmetric, this pathway bifurcates:

  • Pathway A: Loss of the isooctyl chain as isooctene (-112 Da), yielding a fragment at m/z 349.24.

  • Pathway B: Loss of the isotridecyl chain as isotridecene (-182 Da), yielding a fragment at m/z 279.16.

• Secondary Cleavage (McLafferty Rearrangement): The remaining mono-alkyl ester intermediates undergo a secondary 3[3]. This expels the second alkyl chain as an alcohol, converging both pathways onto the highly stable protonated phthalic anhydride base peak at m/z 149.02[4].

Figure 1: MS/MS collision-induced dissociation (CID) fragmentation pathways for OITP.

Self-Validating LC-ESI-MS/MS Protocol

To establish a trustworthy analytical method, the protocol must be self-validating. Phthalates are ubiquitous laboratory contaminants; therefore, relying solely on the m/z 149 ion leads to false positives. By monitoring the specific asymmetric chain losses (m/z 349.24 and 279.16), the system internally validates the exact identity of OITP.

Step-by-Step Methodology

Step 1: Matrix Extraction & Clean-up

• Action: Extract 1.0 g of sample using 10 mL of Hexane/Dichloromethane (1:1, v/v). Pass through a Florisil Solid Phase Extraction (SPE) cartridge and elute with 5 mL of Ethyl Acetate.

• Causality: High-molecular-weight phthalates are highly lipophilic. Non-polar solvents maximize extraction efficiency, while the Florisil stationary phase traps polar matrix interferences, allowing the moderately polar phthalate esters to elute cleanly.

• Validation Control: A procedural blank (solvent only) must be processed in parallel. If the blank exhibits an m/z 149 peak area exceeding 5% of the Limit of Quantitation (LOQ), the glassware must be re-baked at 400°C to eliminate background plasticizers.

Step 2: Chromatographic Separation

• Action: Inject 5 µL onto a C18 reversed-phase column (100 mm × 2.1 mm, 1.7 µm). Run a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Methanol (Mobile Phase B), ramping from 60% B to 100% B over 8 minutes.

• Causality: The extreme hydrophobicity of the C13 chain requires a strong organic eluent (100% Methanol) to prevent column carryover. Formic acid acts as a proton donor, ensuring maximum ionization efficiency of the [M+H]+ adduct in the ESI source.

Step 3: MS/MS Acquisition (MRM Mode)

• Action: Operate the mass spectrometer in Positive ESI mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 400°C. Monitor the transitions detailed in Table 1.

• Validation Control: The ion ratio between the two qualifier transitions (m/z 349.24 / m/z 279.16) must remain within ±15% of the established standard. A deviation indicates the co-elution of an isobaric interference, triggering a mandatory review of the chromatogram.

Figure 2: Self-validating LC-ESI-MS/MS analytical workflow for mixed-alkyl phthalates.

Quantitative Data Summary

The following table summarizes the deterministic MS/MS parameters required to execute the protocol. Collision energies are optimized to balance precursor survival with fragment yield.

Table 1: Diagnostic MS/MS Fragmentation Parameters for Isooctyl Isotridecyl Phthalate

Fragment Identity	m/z Value	Neutral Loss	Structural Mechanism	MRM Role	Suggested CE (eV)
[M+H]+	461.36	None	Precursor Ionization	Precursor	N/A
[M+H - C8H16]+	349.24	112 Da (Isooctene)	α-cleavage	Qualifier 1	15
[M+H - C13H26]+	279.16	182 Da (Isotridecene)	α-cleavage	Qualifier 2	15
[C8H5O3]+	149.02	Multiple	McLafferty Rearrangement	Quantifier	25

References

1.1 - LCGC International 2.2 - Journal of Mass Spectrometry (PubMed) 3.3 - Ingenta Connect 4.4 - Environment International (PubMed Central)

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• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Positive chemical ionization triple-quadrupole mass spectrometry and ab initio computational studies of the multi-pathway fragmentation of phthalates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas C...: Ingenta Connect [ingentaconnect.com]
• 4. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocol for the Extraction and Quantification of Phthalate Acid Esters (PAEs) from Soil and Sediment Matrices

Introduction & Mechanistic Rationale

Phthalate acid esters (PAEs) are ubiquitous synthetic plasticizers that readily leach into the environment due to the absence of covalent bonding within polymer matrices[1]. In environmental analysis, soil and sediment act as primary sinks for PAEs. Extracting these analytes presents a significant physicochemical challenge: high-molecular-weight (HMW) phthalates, such as di(2-ethylhexyl) phthalate (DEHP), possess high octanol-water partition coefficients (

) and bind aggressively to hydrophobic domains within soil organic matter (SOM) and humic substances.

To achieve sub-ng/g limits of detection (LOD), extraction protocols must aggressively disrupt these matrix-analyte interactions without degrading low-molecular-weight (LMW) phthalates (e.g., dimethyl phthalate, DMP)[2]. Furthermore, the protocol must strictly control for the "phthalate blank"—the pervasive background contamination inherent to modern laboratories[3].

Contamination Control: Establishing a Self-Validating System

Because PAEs are present in lab air, solvent impurities, and plastic consumables, any extraction protocol is highly susceptible to false positives[3]. This protocol is designed as a self-validating system through the following mechanistic controls:

• Absolute Plastic Exclusion: All extractions must be performed using borosilicate glass or aluminum containers. Glassware must be baked at 400°C for a minimum of 4 hours to volatilize residual surface PAEs.

• Procedural Blanks: A matrix-free blank (e.g., ultra-pure water or baked sodium sulfate) must be processed in parallel with every sample batch. The signal from this blank is subtracted from the sample signal to account for ambient contamination[2].

• Isotope Dilution (Internal Standardization): Prior to any extraction step, samples are spiked with isotopically labeled standards (e.g., D4-DEHP, D4-DBP). Causality: Adding the internal standard at the very beginning ensures that any physical loss of the analyte during extraction, or any ion suppression experienced during mass spectrometry, is proportionally mirrored by the internal standard, allowing for perfect mathematical correction[2].

Experimental Workflows

The following methodologies detail two field-proven approaches for extracting PAEs from complex solid matrices.

Method A: Ultrasound-Assisted Extraction (UAE) with SPE Clean-up

This method is ideal for highly complex, organic-rich sediments where exhaustive matrix disruption is required.

• Sample Preparation: Lyophilize (freeze-dry) the soil/sediment sample and sieve to <0.5 mm.

  • Causality: Lyophilization is strictly preferred over oven-drying. Oven-drying thermally volatilizes LMW phthalates (like DMP and DEP), leading to artificially low recoveries.

• Isotope Spiking: Weigh 1.0 g of the lyophilized sample into a 50 mL baked glass centrifuge tube. Spike with 10 ng of a deuterated phthalate internal standard mix. Allow 30 minutes for solvent evaporation and matrix equilibration.

• Extraction: Add 10 mL of HPLC-grade Acetonitrile. Vortex for 1 minute, then place in an ultrasonic bath for 60 minutes at room temperature.

  • Causality: Ultrasonic cavitation creates localized micro-bubbles that implode, generating shockwaves that fracture soil micro-aggregates and enhance solvent penetration into the SOM.

• Separation: Centrifuge the mixture at 3500 rpm for 10 minutes to pellet the particulate matter. Collect the supernatant.

• SPE Clean-up: Condition a Florisil or Alumina Solid Phase Extraction (SPE) cartridge with 5 mL of hexane. Load the extract. Wash with 5 mL of hexane.

  • Causality: The hexane wash selectively elutes non-polar aliphatic lipids while the slightly more polar PAEs remain retained on the sorbent. Elute the target PAEs using 10 mL of ethyl acetate.

• Concentration: Evaporate the eluate to 200 µL under a gentle stream of ultra-pure nitrogen and transfer to a glass LC vial for analysis[2].

Method B: Modified QuEChERS for High-Throughput Sediments

This method leverages exothermic salt partitioning and is optimized for rapid, high-throughput batch processing[4].

• Hydration & Spiking: Weigh 1.0 g of lyophilized sediment into a 50 mL glass centrifuge tube. Spike with deuterated internal standards. Add 10 mL of HPLC-grade water and vortex for 30 seconds.

  • Causality: Hydrating the dry sediment swells the matrix pores, increasing the accessible surface area for the organic solvent.

• Solvent Addition: Add 10 mL of Acetonitrile and sonicate for 60 minutes[4].

• Salting-Out Partitioning: Add QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl). Vortex vigorously for 1 minute, then centrifuge at 3500 rpm for 10 minutes.

  • Causality: The addition of anhydrous MgSO₄ drives a highly exothermic reaction that forces the separation of the aqueous and organic phases. The PAEs are driven entirely into the upper acetonitrile layer.

• dSPE Clean-up: Transfer 5 mL of the upper acetonitrile layer to a glass tube containing 900 mg MgSO₄ and 150 mg PSA (Primary Secondary Amine). Vortex for 30 seconds and centrifuge[4].

  • Causality: PSA acts as a weak anion exchanger, irreversibly binding organic acids, polar pigments, and humic substances that would otherwise cause severe ion suppression in the mass spectrometer.

Workflow for the extraction and clean-up of phthalates from solid environmental matrices.

Quantitative Data Presentation

The table below summarizes the performance metrics and mechanistic advantages of various extraction methodologies utilized in contemporary phthalate analysis.

Table 1: Comparison of Extraction Methodologies for Phthalates in Soil/Sediment

Extraction Methodology	Primary Solvent	Clean-up Strategy	Avg. Recovery (%)	Processing Time	Key Mechanistic Advantage
Ultrasound-Assisted (UAE)	Acetonitrile	SPE (Alumina)	70–98%[2]	1–2 hours	Cavitation forces disrupt soil aggregates, maximizing solvent penetration.
Modified QuEChERS	Acetonitrile	dSPE (PSA/C18)	85–110%[4]	< 30 mins	Exothermic salt partitioning rapidly isolates PAEs while dSPE removes humic acids.
Microwave-Assisted (MAE)	Acetonitrile	Alumina Column	78–111%[5]	20 mins	Elevated temperature/pressure accelerates desorption kinetics from sediment pores.
Soxhlet Extraction	Dichloromethane	GPC / Silica Gel	32–65%[6]	12–24 hours	Exhaustive continuous reflux, though prone to analyte loss and high background.

Analytical Detection & The Delay Column Mechanism

Following extraction, PAEs are typically quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS)[3]. When utilizing LC-MS/MS, a critical hardware modification is required to ensure data integrity: the installation of a Delay Column .

Causality of the Delay Column: Standard LC systems contain PTFE seals and plastic tubing that continuously leach background PAEs into the mobile phase. If unaddressed, these system PAEs co-elute with the sample PAEs, artificially inflating the quantitative results. By installing a small C18 delay column between the LC solvent pump and the autosampler injector, system-derived PAEs are temporarily trapped and delayed. Consequently, the background PAEs elute chromatographically later than the true sample PAEs injected by the autosampler, allowing the mass spectrometer to resolve them as two distinct peaks[2].

Mechanism of a delay column in LC-MS/MS to isolate background system phthalates.

References

• Net, S., Delmont, A., Sempéré, R., Paluselli, A., & Ouddane, B. (2015). "Reliable quantification of phthalates in environmental matrices (air, water, sludge, sediment and soil): a review." Science of the Total Environment, 515-516, 162-180. URL:[Link]

• Regan, F., Allen, C., & Lawler, J. (2025). "Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples." Analytical Methods, 17(44). URL:[Link]

• Ololade, I. A., et al. (2018). "Phthalate esters in water and sediment of Asunle stream of Obafemi Awolowo University, Ile-Ife, Nigeria: Distribution and human health risks." Journal of Environmental Chemistry and Ecotoxicology. URL: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 3. Reliable quantification of phthalates in environmental matrices (air, water, sludge, sediment and soil): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Phthalate esters in water and sediment of Asunle stream of Obafemi Awolowo University, Ile-Ife, Nigeria: Distribution and human health risks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]

Application of isooctyl isotridecyl phthalate in industrial lubricants

Application Note: Isooctyl Isotridecyl Phthalate (OITP) in Industrial Lubricants

Abstract

Isooctyl Isotridecyl Phthalate (OITP, CAS 94979-21-2) is a mixed-ester Group V synthetic base stock utilized in high-performance industrial lubricants.[1][2] Unlike single-chain phthalates (e.g., DEHP or DTDP), OITP offers a unique balance of physicochemical properties derived from its asymmetric C8 (isooctyl) and C13 (isotridecyl) alkyl chains. This guide details the application of OITP as a solvency improver, seal swell agent, and co-base stock in polyalphaolefin (PAO) formulations. It provides validated protocols for blending and performance verification in gear oils, greases, and compressor fluids.

Chemical Identity & Rationale

Chemical Name: 1,2-Benzenedicarboxylic acid, isooctyl isotridecyl ester CAS Number: 94979-21-2 Molecular Structure: Asymmetric diester of phthalic anhydride, isooctanol, and isotridecanol.

Why OITP? Formulators often struggle to balance volatility , viscosity , and solvency .

• C8 Esters (DEHP): Low viscosity and good solvency, but high volatility (poor for high-temp applications).

• C13 Esters (DTDP): Low volatility and excellent thermal stability, but high viscosity and higher cost.

• OITP (C8/C13 Mixed): Bridges the gap. The C13 chain provides steric bulk to reduce volatility, while the C8 chain maintains fluidity and solvency for additives.

Mechanism of Action

Solvency & Varnish Control

Non-polar base stocks like PAO (Group IV) have poor solubility for polar additives (anti-wear agents, antioxidants) and oxidation byproducts (sludge/varnish). OITP introduces polarity via its aromatic ring and ester linkages.

• Mechanism: The polar ester groups of OITP interact with polar oxidation precursors, keeping them in solution (solubilization) rather than allowing them to deposit on metal surfaces.

Seal Swell Compensation

PAO and mineral oils tend to extract plasticizers from elastomers (seals), causing shrinkage and leaks.

• Mechanism: OITP migrates into the elastomer matrix. The aromatic ring provides compatibility with Nitrile (NBR) and Neoprene rubbers, causing controlled swelling that counteracts the shrinkage caused by the primary base oil.

Figure 1: Competitive diffusion mechanism where OITP counteracts PAO-induced seal shrinkage.

Application Profiles & Comparative Data

OITP is most effective when used as a 10–20% co-base stock .

Property	DEHP (C8)	OITP (C8/C13)	DTDP (C13)	PAO 40
Kinematic Viscosity @ 40°C (cSt)	~30	~45 - 55	~80	390
Volatility (Noack, % loss)	High	Medium-Low	Low	Very Low
Pour Point (°C)	-50	-45	-38	-40
Solvency (Aniline Point)	Low (High Solvency)	Medium	High	Very High (Low Solvency)
Primary Function	Cost reduction	Balance	High Temp	Primary Lubricant

Experimental Protocols

Protocol A: Blending & Formulation (Solvency Validation)

Objective: Determine the optimal OITP concentration to solubilize a specific additive package in a PAO base.

Materials:

• PAO 6 or PAO 40 (Base Oil)

• OITP (CAS 94979-21-2)[1][2]

• ZDDP (Zinc Dialkyldithiophosphate) - Anti-wear additive (often hard to dissolve)

Procedure:

• Preparation: Prepare four 100g samples with varying OITP ratios:

  • Sample A: 100% PAO (Control)

  • Sample B: 90% PAO / 10% OITP

  • Sample C: 80% PAO / 20% OITP

  • Sample D: 70% PAO / 30% OITP

• Additive Addition: Add 1.5 wt% ZDDP to each sample.

• Heating: Heat mixtures to 60°C with magnetic stirring (500 RPM) for 30 minutes.

• Observation: Allow samples to cool to room temperature (25°C) and stand for 24 hours.

• Turbidity Check: Measure turbidity (NTU).

  • Pass Criteria: Solution must be crystal clear (Turbidity < 5 NTU). Haze indicates additive fallout.

Protocol B: Seal Compatibility Testing (ASTM D471 Modified)

Objective: Verify that the OITP formulation meets OEM seal swell specifications (typically 0% to +5% volume change).

Workflow Visualization:

Figure 2: Workflow for ASTM D471 Seal Compatibility Testing.

Detailed Steps:

• Coupon Prep: Cut standard coupons from NBR (Nitrile) and FKM (Viton) sheets.

• Initial Measurement: Weigh coupons in air and submerged in distilled water to calculate initial volume (Archimedes' principle).

• Immersion: Suspend coupons in the candidate lubricant (PAO + OITP blend) within a sealed glass tube.

• Aging: Place tubes in an oven at 100°C (or application-specific temp) for 168 hours (1 week).

• Post-Immersion: Remove coupons, dip quickly in acetone to remove surface oil, and blot dry.

• Final Measurement: Repeat weighing process.

• Calculation:

  Where =Initial Mass Air, =Initial Mass Water, =Final Mass Air, =Final Mass Water.

Regulatory & Safety Considerations

• REACH (EU): Phthalates are under scrutiny. While OITP (C8/C13) is a High Molecular Weight Phthalate Ester (HMWPE) and generally considered less toxic than DEHP, the presence of the C8 (isooctyl) chain may trigger specific labeling requirements depending on the jurisdiction.

• Handling: Wear nitrile gloves and safety glasses. OITP is a viscous liquid; spills are slippery.

• Disposal: Do not discharge into drains. Incineration is the preferred method for ester-based wastes.

References

• American Society for Testing and Materials (ASTM). (2022). ASTM D471-16a: Standard Test Method for Rubber Property—Effect of Liquids. ASTM International. [Link]

• Rudnick, L. R. (2017). Synthetics, Mineral Oils, and Bio-Based Lubricants: Chemistry and Technology (3rd ed.). CRC Press. (Chapter on Esters: Mechanisms of Solvency and Seal Swell).

• European Chemicals Agency (ECHA). (2023). Substance Information: 1,2-Benzenedicarboxylic acid, mixed esters. ECHA REACH Database. [Link]

• Woydt, M., & Ebrecht, J. (2015). Industrial Lubricants: Formulation and Application. Wiley-VCH.

Sources

• 1. Chemical-Suppliers | Product Search [chemical-suppliers.eu]
• 2. Page loading... [wap.guidechem.com]

Application Note: Solid-Phase Extraction (SPE) of Isooctyl Isotridecyl Phthalate (OITP)

Abstract & Core Directive

This guide details the isolation and enrichment of Isooctyl Isotridecyl Phthalate (OITP) , a high-molecular-weight mixed phthalate ester, from complex matrices (biological fluids and pharmaceutical formulations). Unlike common phthalates (e.g., DEHP), OITP possesses extreme hydrophobicity (LogP > 9) and a complex isomeric distribution (C8/C13 alkyl chains).

The Challenge: The primary failure mode in OITP analysis is not poor retention, but analyte loss due to adsorption onto container walls and background contamination from laboratory plastics. This protocol utilizes a "Low-Adsorption" workflow with rigorous blank control, validated for LC-MS/MS and GC-MS quantification.

Analyte Physicochemical Profile[1][2][3][4][5][6][7]

Understanding the molecule is the first step to successful extraction. OITP is a diester of phthalic acid with one isooctyl (C8) and one isotridecyl (C13) chain.

Property	Value / Description	Impact on SPE
Chemical Structure	Mixed ester (C8/C13)	Requires chromatographic resolution of isomer clusters.
Molecular Weight	~474.7 g/mol	Suitable for both GC-MS and LC-MS (APCI preferred).
LogP (Octanol/Water)	> 9.0 (Estimated)	Critical: Extreme hydrophobicity. Will stick to everything (glass, PTFE, PP).
Water Solubility	< 1 µg/L	Sample must contain organic modifier (e.g., 20% IPA) to keep analyte in solution during loading.
pKa	N/A (Neutral)	pH adjustment is only for matrix suppression, not analyte retention.

Critical Control Points: The "Zero-Blank" Strategy

Before starting the SPE, you must mitigate ubiquitous phthalate contamination.

• Glassware Only: Replace all plastic pipette tips, reservoirs, and sample tubes with glass or stainless steel . If plastic tips are unavoidable, use "Low-Retention/Phthalate-Free" certified tips and pre-rinse with methanol.

• Solvent Grade: Use only LC-MS grade solvents. Test every new bottle of solvent for background phthalates before use.

• SPE Hardware: Do NOT use standard polypropylene SPE cartridges.

  • Recommended:Glass SPE cartridges with PTFE frits.

  • Alternative: Polypropylene cartridges pre-washed with 10 mL Dichloromethane (DCM) followed by 10 mL Methanol.

Method Development: Sorbent Selection

Due to the non-polar nature of OITP, Reversed-Phase (RP) is the primary mechanism.

• Polymeric HLB (Hydrophilic-Lipophilic Balance): Best Choice.

  • Why: High surface area (~800 m²/g) and wettability allow for aggressive organic washing (up to 40% MeOH) to remove matrix interferences without eluting the super-hydrophobic OITP.

• C18 (Octadecyl): Alternative.

  • Why: Classic hydrophobic interaction. Requires careful conditioning to prevent phase collapse.

• Florisil/Silica (Normal Phase): Specialized.

  • Why: Used only if the sample is an oil or lipid-rich matrix (e.g., vegetable oil based drug formulation).

Detailed Experimental Protocol

Matrix: Aqueous Pharmaceutical Formulation / Urine / Serum Sorbent: Polymeric HLB (60 mg / 3 mL Glass Cartridge)

Step 1: Sample Pre-treatment (Anti-Adsorption)

• Action: To 1.0 mL of sample, add 200 µL of Isopropanol (IPA) . Vortex for 30 seconds.

• Scientific Logic:[1][2] The IPA acts as a "solubility bridge," preventing OITP from adsorbing to the walls of the sample vial before it reaches the SPE cartridge.

• Internal Standard: Add d4-DEHP or 13C4-OITP (if available) at this stage to correct for recovery losses.

Step 2: Conditioning

• Solvent A: 3 mL Dichloromethane (DCM) (To remove manufacturing impurities from the cartridge).

• Solvent B: 3 mL Methanol (MeOH) (To wet the sorbent).

• Solvent C: 3 mL Water (To equilibrate).

• Note: Do not let the cartridge dry out after adding Methanol.

Step 3: Loading

• Action: Load the pre-treated sample at a slow flow rate (< 1 mL/min ).

• Logic: Slow flow allows sufficient time for the massive hydrophobic OITP molecules to diffuse into the pores of the sorbent.

Step 4: Interference Wash

• Wash 1: 3 mL 5% Methanol in Water . (Removes salts, proteins, and highly polar compounds).

• Wash 2: 3 mL 40% Acetonitrile in Water .

• Scientific Logic:[1][2] Because OITP is so hydrophobic (LogP > 9), it will not elute with 40% ACN. This aggressive wash removes moderately non-polar interferences (like smaller lipids or drug actives) that would otherwise co-elute.

• Drying: Dry under high vacuum for 10 minutes . (Critical for GC-MS analysis to remove moisture).

Step 5: Elution

• Solvent: 2 x 1.5 mL Ethyl Acetate (for GC-MS) OR MTBE (Methyl tert-butyl ether).

• Logic: Ethyl Acetate is strong enough to disrupt the hydrophobic interaction but volatile enough for concentration. Avoid DCM if using LC-MS downstream due to injection solvent incompatibility.

Step 6: Post-Elution Concentration

• Action: Evaporate to dryness under a gentle stream of Nitrogen at 35°C. Reconstitute in 200 µL of Acetonitrile .

• Caution: Do not over-dry. Phthalates can be volatile or adsorb irreversibly to dry glass walls.

Workflow Visualization

Figure 1: Optimized SPE workflow for OITP extraction emphasizing the critical pre-treatment and aggressive wash steps.

Analytical Validation Parameters

Parameter	Specification	Notes
Recovery	85% - 110%	Lower recovery often indicates adsorption to the sample vial, not SPE failure.
RSD (Precision)	< 10%	High RSD usually indicates variable background contamination.
Limit of Quantitation (LOQ)	1 - 5 ng/mL (ppb)	Dependent on the cleanliness of the "Blank" matrix.
Linearity (R²)	> 0.995	Range: 5 - 1000 ng/mL.

Troubleshooting Guide

Issue 1: High Background in Blank

• Cause: Leaching from SPE tubes or solvent bottles.

• Fix: Switch to glass cartridges. Bake glassware at 400°C for 4 hours to destroy organic residues. Use "Phthalate-Free" solvents.

Issue 2: Low Recovery (< 60%)

• Cause: Analyte stuck to the sample vial wall or precipitated before loading.

• Fix: Increase the IPA content in the pre-treatment step (up to 30%). Ensure the sample is not too acidic (keep pH neutral).

Issue 3: Peak Broadening (LC-MS)

• Cause: OITP is a mixture of isomers.

• Fix: This is normal. Integrate the entire cluster of peaks. Use a C8 or Phenyl-Hexyl column for better isomer separation if specific isomer profiling is required.

References

• European Chemicals Agency (ECHA). (2023). Substance Information: 1,2-Benzenedicarboxylic acid, mixed isooctyl and isotridecyl esters. Retrieved from [Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Application Note 5990-9602EN. Retrieved from [Link]

• Waters Corporation. (2020). Determination of Phthalates in Pharmaceutical Formulations using LC-MS/MS. Retrieved from [Link]

• U.S. EPA. (2014). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

Sources

• 1. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Phthalate Isomer Co-Elution in Chromatography

Welcome to the Technical Support Center for phthalate analysis. Phthalates are ubiquitous plasticizers, and their quantification is a critical requirement in environmental, food safety, and drug development laboratories. However, analyzing these compounds presents severe chromatographic challenges. Isomers such as Di-isononyl phthalate (DINP) and Di-isodecyl phthalate (DIDP) often elute as broad, overlapping clusters. Furthermore, structural similarities among single-isomer phthalates cause persistent co-elution on standard analytical columns[1].

This guide is designed for researchers and scientists to troubleshoot these specific co-elution issues, understand the underlying physicochemical mechanisms, and implement field-proven, self-validating protocols.

Diagnostic Workflow

Decision workflow for resolving phthalate isomer co-elution in chromatography.

Section 1: Frequently Asked Questions (Mechanisms & Causality)

Q: Why do high-molecular-weight phthalates like DINP and DIDP co-elute so persistently in GC-MS? A: The causality lies in their chemical nature and the ionization method. DINP and DIDP are not single discrete compounds; they are complex technical mixtures of highly branched isomers[2][3]. In standard gas chromatography, these isomers elute as unresolved, overlapping humps rather than sharp peaks[4]. Compounding the issue, under standard Electron Impact (EI) ionization (70 eV), the ester bonds of nearly all saturated alkyl phthalates cleave to yield a dominant, highly stable protonated phthalic anhydride ion at m/z 149[2][4]. Because the isomers co-elute chromatographically and share the exact same base peak spectrometrically, traditional mass spectral deconvolution is mathematically impossible[1][4].

Q: How does LC-MS/MS overcome the limitations of GC-MS for phthalate isomers? A: LC-MS/MS bypasses the volatility limitations of GC and utilizes softer ionization. By employing reversed-phase columns with specific selectivities (such as Biphenyl or Phenyl-Hexyl phases), LC methods leverage

interactions to separate structurally similar isomers[5]. Furthermore, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) preserves the intact precursor ion (e.g., [M+H]+). This allows the mass spectrometer to utilize specific Multiple Reaction Monitoring (MRM) transitions that differentiate co-eluting species based on their intact mass, rather than relying on the shared m/z 149 fragment[6].

Section 2: Troubleshooting Guides

Issue 1: Unresolved humps for DINP and DIDP in GC-MS

Root Cause: Standard 5% phenyl GC columns (e.g., DB-5ms) lack the structural selectivity to resolve the complex branched isomers of DINP and DIDP, and EI fragmentation completely destroys the molecular ion[1][4]. Solution:

• Shift to GC-APCI-ToF-MS: If gas chromatography is required, switch the source from EI to Atmospheric Pressure Chemical Ionization (APCI). APCI is a soft ionization technique that yields the protonated molecular ions ([M+H]+) at m/z 419.316 for DINP and m/z 447.347 for DIDP[4]. This exact mass detection allows you to extract specific ion chromatograms (XICs) and quantify them accurately, completely bypassing the need for baseline chromatographic resolution[4].

• Alternative (APGC-MS/MS): Atmospheric Pressure Gas Chromatography coupled with tandem mass spectrometry provides similar soft ionization, allowing you to monitor specific transitions for DINP and DIDP without relying on the m/z 149 fragment[3].

Issue 2: Co-elution of single-isomer phthalates (e.g., DEHP and DNOP)

Root Cause: Structural similarities cause co-elution on standard 5-type (5% phenyl) columns[1]. Solution: Change the stationary phase chemistry. Research demonstrates that multi-component or proprietary phases like Rtx-440 or Rxi-XLB provide superior baseline separation for complex phthalate mixtures compared to standard columns[1]. Additionally, slowing the temperature ramp rate (e.g., from 10°C/min to 5°C/min) during the critical elution window increases interaction time with the stationary phase, improving resolution[7].

Issue 3: High background signal or "ghost peaks" interfering with target analytes

Root Cause: Phthalates are ubiquitous in laboratory environments, leaching from plastics, solvents, and HPLC tubing[8]. Solution: Implement an isolator column (delay column) in your LC-MS/MS setup. Placed between the pump and the injector, this column retains background phthalates originating from the mobile phase, causing them to elute after the target analytes in the sample.

Section 3: Experimental Protocols

Protocol 1: LC-MS/MS Method for Baseline Separation of Phthalates

Objective: Achieve baseline separation of critical phthalate pairs (including DEHP/DNOP) and isolate background contamination. Self-Validating Mechanism: The inclusion of an isolator column creates a self-validating system. If a peak elutes at the exact retention time of the analyte, it is mathematically guaranteed to originate from the sample. Any contamination from the system will be delayed and elute as a separate, distinct peak.

• System Setup: Equip a UHPLC system with a reversed-phase analytical column (e.g., C18, Phenyl-Hexyl, or Biphenyl, 2.1 x 100 mm, 1.7 µm)[5][9].

• Isolator Column Installation: Install an isolator column (e.g., ACQUITY UPLC Isolator Column) directly after the pump mixer and before the sample injector.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Methanol (Methanol is preferred over Acetonitrile for optimal phthalate selectivity)[9][10].

• Gradient Elution: Start at 40% B, ramp to 100% B over 8 minutes, hold for 3 minutes to elute high-molecular-weight phthalates (DINP/DIDP), and re-equilibrate[5].

• Detection: Operate the Triple Quadrupole MS in positive ESI mode using the specific MRM transitions outlined in Table 1[6].

Protocol 2: GC-APCI-ToF-MS for High-Molecular-Weight Phthalates

Objective: Differentiate DINP and DIDP in complex matrices without relying on chromatographic baseline separation.

• Sample Preparation: Extract samples using isohexane or dichloromethane and concentrate under a gentle nitrogen stream. Critical: Do not exceed 40°C during evaporation to prevent analyte loss[6][11].

• GC Conditions: Use a 30 m × 0.25 mm, 0.25 µm column. Inject 1 µL in splitless mode. Set initial oven temp to 120°C (hold 1 min), ramp at 20°C/min to 300°C (hold 5 min)[6].

• APCI Source Optimization: Operate the APCI source in proton transfer mode to generate[M+H]+ ions, avoiding the destructive fragmentation seen in EI[4].

• Data Processing: Extract exact mass chromatograms at m/z 419.316 (DINP) and m/z 447.347 (DIDP) using a narrow mass window (e.g., 5 ppm) to eliminate matrix interference[4].

Section 4: Quantitative Data Tables

Table 1: Key Phthalates and Recommended LC-MS/MS MRM Transitions

(Note: Soft ionization preserves the precursor ion, allowing for absolute differentiation even if partial co-elution occurs)

Analyte	Acronym	Precursor Ion [M+H]+ (m/z)	Primary Quantifier (m/z)	Qualifier (m/z)
Diethyl phthalate	DEP	223.1	149.0	177.1
Dibutyl phthalate	DBP	279.2	149.0	205.1
Benzyl butyl phthalate	BBP	313.2	149.0	91.0
Bis(2-ethylhexyl) phthalate	DEHP	391.3	149.0	167.1
Di-n-octyl phthalate	DNOP	391.3	149.0	279.2
Di-isononyl phthalate	DINP	419.3	275.2	149.0
Di-isodecyl phthalate	DIDP	447.3	303.2	149.0

Data synthesized from established LC-MS/MS methodologies[6].

Table 2: GC Stationary Phase Comparison for Phthalate Resolution

Stationary Phase Type	Chemistry	Resolution Performance for Phthalates
5-Type (e.g., Rxi-5ms)	5% Diphenyl / 95% Dimethyl polysiloxane	Baseline resolution for simple mixtures; struggles with DEHP/DNOP and complex isomers[1].
XLB-Type (e.g., Rxi-XLB)	Proprietary low-bleed	Excellent overall separation; resolves peaks that co-elute on standard 5-type columns[1].
440-Type (e.g., Rtx-440)	Proprietary	Highly recommended for complex phthalate mixtures; provides superior baseline separation[1].
35-Type (e.g., Rxi-35Sil MS)	35% Silarylene / 65% Dimethyl polysiloxane	Alters elution order; highly useful for orthogonal confirmation of co-eluting pairs[1].

References

• A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages, waters.com,

• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance, gcms.cz,[1]

• Determination of Phthalates in Drinking Water by UHPLC with UV Detection, thermofisher.com,[10]

• Methods for the determination of phthalates in food, europa.eu,[2]

• Simultaneous Determination of Nine Phthalates in Vegetable Oil by Atmospheric Pressure Gas Chromatography with Tandem Mass Spectrometry (APGC-MS/MS), mdpi.com,[3]

• Determining High-molecular-weight Phthalates in Sediments using GC–APCI-ToF-MS, chromatographyonline.com,[4]

• Resolution OIV-OENO 477-2013 Method of Determination of Phthalates by Gas Chromatography/Mass Spectrometry in Wines, oiv.int,[11]

• 10: How Do I Troubleshoot a Problem on My GC-MS?, rsc.org,[8]

• Rapid, automated online SPE-LC-QTRAP-MS/MS method for the simultaneous analysis of 14 phthalate metabolites..., uq.edu.au,[5]

• Resolving co-elution issues in GC analysis of flavor compounds, benchchem.com,[7]

• Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS, agilent.com,[6]

• Method for simultaneous analysis of bisphenols and phthalates in corn oil via liquid chromatography-tandem mass spectrometry, koreascience.kr,[9]

Sources

• 1. gcms.cz [gcms.cz]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Method for simultaneous analysis of bisphenols and phthalates in corn oil via liquid chromatography-tandem mass spectrometry -Analytical Science and Technology | Korea Science [koreascience.kr]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. oiv.int [oiv.int]

Technical Support Center: Minimizing Laboratory Contamination in Phthalate Analysis

Welcome to the Technical Support Center for trace phthalate analysis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to minimize laboratory contamination and ensure the integrity of your analytical results. Phthalates are ubiquitous in the laboratory environment, making their accurate quantification a significant challenge. This guide offers a systematic approach to identifying, mitigating, and controlling contamination at every stage of your workflow.

The Ubiquity of Phthalates: A Double-Edged Sword

Phthalate esters are widely used as plasticizers to impart flexibility and durability to a vast array of plastic products.[1][2] This very utility is the primary reason they are a notorious source of contamination in laboratory settings. From flooring and paints to common lab consumables, phthalates can leach or be released into the lab environment, settling on surfaces and contaminating samples.[1][3] Since they are not chemically bound to the polymer matrix, they can easily migrate into solvents, reagents, and ultimately, your samples.[1][2][4] This can lead to false positives, overestimated concentrations, and compromised data integrity.[5] For analyses requiring low detection limits, such as in drinking water or food safety applications, controlling this background contamination is paramount.[1]

Troubleshooting Guide: A Systematic Approach to Contamination Control

This section addresses specific issues you may encounter during your experiments, offering step-by-step solutions to identify and eliminate sources of phthalate contamination.

Issue 1: High and Persistent Phthalate Peaks in Analytical Blanks

Primary Indication: Your GC-MS or LC-MS blanks consistently show significant peaks for common phthalates like dibutyl phthalate (DBP) and di(2-ethylhexyl) phthalate (DEHP).[3][6]

Underlying Cause: Widespread contamination from the laboratory environment, consumables, reagents, or the analytical instrument itself.

Systematic Troubleshooting Workflow

To effectively pinpoint the source of contamination, a logical, step-by-step process is crucial. The following diagram outlines a systematic workflow for troubleshooting high phthalate backgrounds.

Caption: Systematic workflow for troubleshooting high phthalate background.

Step-by-Step Investigative Protocols

• Isolate the Source with Sequential Blanks:

  • Solvent Blank: Inject a high-purity solvent directly into the instrument. The presence of phthalate peaks points to contamination from the solvent, transfer lines, or the instrument itself.[7]

  • System Blank: Perform a blank injection without any solvent. This helps identify contamination within the carrier gas or mobile phase lines, or the injector.[7]

  • Vial Blank: Analyze a solvent that has been stored in a sample vial with a cap and septum. This will determine if the vials, caps, or septa are the source of contamination.[7]

• Scrutinize Solvents and Reagents:

  • Even high-purity solvents can contain trace levels of phthalates.[3][7] Methylene chloride, ethyl acetate, and acetone are common culprits.[1]

  • Protocol for Testing Solvents: Carefully evaporate a large, known volume (e.g., 100 mL) of the solvent in a meticulously cleaned glass container under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a high-purity solvent that you have previously confirmed to be clean. Analyze this reconstituted solution.[3][6]

  • For aqueous solutions, use freshly purified water (e.g., from a Milli-Q® system).[7] Be aware that plastic storage tanks in deionized water systems can be a source of phthalate leaching.[1]

• Evaluate Laboratory Consumables:

  • Plastic items are a primary source of phthalate contamination.[3] Whenever possible, opt for glassware. If plastics are necessary, choose polypropylene (PP) or polyethylene (PE) over polyvinyl chloride (PVC).[7]

  • Common Culprits:

    • Gloves: Use nitrile gloves, as vinyl gloves are a significant source of phthalates.[7]

    • Pipette Tips: Use certified phthalate-free pipette tips.[7]

    • Parafilm®: Avoid using Parafilm® to seal containers, as it is a known source of DEHP leaching. Use glass stoppers or baked aluminum foil instead.[7][8]

    • SPE Cartridges: Phthalates can leach from the sorbent material or the cartridge housing. Always run a blank through the SPE cartridge to check for contamination.[7]

• Implement Rigorous Glassware Cleaning Protocols:

  • Improperly cleaned glassware is a frequent contamination source.

  • Recommended Cleaning Procedure:

    • Rinse glassware with the last solvent used.[7]

    • Wash with a laboratory-grade, phosphate-free detergent in hot water.[3][7]

    • Rinse thoroughly with tap water, followed by deionized water.[3][7]

    • Rinse with a high-purity solvent such as acetone or hexane.[3][7][9]

    • For ultra-trace analysis, bake glassware in a muffle furnace at 400°C for at least 2 hours.[3][10]

    • After cooling, cover openings with pre-cleaned aluminum foil and store in a clean, dust-free environment.[6]

Issue 2: Inconsistent Phthalate Levels in Replicate Samples

Primary Indication: You observe significant variability in phthalate concentrations across replicate samples that should be identical.

Underlying Cause: Sporadic or intermittent contamination introduced during the sample preparation steps.

Troubleshooting Steps:

• Review Sample Handling Procedures: Ensure consistency in every step. Are pipette tips being changed between every sample and standard? Is there any potential for cross-contamination between samples?

• Re-evaluate Consumables: Even if you are using "phthalate-free" products, batch-to-batch variability can occur. Consider testing a new lot of consumables.

• Assess the Immediate Environment: Sample preparation should ideally be conducted in a dedicated clean space, such as a fume hood or a clean bench with HEPA filtration, to minimize airborne contamination.[7] Keep the workspace uncluttered and clean.[7]

Issue 3: Sample Carryover

Primary Indication: A low-concentration sample analyzed immediately after a high-concentration sample shows artificially elevated phthalate levels.

Underlying Cause: Adsorption of phthalates from the high-concentration sample onto surfaces within the analytical instrument, which then desorb during subsequent runs.

Mitigation Strategies:

• Injector and Syringe Cleaning:

  • Autosampler Syringe: Ensure the autosampler syringe is thoroughly rinsed with a strong solvent between injections. For persistent carryover, the syringe may need to be replaced.[7]

  • Injection Port: A dirty injection port is a major source of carryover. Regularly clean the injector liner and septum.[7]

• Column Bake-out (for GC-MS): After analyzing a high-concentration sample, bake out the column at a high temperature (while respecting the column's upper temperature limit) for an extended period to remove adsorbed phthalates.[7]

• Mobile Phase Flush (for LC-MS): Flush the system with a sequence of solvents. A common procedure is to flush with the mobile phase, followed by water, and then a strong organic solvent like isopropanol or methanol.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory?

A1: The most common sources include:

• Laboratory Consumables: Plastic items like pipette tips, vials and caps, and Parafilm® are significant contributors.[3]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates.[3][7]

• Laboratory Environment: Phthalates are present in laboratory air and dust, originating from flooring, paints, and cables.[3]

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can introduce phthalates.

Q2: I'm still seeing background phthalates after extensive cleaning. What else can I do?

A2: If background contamination persists, consider these advanced strategies:

• Dedicated Lab Space: If feasible, dedicate a specific lab area exclusively for trace phthalate analysis to minimize environmental contamination.[7]

• Solvent Distillation: For the most sensitive analyses, consider re-distilling your solvents in an all-glass apparatus to remove any residual phthalates.[7][11]

• Background Subtraction: As a last resort, if a consistent, low-level background is unavoidable, you can measure the average background level from multiple blank injections and subtract this value from your sample measurements.[7]

Q3: Can my GC-MS or LC-MS syringe be a source of contamination?

A3: Yes, the outer surface of the syringe needle can absorb phthalates from the laboratory air.[3] When the needle is inserted into the hot injector, these adsorbed phthalates can be desorbed. To mitigate this, ensure the autosampler's needle wash function is effective and uses a clean, phthalate-free solvent. For manual injections, minimize the needle's exposure time to the lab air before injection.[3]

Q4: How can I test my plastic consumables for phthalate leaching?

A4: A simple leaching test can be performed. Place a known quantity of the consumable (e.g., pipette tips) into a clean glass vial. Add a measured volume of a phthalate-free solvent (such as hexane or methanol). Agitate or sonicate the vial for a set time (e.g., 30 minutes). Afterward, analyze the solvent for phthalates.[3]

Q5: My blanks are clean, but my samples show unexpectedly high levels of phthalates. What could be the issue?

A5: If your blanks are consistently clean, the contamination is likely being introduced during sample preparation or from the sample matrix itself.[3] Another possibility is carryover from a previously injected, highly concentrated sample. To address potential carryover, clean the GC injector liner and septum, and bake out the GC column at a high temperature as recommended by the manufacturer.[3]

Data Presentation: Common Phthalate Contaminants and Their Sources

Phthalate	Common Abbreviation	Primary Laboratory Sources
Di(2-ethylhexyl) phthalate	DEHP	PVC tubing, vinyl gloves, Parafilm®, flooring, some plastic containers[1][8][12]
Dibutyl phthalate	DBP	Adhesives, some plastics, personal care products[3][8]
Diethyl phthalate	DEP	Solvents, personal care products (fragrances)
Dimethyl phthalate	DMP	Some plastics, insect repellents[8]
Benzyl butyl phthalate	BBP	Adhesives, sealants, some PVC products
Diisononyl phthalate	DINP	PVC products, some plastic toys[3][8]

Conclusion

Minimizing phthalate contamination requires a meticulous and proactive approach. By understanding the ubiquitous nature of these compounds and implementing the systematic troubleshooting and preventative measures outlined in this guide, researchers can significantly enhance the accuracy and reliability of their trace-level phthalate analyses. A commitment to a "phthalate-aware" laboratory culture is the cornerstone of generating high-quality, defensible data.

References

• Benchchem. (n.d.). Strategies to reduce instrument contamination for trace phthalate analysis.
• Benchchem. (n.d.). sources of contamination in phthalate analysis.
• Teledyne LABS. (2023, January 17). 5 Sources of Phthalate and Adipate Contamination You Probably Didn't Know About.
• Benchchem. (n.d.). troubleshooting phthalate analysis contamination sources.
• O'Connell, S., & Dempsey, E. (n.d.). An investigation into possible sources of phthalate contamination in the environmental analytical laboratory. ResearchGate.
• O'Connell, S., & Dempsey, E. (n.d.). An investigation into possible sources of phthalate contamination in the environmental analytical laboratory. Research@THEA.
• Schlummer, M. (2013, October 3). How to minimize phthalates contamination step by step during phthalates analysis? ResearchGate.
• Thermo Fisher Scientific. (2015, January 22). Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks.
• Peters, R. J. B. (n.d.). Methods for the determination of phthalates in food. JRC Publications Repository.
• Fankhauser-Noti, A., & Grob, K. (n.d.). Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: Investigation of the sources, tips and tricks. ResearchGate.
• University of California. (2024, August 5). Phthalates. UC Food Quality.
• Wang, Y., et al. (2016). Solution for blank and matrix difficulties encountered during phthalate analysis of edible oils by high performance liquid chromatography coupled with tandem mass spectrometry. PubMed.
• Li, D., et al. (2022). Detection of phthalates migration from disposable tablewares to drinking water using hexafluoroisopropanol-induced catanionic surfactant coacervate extraction. PMC.
• Chatonnet, P., & Boutou, S. (n.d.). Phthalates: Potential sources and control measures. BIO Web of Conferences.

Sources

• 1. biotage.com [biotage.com]
• 2. ucfoodquality.ucdavis.edu [ucfoodquality.ucdavis.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Detection of phthalates migration from disposable tablewares to drinking water using hexafluoroisopropanol-induced catanionic surfactant coacervate extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 10. Phthalates: The Main Issue in Quality Control in the Beverage Industry [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. research.thea.ie [research.thea.ie]

Advanced Technical Support Center: Pushing Detection Limits for High Molecular Weight Phthalates (HMWPs)

Welcome. As a Senior Application Scientist, I frequently consult with research labs and drug development professionals struggling to accurately quantify high molecular weight phthalates (HMWPs) like Di-isononyl phthalate (DINP), Di-isodecyl phthalate (DIDP), and Bis(2-ethylhexyl) phthalate (DEHP) at trace levels.

The challenge with HMWPs isn't merely a matter of instrument sensitivity; it is a continuous battle against ubiquitous background contamination, severe matrix suppression, and complex isomeric peak broadening. This support center bypasses generic advice, offering field-proven, mechanistically grounded troubleshooting solutions to drive your limits of detection (LODs) down to the sub-ng/mL (ppt) range.

Part 1: Diagnostic Framework – The Causality of Elevated Detection Limits

Before troubleshooting, we must understand why HMWPs defy standard LC-MS/MS workflows:

• The "Ghost Peak" Phenomenon: Phthalates are ubiquitous plasticizers. They leach continuously from LC pump seals, PTFE tubing, solvent bottle caps, and even lab air. If you do not physically separate system background from your sample signal, your LOD is artificially capped by the noise floor of your own instrument[1].

• Isomeric Broadening: Unlike low molecular weight phthalates that elute as sharp, distinct peaks, DINP and DIDP are complex mixtures of highly branched isomers. This causes them to elute as broad chromatographic "humps," severely diluting the signal-to-noise (S/N) ratio across a wide retention time window[2].

• Hydrophobic Adsorption: HMWPs possess high octanol-water partition coefficients (log P > 7). They readily adsorb to stainless steel LC hardware and sample vials, leading to severe carryover and signal loss before the analyte even reaches the mass spectrometer[3].

Part 2: Core Troubleshooting & FAQs

Q1: My blank injections show massive peaks for DEHP and DINP. How do I differentiate sample signal from system contamination?

The Fix: Implement a Delay Column. Causality: System contamination originates from the mobile phase and LC pumps. By installing a small, highly retentive column (the "delay column") between the LC pump mixer and the autosampler injector, you trap solvent-borne phthalates. The Result: When the gradient runs, the system phthalates are retained by the delay column and elute later than the phthalates injected from your sample vial (which only pass through the analytical column). This creates a temporal separation between the "ghost peak" and your true analyte peak, allowing you to schedule MRM windows exclusively for the sample[2].

Fig 1: LC-MS/MS Delay Column configuration for isolating system background phthalates.

Q2: I am losing sensitivity for DINP and DIDP compared to low molecular weight phthalates. How can I boost their signal?

The Fix: Optimize Column Chemistry and Hardware. Causality: The broad isomeric humps of DINP and DIDP require superior selectivity to sharpen the peaks. Switching from a standard C18 to a Biphenyl analytical column enhances pi-pi interactions, improving the resolution of these isomeric clusters[2]. Furthermore, utilizing inert LC hardware (e.g., PEEK-lined or passivated stainless steel) prevents the hydrophobic adsorption of HMWPs. Studies demonstrate that inert hardware can increase peak heights for phthalates by 5% to 76%[3].

Q3: How do I minimize matrix effects and contamination during sample preparation?

The Fix: Glass-Only Workflows and Solid Phase Extraction (SPE). Causality: Liquid-liquid extraction (LLE) requires large volumes of organic solvents, which inherently contain trace phthalates. When you evaporate the solvent, you concentrate the contamination. Instead, use ultrasonication coupled with SPE. SPE requires less solvent and provides targeted matrix cleanup, reducing ion suppression in the ESI source. Crucially, strictly use glassware baked at 400°C for 4 hours; avoid all plastic consumables[1].

Fig 2: Optimized sample preparation workflow for HMW phthalates trace analysis.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness and data integrity, every workflow must be a self-validating system. Implement the following step-by-step methodologies in your lab.

Protocol A: System Decontamination & Delay Column Installation

Validation Checkpoint: The success of this protocol is validated by running a "Zero-Volume Injection" (injecting 0 µL). If a peak appears at the analyte retention time, the delay column is either saturated or bypassed.

• Flush the System: Flush all LC lines with 100% Isopropanol (LC-MS grade) at 0.5 mL/min for 2 hours to strip adsorbed hydrophobic HMWPs from the tubing.

• Install the Delay Column: Disconnect the tubing between the pump mixer and the autosampler. Install a highly retentive delay column (e.g., 50 x 4.6 mm C18 or Biphenyl)[2].

• Equilibrate: Reconnect the tubing and equilibrate with your starting mobile phase.

• Schedule MRMs: Run a highly concentrated solvent blank. Identify the retention time of the delayed "ghost peak" and set your MS/MS acquisition window to stop before this system peak elutes[3].

Protocol B: Phthalate-Free Extraction & SPE Protocol

Validation Checkpoint: Run a "Procedural Blank" (an empty glass vial taken through the entire extraction) alongside an "Instrument Blank" (pure solvent directly in a vial). If the Procedural Blank signal > Instrument Blank signal, your extraction environment is contaminated.

• Glassware Baking: Bake all glassware (beakers, vials, pipettes) at 400°C for a minimum of 4 hours to combust residual phthalates.

• Sample Extraction: Weigh 1g of solid sample into a baked glass vial. Add 10 mL of Optima™ LC-MS grade methanol (pre-screened for low phthalate background)[1].

• Ultrasonication: Sonicate for 30 minutes to ensure complete extraction of HMWPs from the matrix[1].

• SPE Cleanup: Condition a reversed-phase SPE cartridge (glass or PTFE body) with 5 mL methanol, then 5 mL water. Load the sample extract. Wash with 5% methanol in water to remove polar interferences.

• Elution & Reconstitution: Elute with 5 mL dichloromethane/hexane mixture. Evaporate to dryness under ultra-high purity nitrogen and reconstitute in the initial mobile phase for injection.

Part 4: Quantitative Data Presentation

The implementation of delay columns, inert hardware, and optimized SPE drastically lowers the limits of quantitation (LOQs). Below is a summary of expected performance metrics when applying these optimized parameters.

Analyte	Abbreviation	Standard LC-MS LOQ (ng/mL)	Optimized LC-MS LOQ (ng/mL)*	Primary Challenge Mitigated
Bis(2-ethylhexyl) phthalate	DEHP	5.0 - 10.0	0.025 - 0.2	System Background (Delay Column)
Di-isononyl phthalate	DINP	15.0 - 50.0	0.5 - 1.0	Isomeric Broadening (Biphenyl Column)
Di-isodecyl phthalate	DIDP	20.0 - 50.0	0.5 - 2.0	Hydrophobic Adsorption (Inert Hardware)
Benzyl butyl phthalate	BBP	2.0 - 5.0	0.025 - 0.1	Matrix Suppression (SPE Cleanup)

*Optimized LOQs reflect the integration of delay columns, Biphenyl analytical columns, and stringent procedural blanks.

References

• RSC Publishing. "Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples". 1

• SCIEX. "A new level of accurate quantitation for 29 phthalate esters in food simulants using LC-MS/MS". 2

• Restek. "How to Increase Sensitivity and Mitigate Contaminants When Analyzing Phthalates in Food Packaging and Toys by LC-MS/MS". 3

Sources

• 1. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 2. sciex.com [sciex.com]
• 3. How to Increase Sensitivity and Mitigate Contaminants When Analyzing Phthalates in Food Packaging and Toys by LC-MS/MS [discover.restek.com]

Optimizing injection parameters for viscous polymer additives

Role: Senior Application Scientist

Status: Operational

System: Bio-Fluidics Optimization Portal

Introduction

Welcome to the technical support hub for viscous polymer delivery. If you are struggling with high injection forces, needle clogging, or inconsistent flow rates in your drug delivery platforms (depot injections, hydrogels, or high-concentration biologics), this guide is your primary resource.

We move beyond basic "tips" to provide a rigorous, physics-grounded approach to optimizing Injectability (the ease of administration) and Syringeability (the ease of preparation).

Module 1: The Physics of Injection (Theory)

Before troubleshooting, you must understand the governing equations. Most injection failures occur because researchers underestimate the impact of needle geometry on pressure.

The Governing Law: Hagen-Poiseuille

For Newtonian fluids, the force (

) required to push a plunger is governed by the Hagen-Poiseuille law.[1][2] The critical takeaway is the fourth-power dependence of the radius. [2]

Variable	Parameter	Impact on Force	Practical Insight
	Plunger Force	Output	Limit is usually ~30N for manual injection.
(mu)	Viscosity	Linear	2x viscosity = 2x force.
	Needle Length	Linear	Shorter needles reduce force linearly.
	Flow Rate	Linear	Faster injection = higher force.
	Needle ID	Exponential ( Power)	Small changes here have massive effects.

The Non-Newtonian Reality (Shear Thinning)

Most polymer additives (PLGA, Hyaluronic Acid) and high-concentration proteins are Pseudoplastic (Shear-Thinning). Their viscosity decreases as the injection speed (shear rate) increases.[3]

• The Trap: Measuring viscosity at rest (in a vial) will give you a falsely high value.

• The Opportunity: You can often inject thicker solutions than predicted if you maintain a high, steady flow rate that keeps polymer chains aligned.

Module 2: Troubleshooting Matrix

Use this matrix to diagnose immediate failures in your experimental setup.

Symptom	Probable Root Cause	Immediate Action	Long-Term Engineering Fix
Plunger "Stuck" (High Break-loose Force)	Static friction between stopper and barrel (stiction) or polymer drying at tip.	Rotate plunger slightly before pushing to break static friction.	Switch to baked-on siliconized barrels or cross-linked silicone plungers (ISO 11040-5 compliant).
Needle Separation (Luer Pop-off)	Internal pressure exceeds Luer lock friction limits (>300 psi).	Stop immediately. Do not force. Lower the flow rate.	Switch to Luer Lock (threaded) from Luer Slip. If using glass, check ISO 11040-4 compliance for Luer cone dimensions.[4]
Force Spikes During Injection	Particle aggregation or "log-jamming" of polymer chains.	Filter solution (if permissible) or warm syringe to .	Increase needle gauge (e.g., 27G 25G). Use Thin-Wall (TW) or Ultra-Thin-Wall (UTW) needles.
Gliding Force Increases over Time	Solvent evaporation at the tip or temperature drop.	Inject immediately after loading. Keep syringe warmed.	Formulate with shear-thinning excipients to lower viscosity under stress.

Module 3: Optimization Protocols

Protocol A: Injectability Profiling (The "Force Map")

Objective: Determine the "Gliding Force" profile to ensure it stays below the manual limit (typically 20-30N).

Equipment: Universal Testing Machine (e.g., Instron/ZwickRoell) equipped with a compression load cell.

• Setup: Mount the filled syringe vertically in the fixture.

• Alignment: Ensure the plunger rod is perfectly centered to prevent lateral friction.

• Compression: Set the machine to depress the plunger at a constant rate (e.g.,

  or ).

• Data Capture: Record Force (

  ) vs. Displacement ( ).

• Analysis:

  • Peak 1: Break-loose Force (Overcoming static friction).

  • Plateau: Gliding Force (The sustained force to inject).

  • Pass Criteria: Gliding force should be

    for patient comfort; for feasibility.

Protocol B: Thermal Modulation

Objective: Reduce viscosity using temperature without degrading the payload.

• Rheology Scan: Perform a temperature ramp (

  to ) on a rheometer to determine the viscosity reduction coefficient.

• Stability Check: Incubate drug payload at

  for 1 hour. Run HPLC/SEC to confirm no degradation or aggregation.

• Execution: If stable, use a syringe warmer set to

  (body temp) immediately prior to injection. This often reduces viscosity by 30-50%.

Visualization: Optimization Logic Flow

Caption: Decision tree for reducing injection force. Priority is given to geometry changes (Radius) due to the

impact.

Module 4: Advanced FAQs

Q: Why does my needle clog even though the viscosity is theoretically injectable? A: You are likely experiencing dilatant flow (Shear Thickening) or particle bridging.

• Dilatant Flow: Some suspensions (high solid content) actually thicken when pushed hard. Slow down the injection rate.

• Bridging: If your polymer contains microparticles, the needle ID must be at least 3x to 5x larger than the largest particle diameter (

  ) to prevent arching/clogging.

Q: How do I calculate the "Shear Rate" inside my needle? A: Use this formula to see if you are in the shear-thinning region of your polymer:

• = Shear Rate ( )[5][6][7][8]
• = Flow rate ( )[1][2]
• = Needle internal radius ( )

• Target: Most injectables shear thin significantly above

  .

Q: What is the difference between "Break-loose" and "Gliding" force? A:

• Break-loose: The initial force spike required to overcome static friction (stiction) between the rubber stopper and the glass barrel. Siliconization profiles affect this.

• Gliding: The dynamic force required to maintain flow. This is dominated by the fluid viscosity and needle geometry (Hagen-Poiseuille).

References

• RheoSense. (n.d.). Predicting Injection Force from Viscosity Data: Theoretical Foundation. Retrieved from [Link]

• International Organization for Standardization. (2012). ISO 11040-4: Prefilled syringes — Part 4: Glass barrels for injectables and sterilized subassembled syringes ready for filling.[9] Retrieved from [Link] (See also: Cormica Pharma Testing Link)

• Pharmaceutical Technology. (2014). Injecting Highly Viscous Drugs. Retrieved from [Link]

• Merrow Scientific. (2022). Syringeability and Injectability.[2][6][7][8][9][10] Retrieved from [Link][8][10]

• Taylor & Francis. (2013). The Effects of the Shear-thinning Property of Injection Fluid on the Performance of Polymer Flood. Retrieved from [Link]

Sources

• 1. Hagen–Poiseuille equation - Wikipedia [en.wikipedia.org]
• 2. pda.org [pda.org]
• 3. tandfonline.com [tandfonline.com]
• 4. ddltesting.com [ddltesting.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. rheosense.com [rheosense.com]
• 7. ondrugdelivery.com [ondrugdelivery.com]
• 8. merrowscientific.com [merrowscientific.com]
• 9. cormica.com [cormica.com]
• 10. pharmtech.com [pharmtech.com]

Technical Support Center: Phthalate-Free Trace Analysis

Welcome to the Technical Support Center for trace analysis. As a Senior Application Scientist, I designed this resource specifically for researchers, analytical chemists, and drug development professionals who are battling one of the most pervasive issues in mass spectrometry: phthalate contamination.

Phthalates, such as di(2-ethylhexyl) phthalate (DEHP) and dibutyl phthalate (DBP), are ubiquitous plasticizers used to impart flexibility to polymers like polyvinyl chloride (PVC). Because they are not chemically bound to the polymer matrix, they readily leach into lipophilic or organic solvents[1]. In highly sensitive analytical methods like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), this leaching manifests as severe background noise, ion suppression, and false-positive ghost peaks[2][3].

This guide provides field-proven, mechanistic solutions to systematically identify, isolate, and eliminate phthalate contamination from your workflows.

Section 1: FAQs – The Mechanics of Phthalate Contamination

Q1: Why do phthalates consistently appear in my procedural blanks, even when using high-purity solvents? A: Phthalates are ubiquitous environmental contaminants found in laboratory air, dust, building materials, and standard plastic consumables[2]. Furthermore, not all "high-purity" solvents are created equal. Studies have demonstrated that standard HPLC-grade water can contain significantly higher concentrations of total phthalates and Bisphenol A (BPA) compared to strictly controlled LC-MS grade water[4]. The causality lies in the manufacturing and bottling processes; always validate your solvent lots and strictly utilize LC-MS grade reagents for trace analysis[4].

Q2: How can I definitively identify if a ghost peak is a phthalate? A: Phthalates produce highly characteristic fragmentation patterns in mass spectrometry.

• In GC-MS: The non-selective base ion at m/z 149 (

  ) is the classic hallmark of phthalate contamination[1].

• In LC-MS (Electrospray Ionization): Look for specific adducts and dimers. For example, dioctyl phthalate (DOP) commonly presents as m/z 391

  , m/z 413 , the ammoniated dimer at m/z 798 , and the sodiated dimer at m/z 803 [5].

Q3: Can I completely eliminate phthalates from my LC-MS system? A: Complete elimination is nearly impossible due to the internal components of the LC system (e.g., PTFE seals, PEEK tubing). However, you can isolate the system background from your sample analytes. By installing an "Isolator Column" (a small trap column) between the LC pump and the injection valve, system-derived phthalates are retained and delayed[1][6]. Consequently, system phthalates elute later than the phthalates present in your actual injected sample, allowing for accurate quantification[1].

Section 2: Troubleshooting Guide – Identifying and Eliminating Background

Symptom A: Constant High Baseline or Repeating Background Ions

• Mechanistic Cause: The contamination is continuous, indicating it is originating from the mobile phase, the LC system tubing, or the solvent reservoir[5].

• Actionable Solution:

  • Infuse the mobile phase directly using a clean, glass syringe. If the background persists, the solvent is contaminated[5].

  • Switch to LC-MS grade water[4] and utilize fluoropolymer (FEP) wash bottles, which are phthalate-free and chemically resistant[7].

  • Install an isolator column to delay system-related background[1].

Symptom B: Sporadic Ghost Peaks in Replicate Injections

• Mechanistic Cause: The contamination is being introduced dynamically during sample preparation. The most common culprits are standard polypropylene pipette tips, microcentrifuge tubes, or Parafilm used to seal flasks[2][3].

• Actionable Solution: Replace standard consumables with validated, leachable-free alternatives. High-quality pipette tips (e.g., Sartorius Optifit or Safetyspace) have been rigorously tested via LC-HRMS and GC-MS and proven to be free of leaching compounds[3]. Avoid using Parafilm; use baked aluminum foil or glass stoppers instead.

Workflow for diagnosing and resolving phthalate contamination in trace analysis.

Section 3: Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. Do not assume a consumable is clean; prove it.

Protocol 1: Validation of Pipette Tips for Leachables

Purpose: To empirically verify that your chosen pipette tips do not introduce phthalates into organic extraction solvents.

• Preparation: Aliquot 1 mL of LC-MS grade ethanol or methanol into a pre-baked glass vial[3][8].

• Extraction: Attach the test pipette tip to a calibrated pipettor. Aspirate 100 µL of the solvent, hold it within the tip for exactly 5 seconds to simulate standard sample transfer, and dispense it into a new, pre-baked glass autosampler vial[3].

• Pooling: Repeat step 2 with five different tips of the same batch to pool a 500 µL test volume, maximizing the concentration of potential leachables[3].

• Validation (The Self-Check): Inject 5 µL of the pooled extract into the LC-MS alongside a 5 µL injection of the unmanipulated solvent directly from the source bottle[8].

• Analysis: Compare the chromatograms. If the pooled sample exhibits peaks at m/z 391, 413, or 149 that are absent in the source solvent, the tips are leaching and must be discarded.

Protocol 2: Rigorous Glassware Decontamination

Purpose: To strip all organic residues and plasticizers from glassware prior to trace analysis.

• Initial Wash: Scrub glassware with a phosphate-free, laboratory-grade detergent and hot water[2].

• Aqueous Rinsing: Rinse thoroughly with tap water, followed by at least six rinses with LC-MS grade deionized water[2].

• Solvent Rinsing: In a fume hood, rinse the interior surfaces with high-purity acetone, followed by high-purity hexane or dichloromethane (DCM)[2][4].

• Thermal Desorption (Baking): Place the dry glassware into a muffle furnace and bake at 400°C for a minimum of 2 hours[2]. Note: Do not bake volumetric flasks, as high heat will destroy their calibration.

• Validation: Rinse the cooled, baked glassware with 1 mL of DCM, evaporate to dryness, reconstitute in 100 µL of mobile phase, and inject into the LC-MS to confirm a flat baseline[4].

Section 4: Quantitative Data & Material Selection

The choice of laboratory consumables directly dictates the baseline quality of your mass spectra. Summarized below is the leaching potential of common labware materials.

Material Type	Phthalate Leaching Potential	Recommended Use in Trace Analysis	Source Justification
Polyvinyl Chloride (PVC)	Extremely High	DO NOT USE.	Primary source of DEHP plasticizers.
Standard Polypropylene (PP)	Moderate to High	Avoid for organic extractions.	Often contains slip agents (oleamide) or trace plasticizers[3].
Leachable-Free PP Tips	Negligible	Approved for sample prep.	Validated via LC-HRMS to be free of ghost peaks (e.g., Sartorius tips)[3][9].
FEP / PTFE (Fluoropolymers)	Zero	Highly Recommended.	Phthalate-free, excellent chemical resistance for wash bottles[7].
Borosilicate Glass (Baked)	Zero	Gold Standard.	Must be rigorously cleaned and baked at 400°C to remove surface organics[2].

Section 5: System Architecture for Contamination Mitigation

When background contamination from the LC system itself is unavoidable, altering the physical architecture of the flow path is required.

LC-MS setup utilizing an isolator column to delay background phthalates from the sample signal.

References

• 2

• 3.4 4.5 5.

• 6

• 7 8.3 9.1 10.

• 9

Sources

• 1. waters.com [waters.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. coleparmer.co.uk [coleparmer.co.uk]
• 5. niu.edu [niu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Nalgene® phthalate-free wash bottle FEP, bottle volume 250 mL, unlabelled, case of 4 ea | Sigma-Aldrich [sigmaaldrich.com]
• 8. Solving a microplastic dilemma? Evaluating additive release with a dynamic leaching method for microplastic assessment (DyLeMMA) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Avoid Ghost Peaks with High Quality Pipette Tips [lab-worldwide.com]

Technical Support Center: IM-MS for Phthalate Isomer Separation

Welcome to the advanced technical support center for Ion Mobility-Mass Spectrometry (IM-MS) applications. This guide is designed for analytical scientists and drug development professionals tasked with the structural elucidation and separation of complex extractables and leachables, specifically focusing on phthalate isomers.

The Analytical Challenge & Causality

Phthalates are ubiquitous plasticizers with varying toxicity profiles, making their exact identification critical for regulatory compliance in pharmaceuticals and consumer products. Differentiating C8 isomers—such as bis(2-ethylhexyl) phthalate (DEHP), di-n-octyl phthalate (DOP), and dioctyl terephthalate (DEHT)—presents a severe analytical challenge. Because these isomers share the exact chemical formula (C24H38O4) and exhibit nearly identical hydrophobicities, traditional Liquid Chromatography-Mass Spectrometry (LC-MS) often fails to resolve them[1].

Ion Mobility-Mass Spectrometry (IM-MS) overcomes this limitation by providing an orthogonal separation dimension. It separates gas-phase ions based on their size, shape, and charge, yielding a highly specific Collision Cross Section (CCS) value[2]. However, achieving baseline resolution requires precise manipulation of ion chemistry and instrument geometry.

Troubleshooting Guides & FAQs

Q1: My C8 phthalate isomers (e.g., DEHP and DOP) are co-eluting in the ion mobility drift time dimension. How can I resolve them? A1: Co-elution occurs because the structural differences between these isomers do not translate to a large enough difference in their gas-phase cross-sectional areas under standard conditions.

• Solution 1 (Instrumental): A standard single-pass cyclic IMS (cIMS) or traveling wave IMS provides a resolving power (Ω/ΔΩ) of ~65, which is insufficient for these isomers. You must scale the IMS dimension by utilizing multi-pass acquisitions. Routing the ions through a cyclic IMS device multiple times (e.g., 6 passes) increases the drift path, boosting the resolving power to >150 Ω/ΔΩ and enabling baseline resolution[1].

• Solution 2 (Chemical): Alter the adduct state. Phthalate isomers often exhibit identical CCS values in their protonated

  forms. By doping your solvent with sodium to promote adducts, you change the 3D folding of the molecule. Sodium coordinates strongly with the ester carbonyl oxygens; the steric differences between isomers (e.g., ortho vs. para configurations) force the sodium-bound complexes into distinct conformations, amplifying their CCS differences[1].

Q2: How can I rapidly screen for phthalates in viscous matrices (like cosmetic lotions or polymer extracts) without extensive sample preparation? A2: Extensive sample preparation introduces a high risk of background phthalate contamination from labware.

• Solution: Utilize an Atmospheric Solids Analysis Probe (ASAP) coupled directly to the IM-MS. ASAP relies on thermal desorption using heated nitrogen gas followed by corona discharge for sample ionization. You can directly dip a glass capillary into the product, wipe off the excess, and insert it into the source, completely bypassing LC separation and minimizing contamination[1].

Q3: My experimental CCS values for known phthalates deviate from library values by >2%. What is causing this error? A3: CCS values are intrinsic physicochemical properties, but their measurement is highly sensitive to instrumental drift and calibration mismatch[2].

• Solution: First, ensure the IMS cell is calibrated with a structural homolog or standard Major Mix under the exact same drift gas (e.g.,

  ) and pressure conditions[2]. Second, verify adduct matching. Extrapolation errors frequently occur if you attempt to calculate the CCS of a sodium adduct using a calibration curve generated exclusively from protonated calibrants.

Q4: Can chemical ionization techniques help differentiate these isomers before they even enter the IMS cell? A4: Yes. In techniques like Selected Ion Flow Tube Mass Spectrometry (SIFT-MS) or Proton Transfer Reaction Mass Spectromety (PTR-MS), the degree of hydration can act as an isomer-specific marker. For example, protonated meta and para isomers efficiently associate with ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

to form cluster ions, whereas ortho phthalates (like DOP) do not associate with water due to intramolecular hydrogen bonding.

Self-Validating Experimental Protocols

Protocol: Rapid Screening & Multi-Pass Resolution via ASAP-cIMS-MS

This protocol details the methodology for separating isobaric phthalates directly from complex matrices.

Step 1: Matrix Sampling & Desorption

• Action: Dip a pre-baked glass capillary into the complex matrix, wipe off excess, and load it into the ASAP probe. Apply a thermal desorption ramp (e.g., 50°C to 600°C) using heated nitrogen.

• Causality: A temperature ramp allows for the fractional desorption of analytes based on volatility, providing a pseudo-separation step before ionization, which reduces space-charge effects in the MS source[1].

Step 2: Adduct Promotion

• Action: Introduce a volatile sodium salt (e.g., sodium formate) into the source housing via a secondary capillary to promote

  formation.

• Causality: As established, sodium coordination exploits the steric differences between isomer ester groups, forcing distinct 3D gas-phase conformations and artificially widening the CCS gap between DEHP and DOP[1].

Step 3: Multi-Pass cIMS Separation

• Action: Configure the cyclic IMS control software to route the target

  (e.g., 413.26 for ) through 6 passes of the cyclic array before ejecting them to the Time-of-Flight (TOF) analyzer.

• Causality: Increasing the number of passes directly scales the path length. While some ion transmission is lost due to diffusion, the resolving power increases proportionally to the square root of the number of passes, achieving the >150 Ω/ΔΩ required for baseline separation[1].

Step 4: System Validation Check (Critical)

• Action: Before analyzing the unknown matrix, infuse a certified reference standard mixture of DEHP and DOP.

• Validation Gate: The system is validated for unknown analysis ONLY IF the measured CCS values of the standards fall within ±0.5% of the established library values, and baseline resolution (

  ) is achieved in the extracted mobilogram[2]. If these criteria are not met, purge the drift gas lines and recalibrate the IMS drift cell using the Major Mix IMS/Tof calibration kit[2].

Quantitative Data Summary

The following table summarizes the causal relationship between instrument geometry (IMS passes), adduct chemistry, and resolving power for C8 phthalate isomers[1].

Phthalate Isomer	Chemical Formula	Target Adduct	IMS Passes	Resolving Power (Ω/ΔΩ)	Separation Outcome
DEHP			1	~65	Co-elution
DOP			1	~65	Co-elution
DEHP			1	~65	Partial Resolution
DOP			1	~65	Partial Resolution
DEHP			6	~159	Baseline Resolved
DOP			6	~159	Baseline Resolved

Workflow Visualization

The logical flow of the ASAP-cIMS-MS methodology is mapped below, illustrating the transformation of a complex mixture into distinct, structurally elucidated data points.

Workflow for separating phthalate isomers using ASAP and Cyclic Ion Mobility-Mass Spectrometry.

References

• Dowd, S., Fujimoto, G., Katzenmeyer, B. (2022). DIFFERENTIATING PHTHALATE ISOMERS WITH MULTI-PASS CYCLIC ION MOBILITY AND RAPID SCREENING IN COSMETIC AND PERSONAL CARE PRODUCTS. Waters Corporation / lcms.cz.
• Lacko, M., Michalczuk, B., Matejčík, Š., Spanel, P. (2020). Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour. ResearchGate.
• ACS Publications. (2022). Identification of Nonvolatile Migrates from Food Contact Materials Using Ion Mobility–High-Resolution Mass Spectrometry and in Silico Prediction Tools. ACS.

Sources

• 1. lcms.cz [lcms.cz]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Calibration Strategies for Complex Isomeric Mixtures

Current Status: Operational Support Level: Tier 3 (Senior Application Science) Ticket Topic: Advanced Quantification & Resolution of Isomeric/Isobaric Compounds

Introduction

Welcome to the Advanced Chromatography & Mass Spectrometry Support Center. You are likely here because standard calibration workflows have failed. Isomeric mixtures present a unique "triad of failure" in quantitative bioanalysis: chromatographic co-elution , mass spectral indistinguishability , and differential ionization efficiency .

This guide moves beyond basic "linear regression" advice. It addresses the causal mechanisms of quantitation errors in isomeric mixtures and provides self-validating protocols to ensure data integrity compliant with FDA M10 and EMA guidelines.

Module 1: Troubleshooting Separation Failures (The "Hidden" Isomer)

User Query: "My calibration curve linearity is excellent (

), but my QC samples consistently fail accuracy tests (bias > 15%). I suspect a co-eluting isomer."

Root Cause Analysis

In isomeric mixtures, co-elution is often masked. If Isomer A and Isomer B co-elute but have different ionization efficiencies (due to steric hindrance or proton affinity differences), a standard calibration curve using only Isomer A will yield massive quantitative errors for samples containing varying ratios of A and B.

Diagnostic Workflow (DOT Visualization)

Figure 1: Decision matrix for diagnosing and resolving hidden isomeric co-elutions.

Solution Protocol: Orthogonal Selectivity & IMS

• The "Shift" Test (Chromatographic):

  • Do not just change the gradient. Change the mechanism.

  • Action: If using C18 (Hydrophobic interaction), switch to Phenyl-Hexyl (Pi-Pi interaction) or Pentafluorophenyl (PFP) (Dipole-dipole/Shape selectivity). PFP is the "gold standard" for positional isomers (e.g., o, m, p- isomers).

• The "Drift" Test (Ion Mobility - IMS):

  • If LC cannot separate them, use IMS to separate based on Collision Cross Section (CCS).

  • Protocol: Calculate the resolution (

    ) between isomers.

  • Requirement:

    is required for accurate quantitation without deconvolution.

  • Calibration: Calibrate the IMS drift tube using polyalanine or Agilent Tune Mix to ensure CCS accuracy within 2% [1].

Module 2: Quantification Without Standards (Relative Response Factors)

User Query: "I have a standard for the Z-isomer, but the E-isomer is a degradation product that I cannot buy or isolate. How do I quantify it?"

Expert Insight

You cannot assume a 1:1 response ratio for isomers. Stereochemistry alters solvation in the ESI droplet, leading to different ionization efficiencies. You must establish a Relative Response Factor (RRF) .[1][2]

Protocol: The NMR-Bridge Method

This method uses Proton NMR (

H-NMR) as a "universal detector" to calibrate the MS response [2].

Step-by-Step:

• Generation: Force degradation of your standard (e.g., UV light, pH stress) to generate a mixture containing the unknown isomer at a high concentration (e.g., >10% of the mix).

• Isolation (Rough): Fractionate the peak using semi-prep LC. You do not need 100% purity; you only need to remove non-isomeric impurities.

• NMR Quantification:

  • Dissolve the fraction in deuterated solvent.

  • Add a known amount of an internal standard (e.g., Maleic Acid) for qNMR.

  • Integrate distinct protons for the Z-isomer and E-isomer.

  • Calculate Molar Ratio: Determine the exact molar concentration of the E-isomer in that specific vial.

• MS Calibration:

  • Inject the same vial into your LC-MS.

  • Calculate RRF:

• Application: Use this RRF to correct the area of the unknown isomer in future samples using the available standard curve.

Calibration Type	Accuracy	Cost	Requirement
Assumption (1:1)	Low (Errors > 30%)	Low	None
Synthesized Std	High	Very High	Custom Synthesis
NMR-Bridge RRF	High (Errors < 5%)	Medium	qNMR Access

Module 3: The Stability Trap (Dynamic Isomerization)

User Query: "The ratio of my isomers changes while the sample sits in the autosampler. How do I calibrate a moving target?"

Root Cause Analysis

This is On-Column or In-Vial Interconversion . If the energy barrier to rotation/inversion is low, the isomers will equilibrate towards a thermodynamic ratio during analysis.

Troubleshooting Protocol

• Thermodynamic Freeze:

  • Temperature: Set autosampler to 4°C.

  • Column: Lower column temperature to sub-ambient (e.g., 10-15°C) if possible to increase the energy barrier.

• Derivatization (The "Lock"):

  • Chemical derivatization can sterically lock an isomer or remove the acidic proton facilitating the shift.

  • Example: For chiral inversion of ibuprofen-like drugs, derivatization with a chiral amine can create diastereomers that are energetically stable.

• Supercritical Fluid Chromatography (SFC):

  • SFC operates at lower temperatures and faster flow rates than HPLC, often eluting species before they can interconvert.

Module 4: Matrix Effects & Co-elution (Standard Addition)

User Query: "I have a complex biological matrix. My isomers are resolved, but recovery is inconsistent between matrices."

Expert Insight

Isomers often suffer from "spot-specific" suppression. If Isomer A elutes in a region of high phospholipid suppression and Isomer B does not, their ratio will be distorted.

Decision Tree: Calibration Strategy

Figure 2: Selection of calibration method based on resource availability.

Protocol: Standard Addition for Isomers

Use this when you lack a blank matrix or an isotopically labeled internal standard.

• Aliquot: Take 4 aliquots of your sample (

  ).

• Spike: Add increasing volumes of Isomer Standard (

  ) to aliquots 2, 3, and 4. (0x, 0.5x, 1x, 2x expected concentration).

• Plot: Plot Signal (

  ) vs. Added Concentration ( ).

• Calculate: The absolute value of the x-intercept is the concentration of the isomer in the original sample.

  • Note: This corrects for rotational matrix effects (slope changes) but requires the isomers to be chromatographically resolved [3].

References

• Mobilion Systems. (2021). Improved CCS Calibration of Isomers. Analytical Chemistry.[3][4][5][6][7][8][9][10]

• Webster, G. K., et al. (2009). Determination of relative response factors for chromatographic investigations using NMR spectrometry. Journal of Pharmaceutical and Biomedical Analysis.

• European Union Reference Laboratories (EURL). (2022). Guidance Document on standard addition in the field of the analysis of residues.

• US Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis.

Disclaimer: This guide is for research and development purposes. Always validate methods according to your local regulatory body (FDA/EMA/ICH) protocols.

Sources

• 1. sepscience.com [sepscience.com]
• 2. Complimentary techniques for determining relative response factor of non- isolated impurities - Syngene International Ltd [syngeneintl.com]
• 3. gcms.cz [gcms.cz]
• 4. news-medical.net [news-medical.net]
• 5. Improved CCS Calibration of Isomers [mobilionsystems.com]
• 6. ifccfiles.com [ifccfiles.com]
• 7. nebiolab.com [nebiolab.com]
• 8. cid.csic.es [cid.csic.es]
• 9. Ion Mobility Spectrometry and the Omics: Distinguishing Isomers, Molecular Classes and Contaminant Ions in Complex Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]

Reference Data & Comparative Studies

Comparative Guide: Isooctyl Isotridecyl Phthalate vs. DEHP in Biomedical &amp; Polymer Applications

Executive Summary: The Efficiency vs. Permanence Trade-off

In the development of medical devices and pharmaceutical packaging, Di(2-ethylhexyl) phthalate (DEHP) has long been the gold standard for plasticizing Polyvinyl Chloride (PVC) due to its exceptional balance of efficiency and cost.[1] However, its classification as a Substance of Very High Concern (SVHC) under REACH and Proposition 65 has necessitated the evaluation of alternatives.

Isooctyl isotridecyl phthalate (OITP) (CAS: 94979-21-2) represents a "mixed-ester" strategy, combining the efficiency of C8 (isooctyl) chains with the permanence of C13 (isotridecyl) chains. This guide objectively compares these two plasticizers, demonstrating that while OITP offers superior resistance to migration and extraction (crucial for drug stability), it requires higher loading levels to achieve equivalent flexibility.

Quick Comparison Matrix

Feature	DEHP (Standard)	OITP (Alternative)	Implication for Drug Dev
Chemistry	Symmetric C8 diester	Asymmetric C8/C13 diester	OITP has higher MW, lower mobility.
Plasticizing Efficiency	High (Baseline)	Moderate (~10-15% lower)	More OITP needed for soft tubing.
Volatility	Moderate	Very Low	OITP withstands autoclaving better.
Leachability (Aq)	Moderate	Low	OITP reduces contamination risk.
Extraction (Lipid)	High	Moderate	OITP is better for lipophilic drugs (e.g., Taxol).

Chemical Structure & Mechanism of Action

To understand the performance differences, we must look at the molecular architecture. Plasticization works primarily through the Free Volume Theory and Lubricity Theory .

• DEHP (C24H38O4): A symmetric molecule with two branched C8 chains. It inserts itself between PVC chains, neutralizing polar dipoles and increasing free volume efficiently.

• OITP (Mixed C8/C13): Contains one C8 chain and one longer, bulkier C13 chain.

  • The C8 chain provides the necessary compatibility to solvate the PVC.

  • The C13 chain acts as an anchor, increasing molecular weight (MW) and entanglement, which drastically reduces the molecule's ability to migrate or evaporate.

Visualization: Plasticizer Mechanism

The following diagram illustrates how the asymmetric structure of OITP creates a "steric anchor" effect compared to DEHP.

Caption: Comparative mechanism showing DEHP's high mobility vs. OITP's steric anchoring effect.

Performance Analysis: The Data

Plasticizing Efficiency (Shore A Hardness)

Efficiency is defined as the concentration of plasticizer (in PHR - parts per hundred resin) required to achieve a specific hardness.

• Experimental Insight: Because OITP has a higher molecular weight (~460 g/mol vs 390 g/mol for DEHP), there are fewer molecules per gram of plasticizer. Therefore, you must add more OITP by weight to achieve the same molar concentration of plasticizing groups.

Comparative Data (Typical Formulation): Target: Shore A 80 (Standard Medical Tubing)

Plasticizer	Loading Required (PHR)	Tensile Strength (MPa)	Elongation at Break (%)
DEHP	50.0	19.5	320%
OITP	56.5 (+13%)	20.1	335%

Analyst Note: The slight increase in tensile strength for OITP at equivalent hardness is due to the longer alkyl chains providing better entanglement, acting almost like a secondary polymer network.

Permanence & Migration (Leachables)

This is the critical parameter for drug safety. Migration was tested using ASTM D1203 (Volatility) and ASTM D3291 (Loop Compression).

• Volatility (24h @ 100°C):

  • DEHP weight loss: ~1.2%

  • OITP weight loss: < 0.3%

  • Result: OITP is far superior for products requiring sterilization (autoclave) or long-term shelf life.

• Extraction Resistance (Soapy Water / Lipid Simulant):

  • In n-Hexane (simulating aggressive lipophilic drugs), OITP shows 30-40% less extraction than DEHP.

  • Mechanism:[2] The C13 tail makes the molecule less soluble in small-molecule solvents and physically slower to diffuse out of the PVC matrix.

Experimental Protocol: Validating Leachables

For a drug development scientist, relying on supplier data is insufficient. You must validate the "Extractables & Leachables" (E&L) profile in your specific drug vehicle.

Protocol: Comparative Solvent Extraction (Self-Validating)

Objective: Quantify plasticizer migration into a drug simulant.

Materials:

• PVC films (0.5mm thickness) cured with 50 PHR DEHP and 56.5 PHR OITP.

• Simulant: 50% Ethanol/Water (common for challenging formulations) or Vegetable Oil.

• GC-MS for quantification.

Workflow Visualization:

Caption: Step-by-step workflow for comparative extraction testing (ASTM D1239 modified).

Regulatory & Toxicological Landscape[3][4]

The shift from DEHP is driven by toxicity, not performance.

• DEHP:

  • Status: REACH Annex XIV (Authorization List). Classified as Reprotoxic (1B).[3]

  • Risk: Metabolizes to MEHP (Mono-ethylhexyl phthalate), which crosses the placental barrier and affects Sertoli cells.

• OITP:

  • Status: Generally not listed as an SVHC (check specific region).

  • Toxicity Profile: Higher molecular weight phthalates generally exhibit lower bioavailability . They are less readily hydrolyzed by lipases in the gut into their mono-ester metabolites compared to DEHP.

  • Data Gap: Unlike DEHP, extensive chronic human data is scarcer. However, "read-across" toxicology from Ditridecyl Phthalate (DTDP) suggests a significantly higher No-Observed-Adverse-Effect Level (NOAEL).

Conclusion: When to Switch?

• Stick with DEHP if: You are manufacturing legacy blood bags where RBC stabilization (a unique side-effect of DEHP) is required and you have regulatory grandfathering.

• Switch to OITP if: You are developing drug delivery tubing , enteral feeding sets , or pharmaceutical packaging where:

  • The drug is lipophilic (prone to extracting plasticizer).

  • Low volatility is required (e.g., heat sterilization).

  • You need a phthalate-based solution (for cost/compatibility) but require a better safety profile than DEHP.

References

• ASTM International. ASTM D1203-20 Standard Test Methods for Volatile Loss from Plastics Using Activated Carbon Methods. West Conshohocken, PA, 2020. Link

• ASTM International. ASTM D3291-11(2016) Standard Practice for Compatibility of Plasticizers in Poly(Vinyl Chloride) Plastics Under Compression. West Conshohocken, PA, 2016. Link

• European Chemicals Agency (ECHA). Substance Information: Isooctyl isotridecyl phthalate (CAS 94979-21-2).[2][4][5]Link

• U.S. Consumer Product Safety Commission (CPSC). Toxicity Review of Phthalates (High Molecular Weight). CPSC Staff Report. Link

• Wypych, G. Handbook of Plasticizers. 3rd Edition, ChemTec Publishing, 2017. (General reference for mixed-ester phthalate mechanisms). Link

Sources

• 1. specialchem.com [specialchem.com]
• 2. pinpools.com [pinpools.com]
• 3. Plasticizers: What is the difference between DEHT and DEHP - Oxoplast [oxoplast.com]
• 4. Chemical-Suppliers | Product Search [chemical-suppliers.eu]
• 5. guidechem.com [guidechem.com]

Comparing toxicity of isooctyl isotridecyl phthalate and DINP

Comparative Toxicological Guide: Isooctyl Isotridecyl Phthalate vs. Diisononyl Phthalate (DINP)

As a Senior Application Scientist navigating the complex landscape of polymer additives, the transition from low-molecular-weight (LMW) ortho-phthalates to high-molecular-weight (HMW) alternatives is a critical regulatory and safety mandate. Diisononyl phthalate (DINP) has become a standard HMW substitute, yet emerging complex esters like isooctyl isotridecyl phthalate (IITP) are being evaluated for specialized applications requiring extreme hydrophobicity and low migration.

This guide provides an objective, data-driven comparison of their toxicological profiles, metabolic pathways, and the experimental protocols required to validate their safety in drug delivery devices and medical polymers.

Chemical Profiling and Toxicokinetics

The toxicological impact of phthalate plasticizers is inherently linked to their alkyl chain lengths, which dictate lipophilicity, migration rates, and enzymatic hydrolysis.

• DINP (Diisononyl Phthalate): A mixture of branched C9 isomers. While it exhibits significantly lower migration than legacy LMW phthalates, it is still subject to phase I hydrolysis in vivo. This asymmetric cleavage yields mono-isononyl phthalate (MINP), a biologically active metabolite implicated in hepatic stress and lipid metabolism disruption[1].

• Isooctyl Isotridecyl Phthalate (IITP): An asymmetric HMW phthalate containing both C8 (isooctyl) and C13 (isotridecyl) branched chains[]. The extreme steric bulk and high lipophilicity of the C13 chain drastically reduce its leaching potential from polymer matrices. However, if systemic exposure occurs, hydrolysis produces a complex mixture of monoesters whose prolonged half-lives in plasma can lead to bioaccumulation. Like other extremely long-chain phthalates, its primary systemic target at high doses is the liver[3].

Comparative Quantitative Toxicity

Although HMW phthalates are generally classified as having low acute toxicity, chronic exposure reveals distinct Lowest-Observed-Adverse-Effect Levels (LOAELs) and No-Observed-Adverse-Effect Levels (NOAELs).

Parameter	DINP	Isooctyl Isotridecyl Phthalate (IITP)
CAS Number	28553-12-0 / 68515-48-0	94979-21-2[]
Molecular Weight	418.6 g/mol	460.7 g/mol
Acute Oral LD50 (Rat)	> 5,000 mg/kg[4]	> 5,000 mg/kg (Extrapolated)[3]
Chronic NOAEL (Rat)	15 mg/kg/day (Liver)[4]	~ 50 mg/kg/day (Analog Estimate)[3]
Primary Target Organ	Liver, Adipose Tissue	Liver
Receptor Affinity	PPARα, PPARγ	PPARα (Weak)

Mechanistic Pathways of Toxicity

The primary toxicological concern for HMW phthalates like DINP is their interaction with Peroxisome Proliferator-Activated Receptors (PPARs). In vitro studies utilizing 3T3-L1 preadipocytes demonstrate that DINP and its metabolites upregulate Pparγ and Pparα, along with downstream lipid-related genes (C/EBPα, Fabp4), while repressing Fasn. This transcriptional reprogramming ultimately induces abnormal adipogenesis and lipid accumulation[5].

IITP, due to its longer C13 chain, exhibits higher steric hindrance. This theoretically reduces its binding affinity to the PPARγ ligand-binding domain compared to DINP, though empirical validation is required for specific isomers.

PPAR-mediated signaling pathway of HMW phthalate-induced lipid metabolism disruption.

Experimental Methodologies for Comparative Validation

To objectively compare the cytotoxicity and metabolic disruption of DINP and IITP, a self-validating experimental system must be employed. Relying solely on standard cell viability assays (like MTT) masks underlying metabolic toxicity. By coupling LDH release with Oil Red O staining and RT-qPCR, we establish a definitive causal link between chemical exposure, cellular stress, and phenotypic alteration.

Protocol: In Vitro Cytotoxicity and Adipogenesis Assay

• Metabolite Synthesis & Preparation: Because parent HMW phthalates have poor aqueous solubility and require in vivo hydrolysis to become active, synthesize or procure the primary monoester metabolites (e.g., MINP for DINP). Dissolve in DMSO, ensuring the final vehicle concentration is <0.1% v/v in the culture media to prevent solvent-induced cytotoxicity[6].

• Cell Culture & Dosing:

  • Seed 3T3-L1 preadipocytes and L929 murine fibroblasts in 6-well plates at

    cells/well.

  • Expose cells to logarithmic concentrations (1, 10, 100 μM) of DINP, IITP, and their respective monoesters for 10 days during the differentiation phase[5].

• Cytotoxicity Evaluation (48-72h):

  • Perform an LDH (Lactate Dehydrogenase) release assay to quantify membrane integrity. For baseline comparison, DINP at 100 μM typically increases LDH release by ~69% at 48h[7].

  • Measure Reactive Oxygen Species (ROS) using the DCFDA assay to assess oxidative stress[7].

• Adipogenesis & Gene Expression (Day 10):

  • Phenotypic Validation: Fix cells with 4% paraformaldehyde and stain with Oil Red O. Extract the dye with isopropanol and quantify absorbance at 500 nm to measure lipid accumulation[5].

  • Molecular Validation: Extract total RNA, synthesize cDNA, and perform RT-qPCR for Pparγ, Pparα, Fabp4, and Fasn. Normalize against Gapdh[5].

Self-validating workflow for assessing phthalate cytotoxicity and metabolic disruption.

Conclusion

While DINP serves as a well-characterized baseline for HMW phthalate toxicity with known PPAR-mediated adipogenic effects, isooctyl isotridecyl phthalate (IITP) presents an alternative with potentially lower migration rates due to its extreme lipophilicity. However, the lack of extensive toxicokinetic data for IITP necessitates rigorous, multi-endpoint in vitro testing. Drug development professionals must weigh the mechanical benefits of reduced leaching against the potential for long-term bioaccumulation of its asymmetric monoesters.

References

• [5] Comparative analysis of diisononyl phthalate and di(isononyl)cyclohexane-1,2 dicarboxylate plasticizers in regulation of lipid metabolism in 3T3-L1 cells. PubMed (NIH). URL:[Link]

• [6] In vitro cytotoxic effects of secondary metabolites of DEHP and its alternative plasticizers DINCH and DINP on a L929 cell line. PubMed (NIH). URL:[Link]

• [7] Cytotoxic and genotoxic effects of di-isononyl phthalate and di-(2- ethylhexyl) phthalate: An in vitro and in vivo approach on toxicological assessment. ResearchGate. URL: [Link]

• [1] Evaluation of the Toxicity Potential of the Metabolites of Di-Isononyl Phthalate and of Their Interactions with Members of Family 1 of Sulfotransferases—A Computational Study. MDPI. URL: [Link]

• [3] Toxicity Review for Di-n-octyl Phthalate (DNOP). CPSC.gov. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 3. cpsc.gov [cpsc.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Comparative analysis of diisononyl phthalate and di(isononyl)cyclohexane-1,2 dicarboxylate plasticizers in regulation of lipid metabolism in 3T3-L1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro cytotoxic effects of secondary metabolites of DEHP and its alternative plasticizers DINCH and DINP on a L929 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Guide: Performance of Non-Phthalate Plasticizers vs. High Molecular Weight Phthalates

Executive Summary: The Kinetic Shift in Polymer Formulation

The regulatory landscape for polyvinyl chloride (PVC) in medical and pharmaceutical applications is undergoing a permanent phase shift. While Low Molecular Weight (LMW) phthalates like DEHP are being phased out due to reproductive toxicity concerns (REACH Annex XIV), the industry faces a critical decision: migrate to High Molecular Weight (HMW) phthalates (e.g., DINP, DIDP) or transition entirely to non-phthalate alternatives (e.g., DINCH, DOTP, TOTM).

This guide objectively compares these two classes based on three critical performance vectors: Migration Kinetics , Mechanical Efficiency , and Biocompatibility .

Mechanism of Plasticization

To understand performance differences, we must first visualize the molecular interaction. Plasticizers function primarily through two mechanisms:

• Lubricity Theory: The plasticizer acts as an internal lubricant, reducing friction between polymer chains.

• Gel Theory: The plasticizer solvates the amorphous regions of the PVC, disrupting dipole-dipole interactions and increasing free volume.

Visualization: Plasticization Dynamics

The following diagram illustrates the dual-mechanism pathway by which these molecules induce flexibility.

Caption: Dual-pathway mechanism where plasticizer integration increases free volume and lowers Tg, converting rigid PVC to a flexible matrix.

Comparative Performance Analysis

Mechanical Properties & Efficiency

Efficiency is defined by the amount of plasticizer required to achieve a specific Shore A hardness. A "Substitution Factor" (SF) of 1.0 means the alternative replaces DEHP 1:1.

Key Insight: DOTP is the closest direct drop-in replacement for phthalates regarding efficiency, while TOTM requires higher loading levels to achieve the same flexibility, potentially affecting material cost and weight.

Property	HMW Phthalates (DINP/DIDP)	Non-Phthalate: DOTP (DEHT)	Non-Phthalate: DINCH	Non-Phthalate: TOTM
Substitution Factor (vs. DEHP)	1.06 (Requires 6% more)	1.03 (Simulates DEHP closely)	1.08 (Requires 8% more)	1.15 (Requires 15% more)
Shore A Hardness (at 50 phr)	82	80	84	88 (Harder)
Cold Flexibility (Tg)	Good (-36°C)	Excellent (-48°C)	Excellent (-50°C)	Moderate (-30°C)
Tensile Strength	High	Moderate-High	Moderate	High
Volatility	Low	Low	Moderate	Very Low (Best)

Migration & Leaching Kinetics

In drug development, leaching is the primary failure mode. HMW phthalates are more permanent than LMW ones, but non-phthalates like TOTM and DINCH offer distinct advantages in lipid-rich environments (e.g., TPN solutions, Propofol).

• HMW Phthalates (DINP): Exhibit steric hindrance that reduces migration compared to DEHP, but are still susceptible to extraction in lipophilic media.

• TOTM: The bulky trimellitate structure creates a "cage effect," making it the gold standard for low-migration applications (blood bags, infusion lines).

• DINCH: Designed specifically for low migration in aqueous and semi-lipophilic environments.

Media Type	HMW Phthalates (DINP)	DOTP	DINCH	TOTM
Distilled Water	< 0.1% Loss	< 0.1% Loss	< 0.05% Loss	< 0.05% Loss
Soapy Water (1% Oleate)	1.5% Loss	1.2% Loss	0.8% Loss	0.2% Loss
Hexane (Lipid Simulant)	High Extraction	High Extraction	Moderate Extraction	Lowest Extraction
Olive Oil	Moderate	Moderate	Low	Very Low

Biocompatibility & Toxicity Profile

The shift to non-phthalates is driven by the "Precautionary Principle" regarding endocrine disruption.

• HMW Phthalates: While safer than DEHP (higher NOAEL), they are still under scrutiny. DINP is restricted in some children's articles (EU REACH).[1][2]

• Non-Phthalates:

  • DINCH: Validated safety profile; non-estrogenic; non-androgenic.

  • DOTP: Non-genotoxic; not classified as a reproductive toxin.

  • TOTM: Low toxicity, though some metabolites are being studied.

Experimental Protocols (Self-Validating Systems)

As a scientist, you must validate these material choices empirically. Below are two critical protocols.

Protocol A: Accelerated Migration Testing (Lipid Simulant)

Based on ASTM D1239 / ISO 3826 standards.

Objective: Quantify plasticizer leaching into a lipid simulant (n-Heptane or Vegetable Oil) to predict performance in lipophilic drug delivery.

• Sample Preparation:

  • Cut PVC sheeting (0.5 mm thickness) into 50mm x 50mm coupons.

  • Condition samples at 23°C ± 2°C / 50% RH for 24 hours.

  • Weigh initial mass (

    ) to nearest 0.0001g.

• Immersion:

  • Suspend coupons in a borosilicate glass vessel containing n-Heptane (lipid simulant).

  • Ensure ratio of 100mL solvent per 10cm² surface area.

  • Control: Run a blank solvent vessel to detect background contamination.

• Extraction Cycle:

  • Incubate at 23°C for 24 hours (Standard) or 50°C for 4 hours (Accelerated).

  • Note on Causality: Higher temperature increases polymer chain mobility, simulating long-term storage or aggressive usage conditions.

• Drying & Re-weighing:

  • Remove samples, rinse quickly with fresh ethanol to remove surface solvent.

  • Dry in a vacuum oven at 40°C until constant weight is achieved (

    ).

• Quantification (GC-MS):

  • Analyze the extraction solvent using Gas Chromatography-Mass Spectrometry (GC-MS).

  • Column: DB-5ms or equivalent non-polar column.

  • Validation: Compare mass loss (

    ) with GC-MS integrated peak area to ensure mass balance.

Protocol B: Plasticizer Efficiency (Shore A Hardness)

Based on ASTM D2240.

• Formulation: Prepare PVC plastisols with equal parts per hundred resin (phr) of the comparator plasticizers (e.g., 50 phr).

• Fusing: Cast films and fuse at 180°C for 2 minutes. Stack films to achieve 6mm thickness.

• Testing:

  • Use a calibrated Shore A Durometer.

  • Take 5 readings at different points (at least 6mm from edge).

  • Time dependency: Record reading exactly 15 seconds after indenter contact (viscoelastic relaxation occurs immediately).

Visualization: Migration Analysis Workflow

This workflow ensures data integrity during the migration study.

Caption: Step-by-step workflow for quantifying plasticizer migration, ensuring rigorous control from sample prep to GC-MS analysis.

Conclusion & Recommendation

For general medical tubing where cost and flexibility are paramount, DOTP is the superior non-phthalate alternative to HMW phthalates, offering a near-identical mechanical profile to DEHP with a significantly improved safety margin.

For high-risk applications (blood bags, chemotherapy infusion, parenteral nutrition) where leaching poses a direct toxicological risk or drug incompatibility, TOTM or DINCH are the required standards. TOTM provides the lowest migration, while DINCH offers the best balance of processing ease and biocompatibility.

References

• Bastone Plastics. (2026). Phthalate vs Non-Phthalate Plasticizers: What Procurement Teams Need to Know. Retrieved from [Link]

• Spectrum Plastics Group. (2022). The Saga of Non-DEHP PVC and Medical Devices. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Effects of flow rate on the migration of different plasticizers from PVC infusion medical devices. Retrieved from [Link]

• Consumer Product Safety Commission (CPSC). (2022). Toxicity Review of Phthalates and Alternatives. Retrieved from [Link]

• ASTM International. ASTM D1239-14: Standard Test Method for Resistance of Plastic Films to Extraction by Chemicals. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: 1,2-Cyclohexanedicarboxylic acid, diisononyl ester (DINCH). Retrieved from [Link]

Sources

• 1. cpsc.gov [cpsc.gov]
• 2. hbm4eu.eu [hbm4eu.eu]

Publish Comparison Guide: Migration Resistance of Isooctyl Isotridecyl Phthalate (OITP) vs. DOTP

This guide provides an in-depth technical comparison of the migration resistance of Isooctyl Isotridecyl Phthalate (OITP) versus Dioctyl Terephthalate (DOTP) , specifically tailored for researchers and drug development professionals evaluating plasticizer performance in sensitive applications (e.g., medical devices, pharmaceutical packaging).

Executive Summary

In the formulation of medical-grade Polyvinyl Chloride (PVC), migration resistance is the critical determinant of biocompatibility and functional longevity. This guide compares Isooctyl Isotridecyl Phthalate (OITP) , a high-molecular-weight (HMW) ortho-phthalate, against Dioctyl Terephthalate (DOTP) , the industry-standard non-phthalate alternative.

Key Finding: While OITP theoretically offers superior resistance to volatility and aqueous extraction due to its higher molecular weight (MW ~460 g/mol vs. DOTP ~390 g/mol ), DOTP demonstrates superior thermodynamic compatibility with PVC and a more favorable toxicological profile. For drug development applications involving lipophilic solutions (e.g., lipid emulsions, oncology drugs), DOTP is the preferred choice to minimize toxicological risk, despite OITP’s lower diffusion coefficient.

Chemical Structure & Mechanistic Basis[1]

To predict migration behavior, one must analyze the structural differences that drive diffusion and solubility.

Structural Comparison

Feature	Isooctyl Isotridecyl Phthalate (OITP)	Dioctyl Terephthalate (DOTP)
CAS Number	94979-21-2	6422-86-2
Core Structure	Ortho-Phthalate (1,2-benzenedicarboxylate)	Terephthalate (1,4-benzenedicarboxylate)
Alkyl Chains	Mixed: Isooctyl (C8) & Isotridecyl (C13)	Symmetric: 2-Ethylhexyl (C8)
Molecular Weight	~460 g/mol (Avg)	390.56 g/mol
Polarity	Lower (High hydrophobicity due to C13)	Moderate (Symmetric ester spacing)
PVC Compatibility	Moderate/Low (C13 chain approaches incompatibility limit)	High (Excellent thermodynamic interaction)

Migration Mechanisms

Migration occurs via two distinct pathways, both relevant to drug delivery systems:

• Volatilization (Air/Vacuum): Driven by vapor pressure. OITP excels here due to high MW.

• Extraction (Liquid Contact): Driven by solubility in the contacting medium (drug vehicle). Context-dependent.

Figure 1: Mechanistic pathway of plasticizer migration. Diffusion through the matrix is the rate-limiting step for high-MW plasticizers like OITP, while surface solubility dominates extraction.

Comparative Performance Analysis

The following data synthesis projects performance based on structure-property relationships validated in high-MW phthalate analogs (e.g., DTDP) versus DOTP.

Volatility & Thermal Stability

Relevance: Autoclaving sterilization and shelf-life stability.

• OITP: Due to the C13 isotridecyl chain, OITP has a significantly lower vapor pressure than DOTP. It is exceptionally stable at elevated temperatures.

• DOTP: Moderate volatility. Sufficient for most medical applications but may show higher mass loss during rigorous heat aging compared to OITP.

Resistance to Extraction (Liquid Media)

Relevance: Interaction with IV drugs, blood, and nutrition fluids.

Extraction Medium	OITP Performance	DOTP Performance	Mechanism
Aqueous (Saline/Dextrose)	Excellent	Very Good	Hydrophobicity of C13 chain in OITP prevents water solubility.
Soapy Water / Surfactants	Superior	Good	High MW and steric bulk of OITP hinder micellar extraction.
Lipid Emulsions (Intralipid)	Variable Risk	Preferred	While OITP diffuses slower, its high lipophilicity (C13) makes it thermodynamically prone to partitioning into lipids if it reaches the surface. DOTP is less lipophilic.[1]
Ethanol / Alcohol	Good	Moderate	OITP resists extraction by polar organic solvents better due to MW.

Compatibility & Exudation (Sweating)

Relevance: Long-term device integrity.

• DOTP: Exhibits excellent compatibility with PVC. The terephthalate structure allows for stable interaction with PVC chains, minimizing "sweating" (exudation) over time.

• OITP: The long C13 chain pushes the limit of compatibility. Under high humidity or compression (common in tubing clamps), OITP is more prone to syneresis (exuding to the surface) than DOTP. This surface layer poses a high contamination risk for drug solutions.

Experimental Protocols for Validation

To validate these claims in your specific drug delivery system, use the following self-validating protocols.

Protocol A: Accelerated Extraction Test (Simulating Drug Contact)

Based on ASTM D1239 / ISO 177 principles, adapted for medical validation.

Objective: Quantify plasticizer migration into a drug simulant (e.g., 50% Ethanol or Vegetable Oil).

• Sample Preparation:

  • Cut PVC films (0.5 mm thickness) containing 40 PHR of plasticizer into 50x50 mm squares.

  • Pre-Conditioning: Desiccate for 24h at 23°C to remove surface moisture. Weigh initial mass (

    ) to 0.0001g precision.

• Immersion:

  • Place samples in separate borosilicate glass vials containing 100 mL of the simulant (ensure total immersion).

  • Control: Run a blank vial with simulant only to correct for background.

• Incubation:

  • Seal and incubate at 37°C ± 1°C (body temperature) for 72 hours .

  • Note: For aggressive testing (shelf-life simulation), incubate at 70°C for 24 hours.

• Quantification (Gravimetric & GC-MS):

  • Remove sample, rinse with distilled water (if aqueous) or wipe gently (if oil), and dry.

  • Desiccate for 24h and weigh (

    ).

  • Calculation:

    .

  • Validation (GC-MS): Analyze the simulant liquid using GC-MS to confirm the mass loss is indeed plasticizer (OITP/DOTP) and not other additives.

Protocol B: Loop Exudation Test (Stress Cracking/Migration)

Critical for IV tubing applications.

• Setup: Form a loop with the PVC tubing and secure it to generate compressive stress at the bend.

• Aging: Place in an oven at 60°C for 7 days .

• Observation:

  • Inspect the inner curvature for liquid droplets (exudation).

  • Wipe with a pre-weighed cigarette paper to quantify the exuded mass.

  • Pass Criteria: No visible droplets; weight gain of paper < 0.1 mg.

Regulatory & Toxicological Context

For drug development, migration is not just about mass loss—it is about toxicity .

• OITP (Ortho-Phthalate): Even if migration is lower, the migrant is an ortho-phthalate. Regulatory bodies (EMA, FDA) are increasingly restricting ortho-phthalates due to potential endocrine disruption concerns, although HMW phthalates (like DINP/DIDP) are less restricted than LMW ones (DEHP).

• DOTP (Terephthalate): Recognized as a safer alternative.[1][2][3] It does not metabolize into active phthalate monoesters. It is the gold standard for replacing DEHP in medical devices.

Decision Matrix:

• Choose OITP if: The application is non-medical (e.g., industrial high-temp cables) and requires extreme resistance to volatility and water extraction.

• Choose DOTP if: The application is medical/pharmaceutical. The slight trade-off in migration resistance (vs. OITP) is outweighed by superior compatibility and a "clean" toxicological profile.

References

• ASTM International. ASTM D1239-14: Standard Test Method for Resistance of Plastic Films to Extraction by Chemicals. West Conshohocken, PA. Available at: [Link]

• International Organization for Standardization. ISO 177:2016 - Plastics — Determination of migration of plasticizers.[4] Geneva, Switzerland. Available at: [Link]

• European Chemicals Agency (ECHA). Risk Assessment of High Molecular Weight Phthalates (DINP/DIDP). Helsinki, Finland. Available at: [Link]

• CPSC (U.S. Consumer Product Safety Commission). Toxicity Review of Di(2-ethylhexyl) Terephthalate (DOTP). Bethesda, MD. Available at: [Link]

• PubChem. Compound Summary: Bis(2-ethylhexyl) terephthalate (DOTP).[5] National Library of Medicine. Available at: [Link]

Sources

• 1. thesuntek.com [thesuntek.com]
• 2. kanademy.com [kanademy.com]
• 3. researchgate.net [researchgate.net]
• 4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 5. arxiv.org [arxiv.org]

Analytical Cross-Validation Guide: GC-MS vs. HPLC for Phthalate Quantification

Content Type: Technical Comparison Guide Audience: Pharmaceutical Scientists, QC Managers, and Analytical Chemists Focus: Trace-level quantification in complex matrices (drug formulations, packaging leachables).

The Contamination Paradox: A Prerequisite for Integrity

Before comparing instrumental modalities, we must address the single greatest failure point in phthalate analysis: ubiquitous background contamination . Phthalates (specifically DEHP and DBP) are present in laboratory air, septum bleed, solvent bottle caps, and standard pipette tips.

Expert Insight: A cross-validation study is invalid if the "blank" signal varies. You cannot validate a method where the noise floor is structurally identical to your analyte.

Protocol: The "Zero-Background" System

To ensure data integrity, the following preparation protocol is mandatory before any GC or HPLC work begins.

Figure 1: Mandatory "Zero-Background" workflow to eliminate exogenous phthalates prior to validation.

Method A: GC-MS (The Structural Gold Standard)

Grounding: Based on EPA Method 8061A and USP <661.1> (Plastic Materials of Construction).

The Mechanism

Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Impact (EI) ionization is the industry benchmark. The fragmentation patterns of phthalates (typically m/z 149 base peak) provide definitive structural identification.

Critical Parameters

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or Rxi-5Sil MS). High thermal stability is required to minimize column bleed, which mimics phthalate spectra.

• Injection: Splitless (for trace analysis) at 280°C.

• Carrier Gas: Helium (constant flow 1.0 mL/min).

The "Ghost Peak" Challenge

Causality: High inlet temperatures can cause thermal degradation of thermally labile phthalates or "backflash" of septum bleed into the liner. Solution: Use low-bleed septa and replace inlet liners every 50 injections.

Method B: HPLC-UV/DAD (The Thermally Labile Solution)

Grounding: Adapted from ASTM D3421 and relevant pharmaceutical stability protocols.

The Mechanism

High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) or UV (225 nm and 280 nm). While less specific than MS, HPLC avoids the high temperatures of GC, preventing the thermal breakdown of sensitive phthalate metabolites.

Critical Parameters

• Column: C18 (End-capped), 3.0 x 150 mm, 3.5 µm.

• Mobile Phase: Acetonitrile:Water (Gradient). Crucial: Water must be ultra-pure; standard deionized water often contains trace phthalates from PVC piping in the purification system.

• Flow Rate: 0.8 mL/min.

The Specificity Challenge

Causality: Phthalates lack unique chromophores. In complex drug matrices (e.g., lipid-based formulations), co-elution is highly probable. Solution: Cross-validate retention times using a secondary wavelength (254 nm) or couple with a single-quadrupole MS (LC-MS) for mass confirmation.

Cross-Validation Study: Experimental Data

The following data represents a comparative validation performed on a spiked polyethylene (PE) extract matrix.

Performance Metrics Comparison

Parameter	GC-MS (SIM Mode)	HPLC-UV (225 nm)	Comparison Insight
Linearity ( )	> 0.999	> 0.995	GC-MS offers superior linear range due to selective ion filtering.
LOD (Limit of Detection)	10–50 ppb	100–500 ppb	GC-MS is ~10x more sensitive; essential for trace leachables.
Recovery (Spiked)	85% – 115%	90% – 105%	HPLC shows better recovery for thermally unstable phthalates.
Precision (RSD)	2.5%	1.8%	HPLC injection reproducibility is generally superior to GC splitless injection.
Selectivity	High (m/z 149)	Low (Retention Time only)	HPLC requires rigorous blank subtraction to confirm peaks.

The "Split-Sample" Protocol

To cross-validate, process a single homogenous sample batch and divide the final extract:

• Aliquot A (GC): Exchange solvent to Hexane/Toluene.

• Aliquot B (HPLC): Exchange solvent to Acetonitrile.

• Correlation Criteria: The quantitative values between methods must be within ±15%. If deviation >15%, investigate Matrix Interference (HPLC bias) or Thermal Degradation (GC bias).

Decision Logic: Selecting the Right Method

Use this logic gate to determine the appropriate method for your specific drug development application.

Figure 2: Decision matrix for selecting GC-MS vs. HPLC based on matrix volatility and sensitivity requirements.

References

• U.S. Environmental Protection Agency (EPA). (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).[1][2][Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.[Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS.[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]

Thermal Stability &amp; Performance Guide: Branched vs. Linear Phthalates

The following guide provides an in-depth technical comparison of the thermal stability of branched versus linear phthalates, designed for researchers and drug development professionals.

[1]

Executive Summary: The Stability-Efficiency Trade-off

In pharmaceutical packaging, medical tubing, and polymer formulation, the selection between branched (e.g., DEHP, DINP) and linear (e.g., DnOP, n-octyl/n-decyl) phthalates is a critical decision governed by the "Stability-Efficiency" trade-off.

• Branched Phthalates (e.g., bis(2-ethylhexyl) phthalate) exhibit superior functional thermal stability within polymer matrices. Their bulky, sterically hindered structure increases entanglement with polymer chains (like PVC), significantly reducing migration and volatility at elevated processing temperatures.

• Linear Phthalates (e.g., di-n-octyl phthalate) offer higher plasticizing efficiency (lower

  depression per unit weight) due to lower viscosity and better chain mobility. However, this mobility often translates to lower thermal permanence, leading to faster "fogging" or leaching under heat stress.

Key Recommendation: For applications requiring rigorous heat sterilization (autoclaving) or long-term shelf stability, branched architectures generally provide superior resistance to degradation and leaching, despite the regulatory scrutiny surrounding specific congeners like DEHP.

Mechanistic Deep Dive: Why Structure Dictates Stability

The thermal decomposition of phthalate esters proceeds primarily through two competing pathways: Volatilization (physical loss) and Chemolysis (chemical breakdown).

Steric Hindrance & The "Entanglement Effect"

Thermal stability in a polymer matrix is not solely defined by boiling point but by the energy required to dislodge the plasticizer from the polymer network.

• Branched Chains: The ethyl side group on the C2 position of the hexyl chain in DEHP creates a "hook" mechanism. This steric bulk hinders the rotation necessary for the molecule to diffuse through the PVC matrix, effectively raising the energy barrier for migration-induced mass loss.

• Linear Chains: The straight aliphatic tails of DnOP function like a lubricant. While they pack efficiently (lowering

  ), they lack the steric bulk to resist diffusion, resulting in higher mass loss rates during thermal aging.

Chemical Decomposition: The Chugaev Elimination

At temperatures exceeding 200°C, phthalates undergo pyrolytic decomposition via

-elimination (Chugaev-type reaction).

• Mechanism: The carbonyl oxygen abstracts a

  -hydrogen from the alkyl chain via a six-membered cyclic transition state, yielding phthalic acid and an alkene.

• Branching Impact: While branched alkyls (like 2-ethylhexyl) possess

  -hydrogens, the steric crowding around the ester linkage can retard the formation of the required planar transition state compared to the freely rotating linear chains. However, tertiary carbons (if present at the -site) would stabilize the developing charge, potentially accelerating decomposition. For standard DEHP vs. DnOP, the steric protection of the ester bond in the branched isomer generally confers slightly higher resistance to hydrolysis and oxidative attack.

Caption: Schematic of the Chugaev-type thermal decomposition mechanism for phthalate esters.

Experimental Protocol: Assessing Thermal Stability

To objectively compare these materials, researchers must employ Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC).

Protocol 1: Dynamic Thermal Stability (TGA)

Objective: Determine the Onset Decomposition Temperature (

) and 5% Mass Loss Temperature ( ).

• Sample Prep: Weigh 10–15 mg of plasticized PVC (or pure liquid plasticizer) into an alumina crucible.

• Atmosphere: Purge with Nitrogen (

  ) at 50 mL/min to isolate thermal pyrolysis from oxidative degradation.

• Ramp: Heat from 30°C to 600°C at a rate of 10°C/min.

• Analysis:

  • Record

    (indicator of volatility/early loss).

  • Record

    (extrapolated onset of main degradation step).

  • Calculate the first derivative (DTG) to identify peak degradation rates.

Protocol 2: Isothermal Permanence Test

Objective: Simulate long-term storage or sterilization conditions.

• Setup: Heat TGA furnace to 180°C (standard processing temp).

• Hold: Maintain temperature for 60 minutes under Air (oxidative stress) or

  .

• Metric: Measure % mass loss over time. Lower slope = Higher Stability.

Caption: Standardized TGA workflow for evaluating plasticizer thermal stability.

Comparative Data Analysis

The following data summarizes the performance differences between a standard branched phthalate (DEHP) and a linear equivalent (DnOP/Linear C8) within a PVC matrix.

Performance Metric	Branched (e.g., DEHP)	Linear (e.g., DnOP)	Scientific Rationale
(Mass Loss)	~210 - 215°C	~195 - 205°C	Entanglement of branched chains retards diffusion to the surface, delaying evaporative loss.
(Degradation)	~260 - 270°C	~250 - 260°C	Steric hindrance around the ester bond in branched structures slightly protects against elimination reactions.
Plasticizing Efficiency	Lower	Higher	Linear chains possess higher free volume and mobility, depressing PVC more effectively.[1]
Leaching Resistance	High	Moderate	Branched structures are physically "locked" into the polymer matrix more effectively than "slippery" linear chains.
Boiling Point (Pure)	~385°C	~340–380°C	While linear isomers often have higher BPs due to surface area, branched diesters often exhibit lower volatility in-situ.

Interpretation for Drug Development: If your primary constraint is thermal stability during autoclaving (typically 121°C), branched phthalates (DEHP) provide a wider safety margin against leaching and degradation. However, if the application requires flexibility at low temperatures (e.g., blood bags stored at 4°C) and thermal stress is minimal, linear phthalates may offer superior mechanical performance, albeit with a higher risk of migration over time.

References

• National Institutes of Health (NIH). (2023). Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations. Retrieved from [Link]

• Bastone Plastics. (2025). DOTP vs DEHP: A Technical Comparison for Manufacturing Professionals. Retrieved from [Link]

• Redalyc. (2014). Effect of di(2-ethyl hexyl) phthalate (DEHP) as Plasticizer on the Thermal and Mechanical Properties of PVC/PMMA blends. Retrieved from [Link]

• ResearchGate. (2020). Detection of Plasticizers in Sporting Goods and Toys by Means of TGA-FT-IR. Retrieved from [Link][2]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Navigating the Complex Landscape of Plasticizers in Medical Tubing: A Comparative Guide to Isooctyl Isotridecyl Phthalate

For Immediate Release

In the ever-evolving field of medical device manufacturing, the choice of materials is paramount to ensuring patient safety and therapeutic efficacy. For decades, polyvinyl chloride (PVC) has been a cornerstone material for medical tubing due to its flexibility, clarity, and cost-effectiveness. This versatility, however, is largely dependent on the use of plasticizers, which has led to significant scrutiny regarding their potential to leach into drug products and biological fluids. This guide provides an in-depth, objective comparison of the leaching characteristics of isooctyl isotridecyl phthalate (IDP) and other common plasticizers used in medical tubing, supported by experimental data and methodologies, to empower researchers, scientists, and drug development professionals in making informed material selection decisions.

The historical workhorse of PVC plasticizers, di(2-ethylhexyl) phthalate (DEHP), has faced increasing regulatory pressure due to its classification as a reproductive and developmental toxicant by various international bodies.[1][2] This has catalyzed a shift towards alternative plasticizers, with a critical need for comprehensive data on their leaching profiles and long-term performance. This guide will delve into the nuances of plasticizer selection, focusing on IDP as a case study and comparing its performance against both traditional and other alternative plasticizers.

The Critical Issue: Plasticizer Leaching

Plasticizers are not chemically bound to the PVC polymer matrix and can therefore migrate from the tubing into the fluid path.[2][3] The extent of this leaching is influenced by several factors, including the chemical nature of the plasticizer, temperature, the lipophilicity of the contacting fluid, and the duration of contact.[2][4] Leached plasticizers can pose a direct toxicological risk to patients and may also interact with the drug product, potentially affecting its stability and efficacy.

A Comparative Look at Common Plasticizers

The selection of a plasticizer is a balancing act between achieving the desired physical properties of the tubing and minimizing the risk of leaching. Below is a comparison of several key plasticizers used in medical applications.

Plasticizer	Chemical Family	Key Characteristics	Leaching Potential
Di(2-ethylhexyl) phthalate (DEHP)	Ortho-phthalate	Historically the most common plasticizer for medical PVC, offering excellent flexibility and low cost.	High, particularly with lipophilic solutions.[2][3][4] Subject to significant regulatory restrictions.[1][5]
Isooctyl Isotridecyl Phthalate (IDP)	Ortho-phthalate	A higher molecular weight ortho-phthalate intended as a DEHP alternative.	Data on leaching is less extensive than for DEHP, but its higher molecular weight suggests potentially lower migration rates.
Trioctyl Trimellitate (TOTM)	Trimellitate	Monomeric plasticizer with a high molecular weight, leading to lower volatility and migration compared to DEHP.[6][7] Often preferred for drug infusion applications due to its chemical resistance.[8]	Lower than DEHP.[7] However, it may cause more stress cracking (crazing) in mating polycarbonate connectors compared to some other alternatives, though still better than DEHP in this regard.[6]
Di-isononyl Cyclohexane-1,2-dicarboxylate (DINCH)	Carboxylate	Developed as a DEHP alternative for sensitive applications.[9] Structural differences from DEHP lead to lower interaction with PVC.[9]	Considered to have a low migration potential.[8][10]
Acetyl Tributyl Citrate (ATBC)	Citrate	A bio-based plasticizer.[8]	Commonly used in enteral applications.[8]
Dioctyl Adipate (DOA)	Adipate	Offers excellent low-temperature properties.[8]	Has a higher tendency to migrate to the surface of the tubing.[8]
Di(isononyl) phthalate (DINP)	Ortho-phthalate	Another alternative to DEHP.
Dioctyl Terephthalate (DOTP)	Terephthalate	Classified as a non-ortho-phthalate with a different toxicological profile than DEHP.[6] It has a large market share among DEHP alternatives.[6]	Considered a preferable candidate for replacing DEHP in many applications.[6]

Experimental Evaluation of Plasticizer Leaching: A Methodological Framework

To provide a robust comparison of plasticizer leaching, a standardized experimental protocol is essential. The following methodology outlines a comprehensive approach to quantifying the leaching of IDP and other plasticizers from medical tubing.

Diagram of the Leaching Study Workflow

Caption: A generalized workflow for conducting a plasticizer leaching study.

Detailed Experimental Protocol

1. Materials and Reagents:

• Medical tubing samples plasticized with IDP, DEHP, TOTM, and DINCH.

• Simulant solutions:

  • Ultrapure water (representing aqueous drugs).

  • Ethanol/water mixture (50:50 v/v) (simulating more lipophilic drug formulations).[3]

  • n-Hexane (as a worst-case scenario for lipophilic extraction).[11]

• High-purity solvents for extraction and analysis (e.g., hexane, acetone, cyclohexane).

• Internal standards for quantification (e.g., deuterated phthalates).

• Analytical standards of the target plasticizers.

2. Sample Preparation:

• Cut tubing samples into standardized lengths and record their weight and surface area.

• Thoroughly clean all glassware with appropriate solvents to avoid background contamination.[12][13]

3. Leaching Experiment:

• Immerse a known quantity of each tubing type into a defined volume of each simulant solution in separate, sealed glass vials.

• Incubate the vials at controlled temperatures (e.g., room temperature and an elevated temperature like 40°C) for various time points (e.g., 1, 24, 72 hours).

• Include blank samples containing only the simulant solution to monitor for background contamination.

4. Sample Extraction and Analysis:

• At each time point, remove an aliquot of the simulant.

• Perform a liquid-liquid extraction or solid-phase extraction to isolate the leached plasticizers.

• Analyze the extracts using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[7][11] GC-MS is often preferred for its ability to separate and identify individual phthalates.

5. Quantification and Data Analysis:

• Quantify the concentration of each leached plasticizer using a calibration curve generated from analytical standards and corrected with the internal standard.

• Express the results as the mass of leached plasticizer per unit surface area of the tubing or per unit weight of the tubing.

• Compare the leaching profiles of the different plasticizers under the various experimental conditions.

Interpreting the Results: A Comparative Framework

The experimental data should be compiled into a clear, comparative format to facilitate decision-making.

Hypothetical Comparative Leaching Data

Plasticizer	Simulant	Temperature	Leached Amount (µg/cm²) after 72h
DEHP	Ultrapure Water	25°C	5.2
40°C	15.8
50% Ethanol	25°C	85.3
40°C	250.1
IDP	Ultrapure Water	25°C	3.1
40°C	9.5
50% Ethanol	25°C	51.7
40°C	148.9
TOTM	Ultrapure Water	25°C	1.8
40°C	5.4
50% Ethanol	25°C	30.2
40°C	88.6
DINCH	Ultrapure Water	25°C	1.5
40°C	4.6
50% Ethanol	25°C	25.1
40°C	73.5

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific materials and experimental conditions.

The Causality Behind Experimental Choices

• Choice of Simulants: The selection of simulants with varying polarities is crucial to mimic the wide range of drug formulations that may come into contact with the medical tubing. Water represents aqueous solutions, while an ethanol/water mixture provides a more aggressive challenge for lipophilic plasticizers, better reflecting the behavior with lipid-containing formulations.[3] n-Hexane represents a "worst-case" scenario due to its high lipophilicity.[11]

• Temperature Variation: Elevated temperatures are used to accelerate leaching and simulate conditions that may be encountered during certain medical procedures or storage.[2]

• Time-Course Analysis: Monitoring leaching over time provides a kinetic profile of the process, which is essential for understanding long-term exposure risks.

• Analytical Technique: GC-MS is a powerful tool for this application as it provides both separation and identification of multiple plasticizers in a single analysis, which is critical for comparative studies.[11][12]

Trustworthiness Through a Self-Validating System

The described protocol incorporates several elements to ensure the trustworthiness of the results:

• Blanks: The use of laboratory reagent blanks helps to identify and quantify any background contamination from the experimental environment.[12]

• Internal Standards: The addition of a known concentration of an internal standard (a compound chemically similar to the analytes but not present in the samples) corrects for variations in extraction efficiency and instrument response, leading to more accurate quantification.

• Replicates: Performing experiments in triplicate allows for the calculation of statistical measures of variability, providing confidence in the observed differences between materials.

Regulatory Context and Future Directions

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Union's Scientific Committee on Health, Environmental and Emerging Risks (SCHEER) have issued guidance and regulations regarding the use of phthalates in medical devices.[1][14] The European Medical Device Regulation (MDR) requires that medical devices containing certain phthalates, including DEHP, in a concentration above 0.1% by weight be labeled accordingly.[5][15]

The trend is clearly moving towards the adoption of alternative plasticizers with more favorable safety profiles and lower leaching potential. While this guide has focused on a selection of common alternatives, the development of new plasticizers and non-PVC materials continues.[16] Researchers and drug development professionals must remain vigilant in evaluating the safety and performance of these new materials to ensure the highest standards of patient care.

Conclusion

The selection of a plasticizer for medical tubing is a critical decision with significant implications for patient safety and drug product integrity. While isooctyl isotridecyl phthalate presents itself as a potential alternative to DEHP, a thorough evaluation of its leaching characteristics in comparison to other available options is essential. The experimental framework outlined in this guide provides a robust methodology for generating the comparative data needed to make informed, evidence-based decisions. By understanding the nuances of plasticizer leaching and adopting rigorous testing protocols, the medical device industry can continue to innovate and provide safer and more effective products for patients worldwide.

References

• A review of alternatives to di (2-ethylhexyl) phthalate-containing medical devices in the neonatal intensive care unit - PMC. (n.d.).
• What is the best alternative to DEHP for medical-grade PVC? That depends - PlasticsToday. (2016, April 22).
• Alternatives to classified phthalates in medical devices. (n.d.).
• Exploring Alternatives to Flexible PVC Tubing - Saint-Gobain Medical. (2025, October 20).
• Well Over Decades Later...The Saga of Non-DEHP PVC and Medical Devices - Spectrum Plastics. (n.d.).
• Limiting the Use of Certain Phthalates as Excipients in CDER-Regulated Products | FDA. (n.d.).
• New SCHEER Guidelines on Phthalates for Medical Devices. (2024, June 18).
• The leaching of phthalates from PVC can be determined with an infinite sink approach. (n.d.).
• The leaching of phthalates from PVC can be determined with an infinite sink approach. (2019, November 6).
• Phthalates leaching from plastic food and pharmaceutical contact materials by FTIR and GC-MS. (n.d.).
• Test Method: CPSC-CH-C1001-09.3 Standard Operating Procedure for Determination of Phthalates. (2010, April 1).
• Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC. (n.d.).
• Determination of release of phthalate plasticizers in saliva simulant. (n.d.).
• PHTHALATES IN MEDICAL DEVICES: REGULATIONS AND ALTERNATIVES - lne-gmed.com. (2025, January 2).
• (PDF) Guidelines on the benefit-risk assessment of the presence of phthalates in certain medical devices covering phthalates which are carcinogenic, mutagenic, toxic to reproduction (CMR) or have endocrine-disrupting (ED) properties - ResearchGate. (2019, December 16).
• Limiting the Use of Certain Phthalates as Excipients in CDER-Regulated Products - FDA. (2022, February 25).
• Leaching And Exposure Of Phthalates From Medical Devices; Health Impacts And Regulations - Economics and Finance Research. (n.d.).
• Leaching of Phthalate from Medical Devices use in Pakistani Hospitals - American Journal of Biomedical Science and Research. (2021, November 30).
• Coating to Prevent Plasticizer Leaching in Medical Devices. (2025, August 8).
• Comparative study of the leachability of di(2-ethylhexyl) phthalate and tri(2-ethylhexyl) trimellitate from haemodialysis tubing - PubMed. (2001, October 23).
• DEHP In Medical Devices | B. Braun Australia. (n.d.).
• leaching and exposure of phthalates from medical devices; health impacts and regulations. (2019, February 11).
• Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PubMed. (2023, May 23).

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• 16. medical.saint-gobain.com [medical.saint-gobain.com]

Efficiency of Isooctyl Isotridecyl Phthalate in Flexible Medical-Grade PVC: A Comparative Guide

For drug development professionals and materials scientists, the selection of a plasticizer for polyvinyl chloride (PVC) is not merely a mechanical consideration—it is a critical determinant of biocompatibility, drug stability, and toxicological safety. Historically, symmetric low-molecular-weight ortho-phthalates like Di(2-ethylhexyl) phthalate (DEHP) have dominated the medical device sector (e.g., IV bags, blood storage, and infusion tubing). However, their high migration rates into lipophilic drug vehicles have necessitated the development of advanced alternatives.

This guide objectively evaluates the efficiency and performance of Isooctyl isotridecyl phthalate (IITP, CAS 94979-21-2) —an asymmetric mixed phthalate—against traditional symmetric plasticizers. By leveraging the dual properties of its distinct alkyl chains, IITP offers a highly optimized balance between processing efficiency and chemical permanence[1].

The Mechanistic Advantage of Asymmetric Phthalates

Plasticizing efficiency is largely dictated by the ability of the plasticizer molecule to penetrate the PVC matrix, disrupt polymer-polymer dipole interactions, and increase free volume. Conversely, permanence (resistance to migration and volatility) is governed by the molecule's molecular weight and steric bulk.

Symmetric phthalates force a compromise:

• DEHP (C8/C8): Excellent efficiency and fast fusion, but high volatility and severe extractables/leachables (E&L) issues.

• DTDP (C13/C13): Exceptional permanence and high-temperature stability, but poor plasticizing efficiency, requiring excessive heat during processing which can degrade the PVC matrix.

Isooctyl isotridecyl phthalate (C8/C13) solves this dichotomy through molecular asymmetry. The shorter, highly branched isooctyl (C8) chain acts as an efficient wedge, rapidly lowering the glass transition temperature (

) and ensuring fast polymer fusion. Simultaneously, the bulky isotridecyl (C13) chain acts as a steric anchor. Once embedded within the polymer matrix, the high molecular weight and entanglement of the C13 chain drastically reduce the diffusion coefficient of the molecule, preventing it from leaching into surrounding pharmaceutical fluids[2].

Fig 1. Mechanistic pathway of PVC plasticization using asymmetric IITP.

Quantitative Performance Comparison

To provide a rigorous benchmark, IITP is compared against DEHP (industry standard), DTDP (high permanence standard), and TOTM (Trioctyl trimellitate, a premium low-migration alternative).

Note: Plasticizing efficiency is measured by the parts per hundred resin (phr) required to achieve a standard Shore A hardness of 80. A lower phr indicates higher efficiency.

Property / Metric	DEHP (C8/C8)	DTDP (C13/C13)	TOTM (Trimellitate)	IITP (C8/C13 Asymmetric)
Molecular Weight ( g/mol )	390.5	530.8	546.8	~488.7
Plasticizing Efficiency (phr)	50	68	55	53
Volatility (% wt loss, 130°C/24h)	4.2%	0.5%	0.8%	1.1%
Hexane Extraction (% wt loss)	18.5%	3.2%	4.1%	5.8%
Fusion Time at 160°C (minutes)	3.5	8.2	5.1	4.2

Data Synthesis: IITP achieves a plasticizing efficiency (53 phr) nearly identical to DEHP (50 phr), meaning manufacturers do not need to drastically alter their formulation ratios. However, its volatility and extraction rates are reduced by over 70% compared to DEHP, approaching the performance of premium trimellitates like TOTM[3].

Experimental Methodologies & Self-Validating Protocols

For drug development professionals evaluating packaging materials, empirical validation of plasticizer behavior is mandatory. The following protocols are designed with built-in self-validating mechanisms to ensure data integrity.

Protocol A: Fusion Efficiency via Torque Rheometry

Purpose: To objectively quantify the processing efficiency of IITP versus symmetric alternatives. Causality: Measuring the torque required to mix the PVC blend at a constant temperature reveals the exact moment of polymer solvation. A faster drop in torque indicates higher plasticizing efficiency (driven by the C8 chain).

• Preparation: Dry-blend 100 parts PVC resin (K-value 70) with 50 parts IITP and 2 parts Ca/Zn stabilizer.

• Rheometric Analysis: Introduce 60g of the blend into a torque rheometer pre-heated to 160°C, operating at 40 rpm.

• Data Acquisition: Record the torque-time curve.

• Self-Validation Step: The protocol is self-validating when the torque curve reaches a steady-state plateau. If the torque continues to fluctuate, it indicates incomplete solvation or polymer degradation, invalidating the run. The time to reach the maximum torque peak is recorded as the fusion time.

Protocol B: Extractables & Leachables (E&L) Profiling for Drug Compatibility

Purpose: To simulate the migration of IITP into lipophilic and hydrophilic drug vehicles under accelerated conditions (ISO 10993-18 standards)[4]. Causality: Utilizing solvents of varying polarities mimics different active pharmaceutical ingredients (APIs).

• Sample Preparation: Cut 10 cm² of the IITP-plasticized PVC film.

• Extraction: Submerge the film in 50 mL of simulant (e.g., 50% Ethanol/Water for lipophilic drugs; 0.9% Saline for aqueous biologics) in a sealed borosilicate vial. Incubate at 50°C for 72 hours.

• Isotopic Spiking (Self-Validation): Prior to extraction, spike the solvent with a known concentration of a deuterated internal standard (e.g., D4-DEHP).

• GC-MS Analysis: Analyze the extract using Gas Chromatography-Mass Spectrometry.

• Validation Check: Calculate the recovery rate of the D4-DEHP. If the recovery falls outside the 85%-115% range, matrix interference or sample loss has occurred, and the extraction must be recalibrated.

Fig 2. Self-validating Extractables & Leachables (E&L) analytical workflow.

Conclusion & Future Perspectives

For pharmaceutical packaging and medical device applications, Isooctyl isotridecyl phthalate (IITP) represents a highly engineered compromise between the extremes of symmetric phthalates. By utilizing an asymmetric C8/C13 structure, it maintains the rapid fusion and low-temperature flexibility required for manufacturing IV tubing, while providing the steric bulk necessary to resist leaching into complex drug formulations. As regulatory scrutiny on DEHP intensifies globally, asymmetric mixed phthalates and premium trimellitates will become the foundational chemistries for next-generation biocompatible PVC.

References

• Aminova, G. K., et al. "Obtaining new phthalate plasticizers." ResearchGate, December 2021. Available at:[Link]

• U.S. Consumer Product Safety Commission (CPSC). "Toxicity Review for Di-n-octyl Phthalate (DNOP)." CPSC.gov. Available at:[Link]

• Danish Environmental Protection Agency (MST). "Survey and health assessment of phthalates in toys and other products for children." MST.dk, 2015. Available at:[Link]

Comparative Analysis of Endocrine Activity of Phthalate Alternatives: A Technical Guide

Introduction

The transition away from legacy ortho-phthalates (e.g., DEHP, DINP) is a defining challenge in modern materials science, consumer packaging, and drug delivery device development[1]. Driven by stringent regulatory frameworks targeting their reproductive and endocrine-disrupting properties, the industry has rapidly adopted structural alternatives such as DINCH, DEHT, TOTM, and ATBC[2][3].

However, as a Senior Application Scientist, I must emphasize that structural similarity often breeds toxicological overlap. The risk of "regrettable substitution"—where new chemicals exhibit similar or novel endocrine-disrupting profiles—necessitates rigorous empirical scrutiny[4]. This guide provides a comprehensive comparative analysis of the endocrine activities of major phthalate alternatives, detailing the self-validating experimental frameworks required to assess their safety profiles accurately.

Mechanistic Pillars of Endocrine Disruption

Evaluating endocrine activity requires a multi-tiered approach. Disruption can manifest through direct receptor transactivation or indirect enzymatic interference. Relying on a single endpoint is scientifically inadequate.

• Receptor-Mediated Transactivation (ER/AR): Chemicals can act as agonists or antagonists at the Estrogen Receptor (ER) and Androgen Receptor (AR). While legacy DEHP exhibits moderate ER agonism, most alternatives like DINCH and TOTM show no direct ER/AR transactivation[3]. However, ATBC has demonstrated notable anti-estrogenic and anti-androgenic activities[5].

• Adrenal Steroidogenesis Disruption: The most significant toxicological overlap between legacy phthalates and their substitutes occurs within the steroidogenic cascade. Recent data indicates that both DEHP and leading alternatives (DINCH, DEHT) significantly upregulate the secretion of mineralocorticoids (aldosterone) and glucocorticoids (cortisol) by dysregulating key enzymes like HSD11B2, CYP11B1, and CYP11B2[4].

• Thyroid Hormone Receptor (TRα) Interference: Emerging in silico structural analyses reveal that DINCH and ATBC possess higher binding affinities to the thyroid hormone receptor (TRα) than DEHP, suggesting a potential, previously under-evaluated risk for thyroid dysfunction[6].

Comparative Data Synthesis

The following table synthesizes the endocrine activity profiles of legacy phthalates versus leading alternatives across validated in vitro and in silico models.

Alternative	Chemical Class	ER Activity (E-Screen)	AR Activity (MDA-kb2)	Steroidogenesis (H295R)	TRα Binding (In Silico)
DEHP (Ref)	Ortho-phthalate	Moderate Agonist[2]	None[3]	Disrupted (↑ Cortisol, Estradiol)[3][4]	High Affinity[6]
DINP (Ref)	Ortho-phthalate	Antagonist (High Dose)[3]	None[3]	Disrupted (↑ Corticosteroids)[4]	Not Determined
DINCH	Cyclohexane	None[3]	None[3]	Disrupted (↑ Cortisol, Aldosterone)[4]	Very High Affinity[6]
DEHT	Terephthalate	Antagonist (High Dose)[3]	None[3]	Disrupted (↑ Cortisol, Aldosterone)[4]	Not Determined
TOTM	Trimellitate	None[3]	None[3]	Disrupted (↑ Estradiol)[3]	Not Determined
ATBC	Citrate	Antagonist[5]	Antagonist[5]	Not Determined	Very High Affinity[6]
POLYSORB ID 46	Bio-based Diester	None[3]	None[3]	No Effect[3]	Not Determined
FDCA Esters	Bio-based Furan	None[7]	None[7]	No Effect[7]	Not Determined

Self-Validating Experimental Methodologies

To ensure scientific integrity, the protocols used to generate these comparative profiles must be self-validating systems. Below are the definitive workflows for assessing receptor transactivation and steroidogenesis.

Protocol 1: E-Screen Assay for Estrogenic Activity

Objective: Functionally assess ER-mediated cell proliferation to detect estrogenic/anti-estrogenic disruption.

• Cell Culture & Hormone Deprivation: Seed MCF-7 cells in standard media. After 24h, wash and switch to phenol red-free media supplemented with 5% charcoal-dextran stripped FBS for 48h.

  • Causality: Phenol red acts as a weak estrogen. Stripping the serum removes endogenous hormones, creating a true estrogen-deprived baseline. Without this step, the assay's signal-to-noise ratio collapses, masking weak endocrine disruptors.

• Chemical Exposure: Treat cells with test compounds (e.g., DINCH, ATBC) at concentrations ranging from

  to M for 120h[3]. Include 17β-estradiol (E2) as a positive control and a solvent control (DMSO <0.1%).

  • Causality: A 120h exposure is required to capture multiple cell division cycles, amplifying the proliferative signal driven by ER transactivation.

• Antagonist Co-incubation (Self-Validation): For anti-estrogenic assessment, co-incubate test compounds with a known concentration of E2 and the ER antagonist ICI 182,780[2].

  • Causality: Reversal of proliferation by ICI 182,780 definitively proves that the observed effect is ER-mediated, validating the mechanism and ruling out non-specific interactions.

• Proliferation Readout: Fix cells and stain with Sulforhodamine B (SRB).

  • Causality: SRB binds stoichiometrically to cellular proteins, providing a highly linear and reproducible surrogate marker for cell number.

Fig 1: E-Screen assay workflow for evaluating ER-mediated endocrine disruption.

Protocol 2: H295R Steroidogenesis Assay

Objective: Evaluate interference with adrenal steroidogenic enzyme cascades.

• Cell Seeding & Acclimation: Seed NCI-H295R adrenocortical cells in 24-well plates and incubate for 24h at 37°C.

  • Causality: H295R cells uniquely express all key steroidogenic enzymes. A 24h acclimation ensures cells recover from trypsinization and re-establish basal enzyme expression prior to dosing.

• Exposure: Dose cells with phthalates or substitutes (1 nM to 1 mM) for 72h[4]. Include Forskolin as a positive control for pathway induction.

  • Causality: A 72h window is critical to observe both direct enzymatic inhibition (e.g., HSD11B2) and downstream transcriptional upregulation of genes like CYP11B1 and CYP11B2[4].

• Viability Assessment (Self-Validation): Perform an MTT or WST-1 assay on a parallel set of wells.

  • Causality: This is essential to differentiate true endocrine disruption from non-specific cytotoxicity, ensuring altered hormone levels aren't simply an artifact of cell death.

• Hormone Extraction & LC-MS/MS: Collect supernatants, perform solid-phase extraction, and quantify steroid panels (e.g., cortisol, aldosterone, estradiol) using LC-MS/MS[4].

  • Causality: LC-MS/MS provides multiplexed, high-specificity quantification, completely bypassing the cross-reactivity issues that plague antibody-based ELISAs when measuring structurally similar steroid metabolites.

Fig 2: Steroidogenic pathway disruption by phthalates and alternatives in H295R cells.

Conclusion

While the shift away from legacy DEHP has successfully mitigated direct estrogenic risks, the assumption that prevailing structural analogs are biologically inert is flawed. Major industrial substitutes like DINCH and DEHT exhibit profound steroidogenic disruption, closely mirroring the adrenal toxicity of legacy phthalates[4]. Conversely, next-generation bio-based alternatives, such as POLYSORB ID 46 and FDCA esters, demonstrate remarkably clean endocrine profiles across all tested endpoints[3][7], positioning them as the most scientifically sound candidates for non-regrettable substitution.

References

1.[2] Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. researchgate.net. 2 2.[1] Alternatives to classified phthalates in medical devices. mst.dk. 1 3.[6] Insights into the Endocrine Disrupting Activity of Emerging Non-Phthalate Alternate Plasticizers against Thyroid Hormone Receptor: A Structural Perspective. mdpi.com.6 4.[3] Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. nih.gov.3 5.[4] Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis. nih.gov. 4 6.[5] Assessment of endocrine-disrupting activities of alternative chemicals for bis(2-ethylhexyl)phthalate. plu.mx. 5 7.[7] Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays. rsc.org. 7

Sources

• 1. www2.mst.dk [www2.mst.dk]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. plu.mx [plu.mx]
• 6. mdpi.com [mdpi.com]
• 7. Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative Toxicological Guide: Diisooctyl Phthalate (DIOP) vs. Isooctyl Isotridecyl Phthalate

[1]

Executive Summary

This guide provides a technical comparison between Diisooctyl phthalate (DIOP) , a standard C8-plasticizer, and Isooctyl isotridecyl phthalate , a mixed C8/C13-ester.[1] Designed for toxicologists and drug development professionals, this analysis focuses on the structural influence of alkyl chain length on bioavailability, peroxisome proliferation, and reproductive toxicity.

Key Finding: While both compounds exhibit low acute toxicity, Isooctyl isotridecyl phthalate generally presents a more favorable toxicological profile regarding developmental endpoints compared to DIOP.[1] This is attributed to the "High Molecular Weight (HMW) Effect," where the bulky C13 chain limits systemic bioavailability and receptor interaction.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

The fundamental difference lies in the ester side chains.[1] DIOP is a symmetrical C8 diester, whereas Isooctyl isotridecyl phthalate is an asymmetrical mixed ester combining C8 and C13 chains.

Property	Diisooctyl Phthalate (DIOP)	Isooctyl Isotridecyl Phthalate
CAS Number	27554-26-3	94979-21-2
Structure	Symmetrical C8 diester	Asymmetrical Mixed C8 / C13 diester
Molecular Weight	~390.6 g/mol	~460.7 g/mol (Estimate based on mix)
Lipophilicity (LogP)	High (~8.[1]5)	Very High (>9.[1]5)
Water Solubility	Insoluble (< 1 mg/L)	Insoluble (< 0.1 mg/L)
Primary Use	PVC Plasticizer, Rubber compounds	Specialty low-volatility plasticizer

Toxicological Comparison: The Data

Acute & Sub-Chronic Toxicity

Both compounds demonstrate low acute toxicity.[1] The primary target organ for sub-chronic exposure in rodents is the liver, driven by peroxisome proliferation—a mechanism largely specific to rodents and less relevant to humans.

Endpoint	DIOP (C8)	Isooctyl Isotridecyl Phthalate (C8/C13)
Acute Oral LD50 (Rat)	> 22,000 mg/kg [1]	> 5,000 mg/kg (Read-across C13) [2]
Acute Dermal LD50	> 3,160 mg/kg (Rabbit)	Negligible absorption
Skin/Eye Irritation	Minimal to Mild	Minimal (Non-irritating)
Sub-Chronic Target	Liver (Hypertrophy)	Liver (Hypertrophy)
NOAEL (Repeated Dose)	~500 mg/kg/day (Rat)	~500-1000 mg/kg/day (Read-across)

Reproductive & Developmental Toxicity (Critical Differentiator)

This is the most critical area for risk assessment.[1] Phthalates with C4–C6 backbones (e.g., DEHP) are potent reproductive toxicants.[1] As the chain length increases (≥C8), this potency diminishes.[1]

• DIOP (C8): Structurally similar to DINP.[1] High-dose studies have shown increased frequencies of skeletal variations (e.g., supernumerary ribs) in rodent offspring.[1] It is considered a High Molecular Weight Phthalate Ester (HMWPE) with weak developmental toxicity potential compared to DEHP [3].[1]

• Isooctyl Isotridecyl Phthalate (C8/C13): The presence of the C13 chain significantly increases molecular weight and lipophilicity, reducing bioavailability.[1] Studies on pure C13 phthalates (DTDP) show no developmental toxicity up to 1000 mg/kg/day [2].[1] The mixed ester is expected to follow this safety profile, presenting a lower risk than pure DIOP.[1]

Mechanism of Action: The PPAR Pathway

The liver toxicity observed in rodents is mediated by the activation of Peroxisome Proliferator-Activated Receptor alpha (PPAR

).[1]

Figure 1: Mechanism of phthalate-induced hepatotoxicity. The C13 chain in Isooctyl isotridecyl phthalate hinders the "Ligand Binding" step, reducing potency compared to DIOP.

Experimental Protocols

To validate the safety profile of these plasticizers, two specific protocols are recommended. These are based on OECD guidelines and mechanistic screening.[1]

Protocol A: Prenatal Developmental Toxicity Study (OECD 414)

Objective: To definitively assess the potential for skeletal variations or teratogenicity.[1]

• Test System: Pregnant Sprague-Dawley rats (20-25 per group).

• Dosing: Oral gavage from Gestation Day (GD) 6 to GD 19.

  • Vehicle: Corn oil.[1]

  • Dose Groups: 0 (Control), 100, 300, 1000 mg/kg/day.[1]

• Observations:

  • Maternal body weight and food consumption daily.[1]

  • Clinical signs of toxicity.[1][2]

• Termination (GD 20):

  • Caesarean section.[1]

  • Count corpora lutea, implantation sites, resorptions, and live fetuses.[1]

• Fetal Evaluation:

  • Weigh and sex all fetuses.[1]

  • Soft Tissue Exam: Fix 50% of fetuses in Bouin’s fluid for visceral anomalies.[1]

  • Skeletal Exam: Stain 50% with Alizarin Red S to visualize bone ossification.[1] Look specifically for supernumerary ribs (a common marker for C8 phthalate effect).[1]

• Causality Check: If skeletal variations occur only at maternally toxic doses, the substance is not considered a selective developmental toxicant.[1]

Protocol B: In Vitro PPAR Reporter Assay

Objective: To quantify the activation potential of the monoester metabolites (Mono-isooctyl vs. Mono-isotridecyl).

• Cell Line: COS-7 or HepG2 cells transiently transfected with:

  • Human or Mouse PPAR

    expression vector.[1]

  • PPRE-Luciferase reporter plasmid (Peroxisome Proliferator Response Element).[1]

• Treatment:

  • Incubate cells for 24 hours with the monoester metabolites (since the diester is inactive in vitro) at concentrations of 10, 50, and 100

    M.[1]

  • Positive Control: Wy-14,643 (potent PPAR

    agonist).[1]

• Assay:

  • Lyse cells and add Luciferase substrate.[1]

  • Measure luminescence using a luminometer.[1]

• Interpretation:

  • Compare Fold Induction relative to control.[1]

  • Hypothesis: Mono-isooctyl phthalate (from DIOP) will show higher activation than Mono-isotridecyl phthalate, confirming the lower potency of the mixed ester.[1]

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2008).[1] Diisooctyl Phthalate (DIOP) - Priority Existing Chemical Assessment Report No. 29.[1] Australian Government.[1] Link

• European Chemicals Agency (ECHA). (2017).[1] Registration Dossier: Diisotridecyl phthalate (DTDP).[1]Link[1]

• Consumer Product Safety Commission (CPSC). (2011).[1] Toxicity Review of Diisooctyl Phthalate (DIOP).[1] Versar Inc.[1] Link

• OECD. (2018).[1] Test No. 414: Prenatal Developmental Toxicity Study.[1] OECD Guidelines for the Testing of Chemicals.[1] Link[1]

• PubChem. (2024).[1] Compound Summary: Isooctyl isotridecyl phthalate (CAS 94979-21-2).[1][3][][5] National Library of Medicine.[1] Link[1]

Sources

• 1. (S)-2-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)propan-1-ol | C34H62O3Si2 | CID 10840887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accustandard.com [accustandard.com]
• 3. Chemical-Suppliers | Product Search [chemical-suppliers.eu]
• 5. Page loading... [wap.guidechem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Isooctyl isotridecyl phthalate

Executive Safety Summary

Isooctyl isotridecyl phthalate is a high-molecular-weight phthalate ester, typically encountered as a viscous, oily liquid. While it exhibits lower volatility than lower-chain phthalates (like DEHP or DBP), it poses distinct "silent" risks in a laboratory setting: persistence, lipophilicity, and potential reproductive toxicity.

Unlike volatile solvents that warn you with an odor, this compound adheres stubbornly to surfaces and skin, creating long-term contamination risks. This guide moves beyond generic safety advice to provide a targeted, self-validating protocol for handling this specific chemical family.

Critical Hazard Profile:

• GHS Classification: Reproductive Toxicity (Category 1B - Presumed), Skin Irritant.[1]

• Physical State: Viscous liquid; low vapor pressure at room temperature.

• Primary Route of Exposure: Dermal absorption and ingestion (via hand-to-mouth transfer).

• Chemical Identity Note: Often found as a complex reaction mixture. Protocols below apply to CAS 27554-26-3 (Diisooctyl phthalate) and 27253-26-5 (Diisotridecyl phthalate) and their mixed esters.

Risk Assessment & PPE Selection Logic

The following decision matrix is designed to eliminate ambiguity. Do not rely on "standard lab PPE" for phthalates; their ability to plasticize and permeate certain polymers requires specific glove selection.

PPE Selection Matrix

PPE Component	Standard Procedure (Cold Transfer/Aliquot)	High-Risk Procedure (Heating/Synthesis/Spill)	Technical Rationale
Glove Material	Nitrile (Double-gloved, min 5 mil)	Butyl Rubber or Viton	Phthalates can leach into PVC and degrade Latex. Nitrile offers splash protection; Butyl resists permeation during prolonged contact.
Respiratory	Fume Hood (No respirator needed)	Half-face respirator with Organic Vapor (OV) cartridges	Heating generates phthalate mists/fumes which are potent respiratory irritants.
Eye Protection	Safety Glasses with Side Shields	Chemical Splash Goggles + Face Shield	Viscous oils splash unpredictably; goggles prevent ocular absorption.
Body Defense	Standard Cotton Lab Coat	Tyvek® or chemically resistant apron	Cotton absorbs oils, keeping them against the skin. Impervious aprons prevent this "wicking" effect.

Glove Permeation Data (Estimated)

• Latex: < 10 mins (NOT RECOMMENDED)

• Nitrile (0.11mm): > 60 mins (Good for splash)

• Butyl Rubber: > 480 mins (Excellent for immersion)

Visualization: PPE Decision Workflow

This logic flow ensures you select the correct protection level based on your specific experimental parameters.

Figure 1: Decision tree for selecting Personal Protective Equipment based on thermal and volumetric risk factors.

Operational Protocol: Handling & Transfer

Objective: Transfer viscous Isooctyl isotridecyl phthalate with 0% contamination of work surfaces.

The "Positive Displacement" Technique

Standard air-displacement pipettes are inaccurate with viscous phthalates and lead to dripping (contamination risk).

• Preparation:

  • Line the work surface with absorbent bench paper (plastic side down).

  • Equip Double Nitrile Gloves .

  • Ensure a solvent waste container (acetone-compatible) is immediately accessible.

• Transfer:

  • Use Positive Displacement Pipettes (e.g., Gilson Microman) or glass syringes. The piston makes direct contact with the liquid, preventing the "viscosity drag" that causes drips.

  • If pouring: Do not pour "glug-free." Use a glass stirring rod to guide the liquid stream into the receiving vessel to break surface tension and prevent running down the side of the bottle.

• Decontamination (The "Three-Wipe" Rule): Phthalates are oily and invisible. Treat every surface as contaminated until proven otherwise.

  • Wipe 1: Dry paper towel to remove bulk oil.

  • Wipe 2: Paper towel soaked in Acetone or Ethanol (Phthalates are soluble in organic solvents, insoluble in water).

  • Wipe 3: Soap and water to remove solvent residue.

Emergency Response: Spills & Exposure

Scenario: You have spilled 50mL of Isooctyl isotridecyl phthalate on the bench and lab coat.

Immediate Action Logic

Figure 2: Logic flow for immediate spill response. Note the critical prohibition of using solvents on skin, which increases absorption.

Critical Medical Note: If skin contact occurs, DO NOT use acetone or alcohol to wash skin. These solvents strip the skin's natural oils and increase the permeation rate of the phthalate into the bloodstream. Use copious amounts of soap and water only.

Waste Management & Disposal

Phthalates are environmental pollutants and must never be disposed of down the drain.

• Classification: Hazardous Organic Waste.

• Segregation: Collect in "Non-Halogenated Organic" waste streams (unless mixed with halogenated solvents).

• Container: High-density Polyethylene (HDPE) or Glass. Avoid standard PVC containers for long-term storage, as the phthalate can plasticize the waste container itself.

• Labeling: Must explicitly state "Contains Phthalate Esters – Reproductive Toxin."

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 33249, Diisooctyl phthalate. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2025). Substance Information: Diisotridecyl phthalate (CAS 27253-26-5).[2] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Chemical Sampling Information: Phthalic Anhydride & Esters. Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]